22R-Hydroxycholesterol

• CAS: 22348-64-7

Core Science & Biosynthesis

22R-Hydroxycholesterol: A Multifaceted Regulator of Cellular Homeostasis and Signaling

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

22R-Hydroxycholesterol (22R-HC) is an endogenous oxysterol, a critical intermediate in the biosynthesis of steroid hormones from cholesterol. Beyond its foundational role in steroidogenesis, 22R-HC has emerged as a key signaling molecule, exerting pleiotropic effects on cellular function through its interaction with various nuclear receptors. This technical guide provides a comprehensive overview of the multifaceted biological functions of 22R-HC, delving into its synthesis, its role as a ligand for Liver X Receptors (LXRs), Retinoid-related Orphan Receptor gamma t (RORγt), and Farnesoid X Receptor (FXR), and its subsequent impact on cholesterol homeostasis, immune modulation, and programmed cell death. This document is intended to serve as a detailed resource for researchers and drug development professionals, offering insights into the molecular mechanisms governed by 22R-HC and providing detailed protocols for its study.

Introduction: The Significance of 22R-Hydroxycholesterol

Oxysterols, oxidized derivatives of cholesterol, are no longer considered mere metabolic intermediates but are now recognized as crucial signaling molecules that regulate a wide array of physiological and pathophysiological processes. Among these, 22R-Hydroxycholesterol holds a prominent position due to its diverse and potent biological activities. Synthesized from cholesterol by the mitochondrial enzyme cholesterol side-chain cleavage enzyme (P450scc), 22R-HC is a pivotal precursor in the steroidogenic pathway, leading to the production of all steroid hormones.[1] However, its functions extend far beyond this classical role. 22R-HC acts as an endogenous ligand for several nuclear receptors, thereby functioning as a critical sensor and regulator of cellular cholesterol levels and inflammatory responses. Understanding the intricate biological functions of 22R-HC is paramount for elucidating fundamental cellular processes and for the development of novel therapeutic strategies targeting metabolic and inflammatory diseases.

The Central Role of 22R-Hydroxycholesterol in Steroidogenesis

The conversion of cholesterol to pregnenolone is the rate-limiting step in steroidogenesis, and 22R-HC is an obligatory intermediate in this process.[1] The synthesis is a three-step process catalyzed by the cytochrome P450 side-chain cleavage enzyme (CYP11A1) located in the inner mitochondrial membrane.

• Hydroxylation at C22: Cholesterol is first hydroxylated at the 22-position to form 22R-Hydroxycholesterol.

• Hydroxylation at C20: 22R-HC is then further hydroxylated at the 20-position to yield 20α,22R-dihydroxycholesterol.

• Side-Chain Cleavage: Finally, the bond between C20 and C22 is cleaved, resulting in the formation of pregnenolone and isocaproic aldehyde.[1]

This fundamental pathway underscores the essentiality of 22R-HC in the production of all classes of steroid hormones, including progestogens, glucocorticoids, mineralocorticoids, and androgens.

Caption: The steroidogenesis pathway from cholesterol to pregnenolone.

22R-Hydroxycholesterol as a Nuclear Receptor Ligand

A significant aspect of 22R-HC's biological activity lies in its ability to bind to and modulate the activity of several nuclear receptors, which are ligand-activated transcription factors that regulate gene expression.

Liver X Receptors (LXRs)

22R-HC is a well-established endogenous agonist for both LXRα and LXRβ.[2] LXRs play a crucial role in maintaining cholesterol homeostasis by upregulating the expression of genes involved in cholesterol efflux, transport, and excretion.

Mechanism of Action: Upon binding to 22R-HC, LXRs form a heterodimer with the Retinoid X Receptor (RXR). This complex then binds to LXR Response Elements (LXREs) in the promoter regions of target genes, initiating their transcription.[2] A key target gene is the ATP-binding cassette transporter A1 (ABCA1), which mediates the efflux of cholesterol from cells to apolipoprotein A-I, a critical step in reverse cholesterol transport.

Caption: LXR signaling pathway activated by 22R-Hydroxycholesterol.

Receptor	Ligand	Binding Affinity (Ki)	Reference
LXRα	22R-Hydroxycholesterol	380 nM	[3]
LXRβ	22R-Hydroxycholesterol	Similar to LXRα	[3]

Retinoid-related Orphan Receptor gamma t (RORγt)

22R-HC also functions as an agonist for RORγt, a nuclear receptor that is a master regulator of T helper 17 (Th17) cell differentiation. Th17 cells are a subset of T helper cells that play a critical role in host defense against extracellular pathogens and are also implicated in the pathogenesis of autoimmune diseases. The potency of 22R-HC in activating RORγt is significant, with an EC50 in the nanomolar range.

Receptor	Ligand	Potency (EC50)	Reference
RORγ	22R-Hydroxycholesterol	~20-40 nM	[4]

Farnesoid X Receptor (FXR)

Interestingly, 22R-HC has been shown to induce the expression of the Bile Salt Export Pump (BSEP) through the activation of FXR, not LXR.[5] This finding reveals a novel signaling pathway for 22R-HC and highlights its role in bile acid homeostasis, which is intimately linked to cholesterol metabolism.

Biological Functions and Cellular Impacts

The interaction of 22R-HC with these nuclear receptors translates into profound effects on various cellular processes.

Cholesterol Homeostasis

As a potent LXR agonist, 22R-HC is a key regulator of cholesterol efflux. By inducing the expression of ABCA1, it promotes the removal of excess cholesterol from peripheral cells, thereby preventing the accumulation of cholesterol that can lead to the formation of foam cells, a hallmark of atherosclerosis.

Immune Modulation and Inflammation

The ability of 22R-HC to activate both LXRs and RORγt places it at the crossroads of metabolic and immune regulation. LXR activation generally exerts anti-inflammatory effects by inhibiting the expression of pro-inflammatory genes in macrophages. Conversely, its activation of RORγt can promote Th17-mediated inflammation. This dual functionality suggests that the net effect of 22R-HC on the immune system is likely context-dependent, varying with the specific cell type and the surrounding microenvironment. For instance, in dendritic cells, 22R-HC has been shown to induce the expression of TREM-1, a receptor involved in amplifying inflammatory responses.[3]

Apoptosis

While the direct role of 22R-HC in apoptosis is less characterized than that of other oxysterols, the broader class of oxysterols is known to induce programmed cell death in various cell types. The mechanisms often involve the generation of reactive oxygen species (ROS), disruption of mitochondrial membrane potential, and activation of caspase cascades. The intrinsic pathway of apoptosis is frequently implicated, involving the release of cytochrome c from mitochondria and the subsequent activation of caspase-9 and caspase-3.[6] Further research is needed to specifically delineate the apoptotic signaling pathways modulated by 22R-HC.

Experimental Protocols

To facilitate the study of 22R-Hydroxycholesterol's biological functions, this section provides detailed, step-by-step methodologies for key experiments.

LXR Activation Reporter Gene Assay

This assay is used to determine the ability of 22R-HC to activate LXR-mediated transcription.

Methodology:

• Cell Culture: Culture a suitable cell line (e.g., HEK293T or HepG2) in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and penicillin/streptomycin.

• Transfection: Co-transfect the cells with an LXR expression vector, an RXR expression vector, an LXR-responsive luciferase reporter plasmid (containing LXREs), and a control plasmid expressing Renilla luciferase (for normalization).

• Treatment: After 24 hours, treat the cells with varying concentrations of 22R-Hydroxycholesterol (typically in the range of 0.1 to 10 µM) or a vehicle control (e.g., DMSO).

• Lysis and Luciferase Assay: After 24-48 hours of treatment, lyse the cells and measure both firefly and Renilla luciferase activities using a dual-luciferase reporter assay system.

• Data Analysis: Normalize the firefly luciferase activity to the Renilla luciferase activity to account for transfection efficiency. Calculate the fold induction of luciferase activity relative to the vehicle control.

Caption: Workflow for an LXR activation reporter gene assay.

Steroidogenesis Assay in H295R Cells

The H295R human adrenocortical carcinoma cell line is a widely used model to study steroidogenesis as it expresses all the key enzymes required for steroid hormone production.

Methodology:

• Cell Culture: Culture H295R cells in DMEM/F12 medium supplemented with insulin, transferrin, selenium, and a serum replacement.

• Treatment: Treat the cells with 22R-Hydroxycholesterol (typically 1-10 µM) to bypass the cholesterol transport step and directly feed into the steroidogenic pathway. A positive control, such as forskolin, can be used to stimulate the entire pathway.

• Sample Collection: After a 24-48 hour incubation period, collect the cell culture medium.

• Hormone Measurement: Quantify the levels of pregnenolone and other downstream steroid hormones (e.g., cortisol, testosterone) in the collected medium using specific enzyme-linked immunosorbent assays (ELISAs) or liquid chromatography-mass spectrometry (LC-MS).

• Data Analysis: Compare the hormone levels in the 22R-HC-treated samples to those in the vehicle-treated control samples.

Gene Expression Analysis by qRT-PCR

This protocol is used to measure changes in the expression of target genes (e.g., ABCA1, SREBP-1c) in response to 22R-HC treatment.

Methodology:

• Cell Culture and Treatment: Culture a relevant cell line (e.g., macrophages for inflammatory gene expression, or hepatocytes for cholesterol metabolism genes) and treat with 22R-HC (typically 1-10 µM) for a specified time (e.g., 6, 12, or 24 hours).

• RNA Isolation: Isolate total RNA from the cells using a commercial RNA extraction kit.

• cDNA Synthesis: Synthesize complementary DNA (cDNA) from the isolated RNA using a reverse transcription kit.

• Quantitative Real-Time PCR (qRT-PCR): Perform qRT-PCR using gene-specific primers for the target genes and a housekeeping gene (e.g., GAPDH, β-actin) for normalization.

• Data Analysis: Analyze the qRT-PCR data using the ΔΔCt method to determine the relative fold change in gene expression in the 22R-HC-treated samples compared to the vehicle control.

Conclusion and Future Directions

22R-Hydroxycholesterol is a pleiotropic signaling molecule with profound effects on steroidogenesis, cholesterol metabolism, and immune function. Its ability to act as a ligand for multiple nuclear receptors positions it as a critical integrator of metabolic and inflammatory pathways. The detailed understanding of its biological functions and the availability of robust experimental protocols are essential for advancing our knowledge in these fields.

Future research should focus on further elucidating the context-dependent roles of 22R-HC in inflammation and immunity, dissecting the specific signaling pathways involved in its apoptotic effects, and exploring its potential as a therapeutic target or a biomarker for metabolic and inflammatory diseases. The development of specific modulators of 22R-HC's interactions with its various receptors could offer novel therapeutic avenues for a range of human pathologies.

References

• 22(R)-hydroxycholesterol and 9-cis-retinoic acid induce ATP-binding cassette transporter A1 expression and cholesterol efflux in brain cells and decrease amyloid beta secretion. PubMed. [Link]

• Structural requirements of ligands for the oxysterol liver X receptors LXRα and LXRβ. National Institutes of Health. [Link]

• Expression, regulation, and activity of ABCA1 in human cell lines. PubMed. [Link]

• Activation of the mitochondrial pathway of apoptosis by oxysterols. IMR Press. [Link]

• Structural Basis for Hydroxycholesterols as Natural Ligands of Orphan Nuclear Receptor RORγ. National Institutes of Health. [Link]

• ABCA1 mRNA expression in response to 9-cis-RA, 22R-OH-Chol stimulation in human fibroblasts. ResearchGate. [Link]

• 22R-Hydroxycholesterol. Wikipedia. [Link]

• Liver X receptors in lipid signalling and membrane homeostasis. National Institutes of Health. [Link]

• Oxysterol 22(R)-Hydroxycholesterol Induces the Expression of the Bile Salt Export Pump through Nuclear Receptor Farsenoid X Receptor but Not Liver X Receptor. National Institutes of Health. [Link]

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discovery and history of 22R-Hydroxycholesterol

An In-depth Technical Guide to 22R-Hydroxycholesterol: From Discovery to Modern Research Applications

Abstract

22R-Hydroxycholesterol ((3β)-cholest-5-ene-3,22-diol) stands as a pivotal molecule at the crossroads of metabolism and cellular signaling. Initially identified as a transient intermediate in the canonical pathway of steroidogenesis, its role has expanded dramatically with the discovery of its function as a potent endogenous ligand for nuclear receptors. This guide provides a comprehensive overview of 22R-Hydroxycholesterol, tracing its historical discovery, detailing its biosynthesis, and elucidating its complex roles in regulating gene expression through the Liver X Receptor (LXR) and Farnesoid X Receptor (FXR) pathways. Furthermore, we present detailed, field-proven methodologies for its extraction and quantification, offering researchers and drug development professionals a thorough technical resource for investigating this pleiotropic oxysterol.

Introduction: The Significance of an Oxidized Cholesterol

Oxysterols, the oxidized derivatives of cholesterol, are far more than simple metabolic byproducts. They are critical signaling molecules that act as sensors of cellular cholesterol levels, initiating transcriptional programs to maintain lipid homeostasis. Among these, 22R-Hydroxycholesterol (22R-HC) is of paramount importance. It is an endogenous compound that serves two major functions: it is the first and obligatory intermediate in the conversion of cholesterol to all steroid hormones, and it is a powerful natural agonist for nuclear receptors that govern lipid metabolism and inflammation.[1][2][3] Understanding the history and multifaceted biology of 22R-HC is essential for research in endocrinology, metabolic diseases, and neurodegenerative disorders.[4]

A Historical Perspective: The Discovery of a Key Intermediate

The journey to understand steroid hormone synthesis was a central focus of mid-20th-century biochemistry. While the conversion of cholesterol to pregnenolone was known to be the first committed step, the exact intermediates were the subject of intense investigation.

The foundational discovery came in 1970, when Seymour Lieberman's group reported the isolation of crystalline 22R-hydroxycholesterol from bovine adrenal glands.[5] This was a landmark achievement, providing tangible evidence for a previously hypothesized intermediate. Prior and subsequent studies in the 1960s and 1970s solidified its role. Research demonstrated that radiolabeled cholesterol could be transformed into 22R-HC and that 22R-HC could, in turn, be efficiently converted to pregnenolone in adrenal preparations.[6][7] A key 1962 paper had already described the biosynthesis of pregnenolone from a 22-hydroxycholesterol precursor, setting the stage for its definitive isolation.[1][8]

These early experiments, often using adrenal acetone-dried powder preparations and radiolabeled substrates, were crucial in establishing 22R-HC not as a side-product, but as an essential, on-pathway intermediate in the biosynthesis of all steroid hormones.[6][7] The enzyme responsible for this critical transformation was identified as a mitochondrial cytochrome P450, now known as the cholesterol side-chain cleavage enzyme, or P450scc (CYP11A1).[1][9][10][11]

Biosynthesis: The Gateway to All Steroid Hormones

The conversion of cholesterol to pregnenolone is the rate-limiting step in steroidogenesis, dictating the overall output of glucocorticoids, mineralocorticoids, and sex hormones.[11] This three-step process occurs on the inner membrane of the mitochondria and is catalyzed entirely by the CYP11A1 enzyme complex.[9]

The sequence is as follows:

• First Hydroxylation: Cholesterol is hydroxylated at the C22 position in an R configuration to form 22R-Hydroxycholesterol .[10][12]

• Second Hydroxylation: 22R-Hydroxycholesterol is subsequently hydroxylated at the C20 position to yield 20α,22R-dihydroxycholesterol .[1][10][12]

• Side-Chain Cleavage (Lyase Reaction): The bond between C20 and C22 of the dihydroxy intermediate is cleaved, releasing pregnenolone and isocaproic aldehyde.[9][12]

Each of these oxidative steps requires one molecule of O₂ and one molecule of NADPH.[10] The tight binding of the intermediates, including 22R-HC, to the CYP11A1 enzyme ensures the efficient channeling of the substrate through the entire sequence to the final product, pregnenolone.[13]

Fig 2. 22R-HC signaling via the Liver X Receptor (LXR) pathway.

The Unexpected Farnesoid X Receptor (FXR) Connection

More recently, research has revealed an unexpected role for 22R-HC as a ligand for the Farnesoid X Receptor (FXR), the primary nuclear receptor for bile acids. [2][14]Studies demonstrated that 22R-HC can induce the expression of the Bile Salt Export Pump (BSEP, ABCB11), a critical transporter for bile acid secretion from hepatocytes. [2][14]This induction was shown to be mediated through FXR, not LXR. [2][14]This finding was significant because it unveiled a novel mechanism of cross-talk between oxysterol and bile acid signaling pathways, suggesting that 22R-HC helps regulate not only cholesterol levels but also the metabolism and excretion of its breakdown products.

Methodologies for the Study of 22R-Hydroxycholesterol

The accurate analysis of 22R-HC requires robust methodologies to extract it from complex biological samples and to distinguish it from other structurally similar oxysterol isomers.

Protocol: Extraction of Oxysterols from Tissue

This protocol is adapted from methodologies used for extracting oxysterols from placental tissue and is applicable to other biological matrices with appropriate validation. [15]The core principle is a liquid-liquid extraction followed by solid-phase extraction (SPE) to purify and concentrate the analytes.

Causality Behind Experimental Choices:

• Homogenization in Ethanol: Ethanol is used to simultaneously disrupt tissue structure and precipitate proteins, releasing lipids into the solvent while removing major interferents.

• Internal Standards: The addition of a deuterated internal standard (e.g., [²H₇]22R-HC) at the very beginning is critical. It co-extracts with the endogenous analyte and corrects for any loss during sample preparation and for variations in instrument response, forming the basis of a self-validating system for quantification.

• Solid-Phase Extraction (SPE): A C18 reversed-phase SPE cartridge is used to separate the relatively nonpolar oxysterols from both highly polar (salts, sugars) and extremely nonpolar (triglycerides, cholesterol esters) lipids, which can interfere with analysis.

Step-by-Step Methodology:

• Homogenization: Weigh approximately 400 mg of tissue and place it in a homogenizer tube. Add a known amount of deuterated internal standard (e.g., 50 ng [²H₇]22R-HC) in 4.2 mL of absolute ethanol. Homogenize thoroughly.

• Protein Precipitation & Extraction: Transfer the homogenate to a centrifuge tube. Sonicate for 15 minutes. During sonication, add 1.8 mL of HPLC-grade water dropwise to achieve a final ethanol concentration of 70%.

• Clarification: Centrifuge the homogenate at 4,000 x g for 1 hour at 4°C to pellet precipitated proteins and cell debris.

• Solid-Phase Extraction (SPE):

  • Condition a C18 SPE cartridge (e.g., 200 mg) by washing with 5 mL of methanol followed by 5 mL of 70% ethanol.

  • Load the supernatant from step 3 onto the conditioned cartridge.

  • Wash the cartridge with 5 mL of 70% ethanol to remove polar impurities.

  • Elute the oxysterols with 5 mL of methanol into a clean collection tube.

• Drying and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen gas. Reconstitute the dried extract in a small, precise volume (e.g., 100 µL) of a suitable solvent (e.g., methanol/acetonitrile) for LC-MS analysis.

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• 3. 22R-Hydroxycholesterol [medbox.iiab.me]
• 4. 22(R)-Hydroxycholesterol = 98 17954-98-2 [sigmaaldrich.com]
• 5. The isolation of crystalline 22R-hydroxycholesterol and 20 alpha, 22R-dihydroxycholesterol from bovine adrenals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Mass spectrometric study of the enzymatic conversion of cholesterol to (22R)-22-hydroxycholesterol, (20R,22R)-20,22-dihydroxycholesterol, and pregnenolone, and of (22R)-22-hydroxycholesterol to the lgycol and pregnenolone in bovine adrenocortical preparations. Mode of oxygen incorporation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Transformation of labeled cholesterol, 20-alpha-hydroxycholesterol, (22R)-22-hydroxycholesterol, and (22R)-20-alpha, 22-dihydroxycholesterol by adrenal acetone-dried preparations from guinea pigs, cattle and man - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. 22R-Hydroxycholestérol — Wikipédia [fr.wikipedia.org]
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• 12. Evidence that Compound I is the active species in both the hydroxylase and lyase steps by which P450scc converts cholesterol to pregnenolone: EPR/ENDOR/cryoreduction/annealing studies - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Updates on Mechanisms of Cytochrome P450 Catalysis of Complex Steroid Oxidations - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Oxysterol 22(R)-Hydroxycholesterol Induces the Expression of the Bile Salt Export Pump through Nuclear Receptor Farsenoid X Receptor but Not Liver X Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Identification of unusual oxysterols biosynthesised in human pregnancy by charge-tagging and liquid chromatography - mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

endogenous production of 22R-Hydroxycholesterol

An In-depth Technical Guide to the Endogenous Production of 22R-Hydroxycholesterol

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

22R-Hydroxycholesterol (22R-HC) is a pivotal endogenous oxysterol, primarily recognized as the first and obligatory intermediate in the biosynthesis of all steroid hormones from cholesterol.[1] Its production is a tightly regulated, rate-limiting step, making it a critical focal point for research in endocrinology, reproductive biology, and metabolic diseases. This guide provides a comprehensive overview of the enzymatic machinery responsible for 22R-HC synthesis, its cellular and subcellular localization, and its subsequent metabolic fate. Furthermore, it offers detailed, field-proven methodologies for the robust quantification of 22R-HC in biological matrices and for assessing the functional activity of its primary biosynthetic enzyme, CYP11A1. This document is intended to serve as a foundational resource for professionals investigating steroidogenesis and the broader biological roles of oxysterols.

The Biochemistry of 22R-Hydroxycholesterol Synthesis: A Foundational Overview

The endogenous synthesis of 22R-Hydroxycholesterol is the gateway to steroidogenesis, the multi-step process that converts cholesterol into a vast array of biologically active steroid hormones, including glucocorticoids, mineralocorticoids, and sex steroids.[2][3] This initial conversion is not merely a simple hydroxylation but a complex and highly regulated enzymatic reaction sequence confined to the mitochondria of specialized steroidogenic cells.

The Central Enzyme: Cytochrome P450 Side-Chain Cleavage (CYP11A1)

The synthesis of 22R-HC from cholesterol is catalyzed exclusively by the Cytochrome P450 side-chain cleavage enzyme, also known as P450scc or, more formally, CYP11A1.[4][5] This enzyme is a mitochondrial protein, strategically located on the inner mitochondrial membrane with its active site facing the mitochondrial matrix.[6] This localization is fundamentally important because it creates a physical barrier—the mitochondrial intermembrane space—that the substrate, cholesterol, cannot easily cross. This necessitates a sophisticated transport system, which serves as the primary point of acute regulation for all steroid hormone production.[7]

CYP11A1 does not perform a single reaction but rather a sequence of three distinct oxidative steps, all catalyzed within the same active site:[4]

• 22R-Hydroxylation: The first step is the hydroxylation of cholesterol at the C22 position, forming 22R-Hydroxycholesterol. This reaction requires molecular oxygen and electrons.[8]

• 20α-Hydroxylation: The newly formed 22R-HC is then hydroxylated a second time by CYP11A1, this time at the C20 position, to yield 20α,22R-dihydroxycholesterol.[1][4]

• Side-Chain Cleavage: The final step is the cleavage of the bond between C20 and C22, which releases the six-carbon side chain as isocaproaldehyde and produces the 21-carbon steroid, pregnenolone.[9]

Pregnenolone is the universal precursor from which all other steroid hormones are derived.[2] While 22R-HC and 20α,22R-dihydroxycholesterol are obligate intermediates, they are typically transient.[10][11] However, their detection and quantification provide a direct window into the activity of the CYP11A1 enzyme.

The Electron Transport Chain: Powering the Reaction

Like other mitochondrial P450 enzymes, CYP11A1 requires a dedicated electron transport chain to receive electrons from NADPH. This short chain consists of two partner proteins:[4]

• Adrenodoxin Reductase: A flavoprotein that accepts electrons from NADPH.[6]

• Adrenodoxin: An iron-sulfur protein that shuttles electrons from adrenodoxin reductase to CYP11A1.[6]

The integrity of this electron supply chain is essential for CYP11A1 catalytic activity.

Regulation and Tissue-Specific Expression

The production of 22R-HC is primarily regulated by trophic hormones that stimulate steroidogenic tissues. For instance, Adrenocorticotropic hormone (ACTH) stimulates the adrenal cortex, and Luteinizing Hormone (LH) stimulates the gonads.[12] This stimulation acutely activates the transport of cholesterol to the inner mitochondrial membrane, primarily via the Steroidogenic Acute Regulatory (StAR) protein.[7]

CYP11A1 expression is found in all classic steroidogenic tissues:

• Adrenal Glands: In all three zones of the cortex (glomerulosa, fasciculata, and reticularis).[12][13]

• Gonads: In the Leydig cells of the testes and the theca and granulosa cells of the ovaries.[3]

• Placenta: During pregnancy, the placenta is a major site of steroid hormone synthesis.[10]

• Brain: Certain neurons and glial cells can produce neurosteroids.[14]

• Adipose Tissue: Evidence suggests adipocytes possess the machinery for de novo steroidogenesis, including CYP11A1.[15][16]

Caption: Biosynthetic pathway of 22R-Hydroxycholesterol via CYP11A1.

Beyond Steroidogenesis: Other Biological Roles

While its role as a steroid precursor is primary, 22R-HC is also recognized as a biologically active molecule in its own right. It functions as an endogenous ligand for nuclear receptors, including the Liver X Receptors (LXR) and the Farnesoid X Receptor (FXR).[17][18][19] By activating these receptors, 22R-HC can influence the expression of genes involved in cholesterol homeostasis, lipid metabolism, and inflammation.[20][21][22]

Methodologies for Analysis and Functional Assessment

Accurate measurement of 22R-HC and the activity of its synthesizing enzyme, CYP11A1, are essential for research in this field. The following sections provide validated, step-by-step protocols.

Quantification of 22R-Hydroxycholesterol by LC-MS/MS

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the gold standard for the specific and sensitive quantification of oxysterols, including 22R-HC, from complex biological samples.[10][23] The primary challenge in oxysterol analysis is preventing artificial oxidation of the abundant cholesterol pool during sample preparation.[24]

Protocol: Extraction and Quantification from Plasma

• Causality: This protocol is designed to minimize ex vivo oxidation by using antioxidants and limiting sample handling steps. A solid-phase extraction (SPE) step is included to remove interfering lipids and concentrate the analyte.

• Sample Collection & Preparation:

  • Collect blood in EDTA-containing tubes. Immediately centrifuge at 2,000 x g for 15 minutes at 4°C to obtain plasma.

  • To 100 µL of plasma, add 5 µL of butylated hydroxytoluene (BHT) solution (10 mg/mL in ethanol) to prevent auto-oxidation.

  • Add an internal standard (e.g., d7-22R-Hydroxycholesterol) to correct for extraction losses and matrix effects.

  • Vortex briefly.

• Protein Precipitation & Saponification (Optional but Recommended):

  • Add 1 mL of ice-cold ethanol to precipitate proteins. Vortex vigorously for 30 seconds.

  • Optional: To hydrolyze cholesterol esters and liberate esterified 22R-HC, add 100 µL of 5 M potassium hydroxide and incubate at 37°C for 1 hour. This step is crucial for measuring total 22R-HC.

  • Centrifuge at 10,000 x g for 10 minutes at 4°C. Transfer the supernatant to a new tube.

• Solid-Phase Extraction (SPE):

  • Condition a C18 SPE cartridge (e.g., 200 mg) with 3 mL of methanol followed by 3 mL of water.[10]

  • Load the supernatant onto the conditioned cartridge.

  • Wash the cartridge with 3 mL of 60% methanol in water to remove polar impurities.

  • Elute the oxysterols with 3 mL of methanol followed by 1 mL of ethanol into a clean tube.[10]

  • Evaporate the eluate to dryness under a stream of nitrogen gas at 30-40°C.

• LC-MS/MS Analysis:

  • Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 60% methanol in water).[10]

  • Inject onto a C18 or phenyl-hexyl column for chromatographic separation.[25]

  • Employ a gradient elution, for example, from 60% mobile phase B (e.g., methanol/acetonitrile) to 100% B over several minutes to separate isomers.

  • Use a tandem mass spectrometer operating in positive ion mode with atmospheric pressure chemical ionization (APCI) or electrospray ionization (ESI).[23]

  • Monitor specific Multiple Reaction Monitoring (MRM) transitions for 22R-HC and its internal standard. The non-specific loss of water is a common transition.[10]

Caption: Experimental workflow for LC-MS/MS quantification of 22R-HC.

Table 1: Example LC-MS/MS Parameters for Oxysterol Analysis

Parameter	Setting	Rationale
Column	Phenyl-Hexyl, 2.1 x 100 mm, 2.6 µm	Provides excellent separation for structurally similar sterol isomers.[25]
Mobile Phase A	Water + 0.1% Formic Acid	Standard aqueous phase for reverse-phase chromatography.
Mobile Phase B	Methanol/Acetonitrile (50:50) + 0.1% FA	Strong organic phase for eluting hydrophobic oxysterols.
Ionization Mode	APCI, Positive	Often provides better sensitivity and less matrix suppression for sterols than ESI.[23]
MRM Transition	Varies by instrument	Typically involves precursor ion [M+H-H₂O]⁺ and a characteristic product ion.

Cell-Based Assay for CYP11A1 Activity

Measuring CYP11A1 activity directly assesses the cell's capacity to produce 22R-HC and its downstream product, pregnenolone. The human adrenal carcinoma cell line, H295R, is a widely accepted model as it expresses the complete steroidogenic pathway.[26] Alternatively, non-steroidogenic cells (e.g., COS-7, HEK293) can be transfected to express CYP11A1 and its redox partners.[27]

Protocol: CYP11A1 Activity in H295R Cells

• Causality: This assay measures the conversion of an exogenous, water-soluble cholesterol analog (22R-HC) into pregnenolone. Using 22R-HC as the substrate bypasses the complex cellular cholesterol transport machinery, providing a more direct measure of CYP11A1's intrinsic enzymatic capacity.[28][29] The amount of pregnenolone produced is quantified as the readout of activity.

• Cell Culture:

  • Culture H295R cells in a suitable medium (e.g., DMEM/F12 supplemented with serum and insulin/transferrin/selenium) until they reach ~80% confluence in 24-well plates.

• Stimulation (Optional):

  • To upregulate steroidogenic machinery, replace the medium with serum-free medium and treat with a stimulant such as Forskolin (10 µM) or dibutyryl-cAMP (1 mM) for 24-48 hours.

• Enzyme Assay:

  • Wash the cells twice with serum-free medium.

  • Add assay medium containing a known concentration of 22R-Hydroxycholesterol as the substrate (e.g., 0.5 - 10 µM).[27][28]

  • Incubate at 37°C, 5% CO₂ for a defined period (e.g., 2-4 hours). The incubation time should be optimized to ensure product formation is within the linear range.

• Sample Collection:

  • Collect the cell culture medium from each well. This medium now contains the secreted pregnenolone.

  • Store samples at -80°C until analysis.

  • Lyse the cells remaining in the plate to measure total protein content (e.g., using a BCA assay) for normalization.[27]

• Quantification of Pregnenolone:

  • Quantify the pregnenolone concentration in the collected medium using a specific ELISA kit or by LC-MS/MS.

  • Normalize the amount of pregnenolone produced to the total protein content per well and the incubation time (e.g., ng pregnenolone / mg protein / hour).

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• 8. Mass spectrometric study of the enzymatic conversion of cholesterol to (22R)-22-hydroxycholesterol, (20R,22R)-20,22-dihydroxycholesterol, and pregnenolone, and of (22R)-22-hydroxycholesterol to the lgycol and pregnenolone in bovine adrenocortical preparations. Mode of oxygen incorporation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Adrenal Steroidogenesis [almerja.net]
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• 19. Oxysterol 22(R)-Hydroxycholesterol Induces the Expression of the Bile Salt Export Pump through Nuclear Receptor Farsenoid X Receptor but Not Liver X Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Diverse Immunoregulatory Roles of Oxysterols—The Oxidized Cholesterol Metabolites - PMC [pmc.ncbi.nlm.nih.gov]
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• 25. Quantitative Determination of a Series of Oxysterols by an Optimized LC-MS/MS Analysis in Different Tissue Types - PubMed [pubmed.ncbi.nlm.nih.gov]
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The Metabolic Fate of 22R-Hydroxycholesterol: A Technical Guide for Researchers

Executive Summary

22R-Hydroxycholesterol (22R-HC) is a pivotal endogenous oxysterol, occupying a central crossroads in cellular lipid biochemistry. It is most classically recognized as the first and obligatory intermediate in the biosynthesis of all steroid hormones from cholesterol, a pathway catalyzed by the mitochondrial enzyme Cytochrome P450scc (CYP11A1).[1][2] Beyond this foundational role, 22R-HC has emerged as a potent signaling molecule, acting as a natural ligand for multiple nuclear receptors. By activating Liver X Receptors (LXR), Farnesoid X Receptor (FXR), and Retinoid-related Orphan Receptor gamma (RORγ), 22R-HC directly modulates the transcription of genes critical for cholesterol efflux, bile acid homeostasis, and lipid metabolism.[3][4][5] This dual functionality places 22R-HC at the heart of cellular processes ranging from endocrine function to the regulation of lipid homeostasis and inflammation, with significant implications for neurodegenerative diseases, atherosclerosis, and cancer. This guide provides an in-depth technical overview of the metabolic pathways, signaling cascades, and experimental methodologies relevant to the study of 22R-HC in a cellular context.

Introduction to 22R-Hydroxycholesterol (22R-HC)

22R-Hydroxycholesterol, chemically (3β)-cholest-5-ene-3,22-diol, is an oxygenated derivative of cholesterol (an oxysterol) generated within the cell.[1] Its primary and most well-understood origin is as the initial product in the steroidogenic pathway, where the cholesterol side-chain is hydroxylated at the C22 position.[2] This conversion is the first committed step that diverts cholesterol towards the production of pregnenolone, the universal precursor to all steroid hormones, including glucocorticoids, mineralocorticoids, and sex hormones.[6][7] While indispensable to steroidogenesis, the biological activities of 22R-HC are not confined to its role as a metabolic intermediate. It is a key signaling lipid that informs the cell of its sterol status, triggering adaptive responses to maintain lipid homeostasis.

The Canonical Pathway: Steroidogenesis

The conversion of cholesterol to steroid hormones is a cornerstone of endocrine physiology. The metabolic journey of 22R-HC begins and, in this context, rapidly ends within the mitochondria of specialized steroidogenic cells found in the adrenal glands, gonads, placenta, and brain.[2][6]

The Central Enzyme: Cytochrome P450scc (CYP11A1)

The entire conversion of cholesterol to pregnenolone is catalyzed by a single enzyme, Cytochrome P450 side-chain cleavage enzyme (P450scc), encoded by the CYP11A1 gene.[7] This enzyme is located on the matrix side of the inner mitochondrial membrane.[2] The reaction it catalyzes is a complex, three-step, six-electron oxidation process that is highly processive, meaning the intermediates are largely retained within the active site until the final product, pregnenolone, is formed.[8][9]

The Three-Step Conversion of Cholesterol to Pregnenolone

The transformation is sequential and dependent on electron transfer from NADPH via adrenodoxin reductase and adrenodoxin.[7]

• Step 1: 22R-Hydroxylation of Cholesterol. CYP11A1 first hydroxylates cholesterol at the C22 position, yielding 22R-Hydroxycholesterol. This initial oxidation is the slowest and therefore the rate-limiting step in the entire steroidogenic cascade.[2][8][10]

• Step 2: 20-Hydroxylation of 22R-HC. The same CYP11A1 enzyme then hydroxylates its initial product, 22R-HC, at the C20 position to form 20R,22R-dihydroxycholesterol.[1][2][11]

• Step 3: Side-Chain Cleavage. Finally, CYP11A1 catalyzes the cleavage of the C20-C22 bond of 20R,22R-dihydroxycholesterol.[12] This reaction releases pregnenolone and a six-carbon byproduct, isocaproic aldehyde.[7]

The tight binding of the 22R-HC intermediate to the CYP11A1 active site, partly through coordination of the C22-oxygen to the heme-iron, facilitates the high processivity of the subsequent reaction steps.[9]

Fig 2. Nuclear receptor activation by 22R-Hydroxycholesterol.

Cellular Uptake, Transport, and Distribution

For 22R-HC to exert its biological effects, whether as a substrate for CYP11A1 or as a signaling ligand for nuclear receptors, it must traverse the cellular landscape.

• Exogenous Uptake: When supplied exogenously to cells in culture, hydroxylated sterols like 22R-HC can readily access intracellular compartments. [13]Unlike cholesterol, which often requires complex transport machinery to reach the inner mitochondrial membrane, cell-permeant analogs like 22R-HC can bypass these systems, making them valuable experimental tools. [14]* Intracellular Transport: The precise mechanisms governing the intracellular trafficking of endogenously produced or exogenously supplied oxysterols are an area of active research. Transport can occur via vesicular, energy-dependent pathways or through non-vesicular mechanisms, potentially chaperoned by lipid-transfer proteins such as the oxysterol-binding protein (OSBP)-related proteins (ORPs). [15]The ability of 22R-HC to rapidly access both mitochondria and the nucleus suggests it utilizes efficient transport routes within the cell.

Experimental Methodologies for Studying 22R-HC Metabolism

Investigating the metabolic fate of 22R-HC requires a combination of cell biology, biochemistry, and analytical chemistry techniques.

Protocol: Cell Culture and Treatment with 22R-HC

This protocol provides a general framework for treating cultured cells to study the effects of 22R-HC on gene expression.

• Cell Seeding: Plate cells (e.g., RAW264.7 macrophages, HepG2 hepatocytes, or primary neurons) in appropriate culture vessels and grow to 70-80% confluency in standard growth medium.

• Preparation of 22R-HC Stock: Dissolve 22R-Hydroxycholesterol (CAS 17954-98-2) in a suitable solvent like ethanol or DMSO to create a concentrated stock solution (e.g., 10 mM).

• Serum Starvation/Lipoprotein Depletion (Optional): To minimize confounding effects from lipids in serum, switch cells to a serum-free or lipoprotein-deficient serum-containing medium for 16-24 hours prior to treatment. [3]4. Treatment: Dilute the 22R-HC stock solution directly into the culture medium to the desired final concentration (typically 1-10 µM). A vehicle control (medium with an equivalent amount of ethanol/DMSO) must be run in parallel.

• Incubation: Incubate the cells for the desired time period (e.g., 18-24 hours for gene expression studies).

• Harvesting: After incubation, wash the cells with ice-cold phosphate-buffered saline (PBS) and harvest for downstream analysis (e.g., RNA extraction for qPCR, protein extraction for Western blotting, or lipid extraction for mass spectrometry).

Protocol: Sterol Extraction and Mass Spectrometry Analysis

This protocol outlines a general approach for the analysis of 22R-HC and its metabolites.

• Internal Standards: To harvested cell pellets or media, add a mixture of deuterated internal standards for accurate quantification. [16]2. Lipid Extraction: Perform a biphasic liquid-liquid extraction using a solvent system such as methanol:dichloromethane or the Folch/Bligh-Dyer methods. [16]3. Hydrolysis (Optional): To measure total sterols (free and esterified), the lipid extract can be subjected to saponification (alkaline hydrolysis).

• Solid-Phase Extraction (SPE): Purify the sterol fraction from the total lipid extract using an appropriate SPE cartridge to remove interfering lipids like phospholipids. [16]5. Derivatization (for GC-MS): For analysis by gas chromatography-mass spectrometry (GC-MS), hydroxyl groups are typically silylated (e.g., with BSTFA) to increase volatility.

• Analysis:

  • LC-MS/MS: Use a reverse-phase C18 column to separate sterols, which are then detected and quantified using a triple quadrupole mass spectrometer in multiple reaction monitoring (MRM) mode. [16] * GC-MS: Use a capillary GC column to separate derivatized sterols, followed by detection using a mass spectrometer. [17]

Visualization: Experimental Workflow

Fig 3. Workflow for studying the cellular effects of 22R-HC.

Physiological and Pathophysiological Implications

The diverse roles of 22R-HC give it significant relevance in health and disease.

• Neurodegeneration: In the context of Alzheimer's disease, cholesterol dyshomeostasis in the brain is a key pathological feature. By activating LXR and inducing ABCA1-mediated cholesterol efflux in neurons and glia, 22R-HC can reduce the production of amyloid-beta peptides. [18][19]This positions 22R-HC and the LXR pathway as potential therapeutic targets for neuroprotection. [20]* Atherosclerosis: The ability of 22R-HC to stimulate cholesterol efflux from macrophages via the LXR-ABCA1 axis is a fundamentally anti-atherogenic process, as it counteracts the formation of foam cells that characterize atherosclerotic plaques.

• Cancer: LXR agonists, including 22R-HC, have demonstrated antiproliferative effects in various human cancer cell lines, suggesting a potential role in oncology. [20] Table 1: Summary of Key Cellular Effects of 22R-Hydroxycholesterol

Target Pathway	Key Receptor(s)	Primary Target Gene(s)	Major Cellular Outcome	Relevant Cell Types
Steroidogenesis	N/A (Substrate)	N/A	Production of Pregnenolone	Adrenal, Gonadal, Placental Cells
Cholesterol Efflux	LXRα, LXRβ	ABCA1, ABCG1, APOE	Increased Reverse Cholesterol Transport	Macrophages, Hepatocytes, Neurons, Astrocytes
Bile Acid Homeostasis	FXR	BSEP (ABCB11)	Increased Bile Salt Export	Hepatocytes
Lipid Metabolism	RORγ	Metabolic Target Genes	Regulation of Lipid Homeostasis	Multiple

Conclusion and Future Directions

The metabolic fate of 22R-Hydroxycholesterol is multifaceted. It is simultaneously a critical substrate in a linear biosynthetic pathway and a versatile signaling hub that broadcasts information about cellular sterol status to the nucleus. Its roles as an intermediate in steroidogenesis and as a ligand for LXR, FXR, and RORγ are now well-established. This positions 22R-HC as a central regulator of endocrine function and lipid homeostasis.

Future research will likely focus on delineating the specific contributions of each signaling pathway in different tissues and disease states, understanding the intricate mechanisms of its intracellular transport, and exploring the therapeutic potential of modulating its levels or the pathways it controls for the treatment of metabolic, neurodegenerative, and inflammatory diseases.

References

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• 3. Control of cellular cholesterol efflux by the nuclear oxysterol receptor LXRα - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Oxysterol 22(R)-Hydroxycholesterol Induces the Expression of the Bile Salt Export Pump through Nuclear Receptor Farsenoid X Receptor but Not Liver X Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Structural Basis for Hydroxycholesterols as Natural Ligands of Orphan Nuclear Receptor RORγ - PMC [pmc.ncbi.nlm.nih.gov]
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• 17. Mass spectrometric study of the enzymatic conversion of cholesterol to (22R)-22-hydroxycholesterol, (20R,22R)-20,22-dihydroxycholesterol, and pregnenolone, and of (22R)-22-hydroxycholesterol to the lgycol and pregnenolone in bovine adrenocortical preparations. Mode of oxygen incorporation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. 22R-hydroxycholesterol and 9-cis-retinoic acid induce ATP-binding cassette transporter A1 expression and cholesterol efflux in brain cells and decrease amyloid beta secretion - PubMed [pubmed.ncbi.nlm.nih.gov]
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An In-depth Technical Guide to 22R-Hydroxycholesterol Signaling Pathways

This guide provides a comprehensive technical overview of the signaling pathways modulated by 22R-Hydroxycholesterol (22R-OHC), an endogenous oxysterol and a critical intermediate in steroid hormone biosynthesis. This document is intended for researchers, scientists, and drug development professionals seeking a detailed understanding of the molecular mechanisms governed by 22R-OHC and its therapeutic potential.

Introduction: The Pivotal Role of 22R-Hydroxycholesterol

22R-Hydroxycholesterol is not merely a metabolic intermediate; it is a potent signaling molecule with pleiotropic effects on cellular function.[1][2] Synthesized from cholesterol by the mitochondrial enzyme cholesterol side-chain cleavage enzyme (P450scc), it occupies a central node in steroidogenesis, serving as the precursor to pregnenolone and, subsequently, all steroid hormones.[3][4][5] Beyond this fundamental role, 22R-OHC acts as a ligand for several nuclear receptors and modulates other key signaling cascades, thereby influencing a wide array of physiological and pathological processes, including lipid homeostasis, inflammation, neuroprotection, and cancer.[6][7][8][9] This guide will dissect the core signaling pathways of 22R-OHC, providing mechanistic insights and practical experimental guidance.

Part 1: Core Signaling Pathways of 22R-Hydroxycholesterol

The Steroidogenesis Pathway: The Canonical Function

The primary and most well-established role of 22R-OHC is as an obligate intermediate in the conversion of cholesterol to pregnenolone.[3][4] This multi-step process occurs within the mitochondria and is the rate-limiting step in the biosynthesis of all steroid hormones.[10]

Mechanism:

• Cholesterol Transport: Cholesterol is first transported from the outer to the inner mitochondrial membrane, a process facilitated by the translocator protein (TSPO).[10]

• First Hydroxylation: The cytochrome P450 side-chain cleavage enzyme (P450scc, also known as CYP11A1) hydroxylates cholesterol at the C22 position to form 22R-Hydroxycholesterol.[3][4][11]

• Second Hydroxylation: P450scc hydroxylates 22R-OHC again at the C20 position to yield 20α,22R-dihydroxycholesterol.[3][4][5]

• Side-Chain Cleavage: Finally, P450scc cleaves the bond between C20 and C22, releasing pregnenolone and isocaproaldehyde.[4]

This pathway is fundamental to the production of glucocorticoids, mineralocorticoids, androgens, and estrogens.

Diagram: Steroidogenesis Pathway

Caption: 22R-OHC can act as an agonist for the nuclear receptor RORγ.

Hedgehog Signaling Pathway

The Hedgehog (Hh) signaling pathway is crucial during embryonic development and has been implicated in cancer. W[12]hile some oxysterols are known activators of the Hh pathway by binding to the Smoothened (Smo) receptor, the role of 22R-OHC is more nuanced. S[13]tudies suggest that while 22(S)-OHC can activate Hh signaling, 22(R)-OHC does not significantly induce it. H[14]owever, some reports indicate a potential inhibitory role of related compounds on Hh signaling downstream of the Patched1 (Ptch1) receptor. T[15]he precise interaction of 22R-OHC with components of the Hh pathway requires further elucidation.

Part 2: Pathophysiological Implications and Therapeutic Potential

The diverse signaling activities of 22R-OHC translate into a broad spectrum of pathophysiological roles and therapeutic opportunities.

Neuroprotection and Alzheimer's Disease

Lower levels of 22R-OHC have been observed in the brains of Alzheimer's disease (AD) patients. I[6]ntriguingly, 22R-OHC has demonstrated neuroprotective effects by directly binding to the amyloid-beta (Aβ) peptide, thereby preventing Aβ-induced cytotoxicity. T[6]his effect is stereospecific, as its enantiomer, 22S-hydroxycholesterol, is inactive. F[6]urthermore, by activating LXR, 22R-OHC can induce the expression of ABCA1 and ApoE in brain cells, promoting cholesterol efflux and potentially reducing the amyloid burden. T[16][17]hese findings have spurred the development of stable 22R-OHC analogs, such as caprospinol, as potential therapeutics for AD.

[18]#### 2.2 Cancer

The role of 22R-OHC in cancer is multifaceted and context-dependent. As an LXR agonist, 22R-OHC can exert antiproliferative effects in various cancer cell lines, including prostate and breast cancer, by inducing G1 cell cycle arrest. T[7]he sensitivity of cancer cells to 22R-OHC-induced inhibition appears to correlate with the expression levels of LXRα.

[7]Conversely, some tumor-derived oxysterols, including 22R-OHC, can act as chemoattractants for immune cells and modulate their function, potentially contributing to a pro-tumor microenvironment. F[8][19]or instance, 22R-OHC can inhibit the expression of CCR7 in dendritic cells, impairing their migration to lymph nodes and potentially dampening the anti-tumor immune response.

[19]#### 2.3 Inflammation and Immunity

22R-OHC exhibits complex immunomodulatory properties. Through LXR activation, it can have anti-inflammatory effects by suppressing the expression of pro-inflammatory genes. H[20]owever, it can also influence the function of various immune cells, including dendritic cells and T-lymphocytes. F[19][21]or example, incorporation of 22-OHC into the cell membrane can inhibit chemokine receptor activity, affecting immune cell trafficking.

[21]### Part 3: Experimental Protocols for Studying 22R-Hydroxycholesterol Signaling

Cell-Based Reporter Assays for Nuclear Receptor Activation

Objective: To quantify the ability of 22R-OHC to activate LXR or ROR in a cellular context.

Methodology:

• Cell Culture: Culture a suitable cell line (e.g., HEK293T, HepG2) in appropriate growth medium.

• Transfection: Co-transfect the cells with:

  • An expression vector for the full-length nuclear receptor (e.g., LXRα, RORγ).

  • An expression vector for its heterodimeric partner if required (e.g., RXRα for LXR).

  • A reporter plasmid containing multiple copies of the specific response element (e.g., LXRE, RORE) upstream of a reporter gene (e.g., luciferase).

  • A control plasmid expressing a different reporter (e.g., β-galactosidase) for normalization of transfection efficiency.

• Treatment: After 24 hours, treat the transfected cells with varying concentrations of 22R-OHC or a vehicle control.

• Lysis and Assay: After 16-24 hours of treatment, lyse the cells and measure the activity of both reporter enzymes (luciferase and β-galactosidase) using appropriate assay kits.

• Data Analysis: Normalize the luciferase activity to the β-galactosidase activity to account for variations in transfection efficiency. Plot the fold induction of reporter activity relative to the vehicle control against the concentration of 22R-OHC to determine the EC50.

Diagram: Nuclear Receptor Reporter Assay Workflow

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• 7. Antiproliferative effect of LXR agonists T0901317 and 22(R)-hydroxycholesterol on multiple human cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 9. Action of RORs and Their Ligands in (Patho)physiology - PMC [pmc.ncbi.nlm.nih.gov]
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• 11. Mass spectrometric study of the enzymatic conversion of cholesterol to (22R)-22-hydroxycholesterol, (20R,22R)-20,22-dihydroxycholesterol, and pregnenolone, and of (22R)-22-hydroxycholesterol to the lgycol and pregnenolone in bovine adrenocortical preparations. Mode of oxygen incorporation - PubMed [pubmed.ncbi.nlm.nih.gov]
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The Multifaceted Role of 22R-Hydroxycholesterol in Nuclear Receptor Modulation: A Technical Guide for Researchers

Abstract

22R-Hydroxycholesterol (22R-HC), an oxygenated derivative of cholesterol, has emerged as a significant endogenous signaling molecule, primarily through its interactions with a subset of nuclear receptors.[1][2] This technical guide provides an in-depth exploration of the molecular interactions between 22R-HC and its principal nuclear receptor partners: the Liver X Receptors (LXRα and LXRβ), the Farnesoid X Receptor (FXR), and the Retinoid-related Orphan Receptor gamma (RORγ). Designed for researchers, scientists, and drug development professionals, this document synthesizes current understanding of the mechanisms of action, downstream physiological consequences, and the experimental methodologies crucial for investigating these interactions. We delve into the causality behind experimental choices, providing field-proven insights to empower robust and reliable scientific inquiry in the realms of metabolic disease, immunology, and cancer research.

Introduction: 22R-Hydroxycholesterol as a Key Endogenous Ligand

22R-Hydroxycholesterol is a naturally occurring oxysterol, an intermediate in the biosynthesis of steroid hormones from cholesterol.[3][4] Beyond its role as a metabolic precursor, 22R-HC functions as a ligand for several nuclear receptors, thereby modulating the transcription of a host of target genes.[5][6] These interactions are central to the regulation of cholesterol homeostasis, bile acid metabolism, and inflammatory responses. Understanding the nuances of how 22R-HC engages with and activates these receptors is paramount for elucidating its physiological roles and for the development of novel therapeutics targeting these pathways.

This guide will systematically dissect the interactions of 22R-HC with its known nuclear receptor targets, providing a comprehensive overview of the signaling pathways, quantitative interaction data, and detailed experimental protocols for their study.

Interaction Profile of 22R-Hydroxycholesterol with Nuclear Receptors

22R-Hydroxycholesterol exhibits agonist activity towards three main nuclear receptors: LXR, FXR, and RORγ. The nature and consequences of these interactions are distinct for each receptor, reflecting their diverse physiological roles.

Liver X Receptors (LXRα and LXRβ): Master Regulators of Cholesterol Homeostasis

The Liver X Receptors are critical sensors of cellular cholesterol levels.[7] 22R-HC is a well-established endogenous agonist for both LXRα and LXRβ.[8] Upon binding 22R-HC, LXRs form a heterodimer with the Retinoid X Receptor (RXR) and bind to LXR Response Elements (LXREs) in the promoter regions of target genes.[9] This transcriptional activation is a cornerstone of reverse cholesterol transport, the process by which excess cholesterol is removed from peripheral tissues and transported to the liver for excretion.[10]

Key Downstream Target Genes and Physiological Effects:

• ATP-Binding Cassette Transporters (ABCA1 and ABCG1): Upregulation of ABCA1 and ABCG1 is a hallmark of LXR activation.[11][12] These transporters are crucial for the efflux of cholesterol and phospholipids from cells to high-density lipoprotein (HDL) particles.[10][13]

• Sterol Regulatory Element-Binding Protein-1c (SREBP-1c): LXR activation also induces the expression of SREBP-1c, a key transcription factor in fatty acid and triglyceride synthesis.[6] This highlights a potential liability in the therapeutic targeting of LXRs, as their activation can lead to hypertriglyceridemia.

• Anti-inflammatory Effects: LXRs have been shown to exert anti-inflammatory effects by suppressing the expression of pro-inflammatory genes in macrophages.

The signaling cascade initiated by 22R-HC binding to LXR is depicted below:

22R-HC activation of the LXR signaling pathway.

Farnesoid X Receptor (FXR): A Key Player in Bile Acid Metabolism

While primarily known as a receptor for bile acids, FXR can also be activated by 22R-Hydroxycholesterol.[1] This interaction has significant implications for the regulation of bile acid synthesis and transport. Similar to LXR, activated FXR forms a heterodimer with RXR and binds to FXR Response Elements (FXREs) in the promoters of its target genes.[14]

Key Downstream Target Genes and Physiological Effects:

• Bile Salt Export Pump (BSEP): A notable downstream effect of 22R-HC-mediated FXR activation is the induction of BSEP (ABCB11) gene expression.[1][6] BSEP is a transporter protein located on the canalicular membrane of hepatocytes that is responsible for secreting bile salts into the bile.

• Small Heterodimer Partner (SHP): FXR activation induces the expression of SHP, a nuclear receptor that lacks a DNA-binding domain. SHP, in turn, inhibits the expression of Cholesterol 7α-hydroxylase (CYP7A1), the rate-limiting enzyme in bile acid synthesis from cholesterol. This represents a negative feedback loop in bile acid homeostasis.[14]

The signaling pathway for 22R-HC activation of FXR is illustrated below:

22R-HC activation of the FXR signaling pathway.

Retinoid-related Orphan Receptor gamma (RORγ): A Modulator of Immune Responses

22R-Hydroxycholesterol has been identified as an agonist for RORγ, a nuclear receptor that plays a pivotal role in the development and function of T helper 17 (Th17) cells.[5][15] Th17 cells are a subset of T helper cells that are critical for host defense against certain pathogens but are also implicated in the pathophysiology of autoimmune diseases.[16]

Key Downstream Target Genes and Physiological Effects:

• IL-17A and IL-17F: Activation of RORγ by 22R-HC promotes the transcription of the genes encoding for the pro-inflammatory cytokines Interleukin-17A and Interleukin-17F.[17][18]

• Th17 Cell Differentiation: RORγ is considered a master regulator of Th17 cell differentiation.[16][19] By acting as an agonist, 22R-HC can enhance the differentiation of naive T cells into the Th17 lineage.

The role of 22R-HC in RORγ-mediated Th17 differentiation is depicted in the following diagram:

22R-HC activation of the RORγ signaling pathway.

Quantitative Analysis of 22R-Hydroxycholesterol-Nuclear Receptor Interactions

The potency and efficacy of 22R-HC as a nuclear receptor agonist can be quantified through various in vitro assays. The half-maximal effective concentration (EC50) and the equilibrium dissociation constant (Kd) are key parameters for characterizing these interactions. While comprehensive data across all receptors and assay formats is not uniformly available in the literature, the following table summarizes reported values to provide a quantitative perspective.

Nuclear Receptor	Parameter	Reported Value (µM)	Assay Context	Reference(s)
LXRα	EC50	~5-10	Cell-based reporter assays	[8]
LXRβ	EC50	~5-10	Cell-based reporter assays	[8]
FXR	EC50	>10	Cell-based reporter assays	[20][21][22]
RORγ	-	High Affinity	Biochemical binding assays	[15]

Note: EC50 and Kd values can vary depending on the specific assay conditions, cell type used, and the presence of co-factors. The data presented here should be considered as indicative rather than absolute values.

Experimental Protocols for Studying 22R-HC-Nuclear Receptor Interactions

To ensure scientific integrity and generate trustworthy data, it is crucial to employ well-validated experimental protocols. This section provides detailed methodologies for two widely used assays to characterize the interaction of 22R-HC with nuclear receptors.

Cell-Based Luciferase Reporter Gene Assay

This assay is a cornerstone for determining the functional activity of a compound as a nuclear receptor agonist or antagonist in a cellular context.[23][24][25]

Principle:

A reporter gene construct is introduced into a suitable host cell line. This construct contains a promoter with response elements for the nuclear receptor of interest, driving the expression of a reporter gene, typically luciferase.[26] In parallel, an expression vector for the nuclear receptor may be co-transfected. When the cells are treated with an agonist like 22R-HC, the activated nuclear receptor binds to the response elements and drives the expression of luciferase. The resulting luminescence is proportional to the activation of the receptor.

Step-by-Step Methodology:

• Cell Culture and Plating:

  • Culture a suitable cell line (e.g., HEK293T, HepG2) in appropriate growth medium.

  • Seed the cells into 96-well white, clear-bottom plates at a density that will result in 70-80% confluency at the time of transfection.

• Transfection:

  • Prepare a transfection mixture containing:

    • A luciferase reporter plasmid with the appropriate response elements (e.g., LXRE-Luc, FXRE-Luc).

    • An expression plasmid for the nuclear receptor of interest (e.g., pCMX-LXRα).

    • A control plasmid expressing a different reporter (e.g., Renilla luciferase) for normalization of transfection efficiency.

  • Use a suitable transfection reagent (e.g., Lipofectamine) according to the manufacturer's instructions.

  • Add the transfection mixture to the cells and incubate for 4-6 hours.

• Compound Treatment:

  • Prepare serial dilutions of 22R-Hydroxycholesterol in serum-free medium.

  • After the transfection incubation, replace the medium with the compound dilutions. Include a vehicle control (e.g., DMSO).

  • Incubate the cells for 18-24 hours.

• Lysis and Luminescence Measurement:

  • Remove the medium and lyse the cells using a passive lysis buffer.

  • Add the luciferase assay substrate to each well and measure the firefly luciferase activity using a luminometer.

  • Add a stop-and-glo reagent to quench the firefly luciferase signal and activate the Renilla luciferase, then measure the Renilla luminescence.

• Data Analysis:

  • Normalize the firefly luciferase readings to the Renilla luciferase readings for each well.

  • Plot the normalized luciferase activity against the concentration of 22R-HC.

  • Calculate the EC50 value using a non-linear regression analysis (e.g., sigmoidal dose-response curve).

Workflow Diagram:

Workflow for a cell-based luciferase reporter assay.

AlphaScreen Co-activator Recruitment Assay

This biochemical assay provides a direct measure of the ligand-dependent interaction between a nuclear receptor and a co-activator peptide.[27][28][29]

Principle:

The AlphaScreen (Amplified Luminescent Proximity Homogeneous Assay) technology is a bead-based assay that relies on the transfer of energy from a donor bead to an acceptor bead when they are brought into close proximity.[30][31] In the context of nuclear receptor assays, a tagged nuclear receptor ligand-binding domain (LBD) is bound to one type of bead, and a biotinylated co-activator peptide containing an LXXLL motif is bound to streptavidin-coated beads of the other type. In the presence of an agonist like 22R-HC, the nuclear receptor LBD undergoes a conformational change that promotes its interaction with the co-activator peptide, bringing the beads together and generating a luminescent signal.

Step-by-Step Methodology:

• Reagent Preparation:

  • Prepare an assay buffer (e.g., 25 mM HEPES, 100 mM NaCl, 0.1% BSA, pH 7.4).

  • Dilute the tagged nuclear receptor LBD (e.g., GST-LXRα-LBD) and the biotinylated co-activator peptide (e.g., Biotin-SRC1) to their optimal concentrations in the assay buffer.

  • Prepare serial dilutions of 22R-Hydroxycholesterol in the assay buffer.

• Assay Assembly:

  • In a 384-well white opaque plate, add the following in order:

    • 22R-HC dilutions or vehicle control.

    • Tagged nuclear receptor LBD.

    • Biotinylated co-activator peptide.

  • Incubate at room temperature for 30 minutes to allow for binding.

• Bead Addition:

  • Prepare a mixture of the donor beads (e.g., Glutathione-coated donor beads for GST-tagged LBD) and acceptor beads (Streptavidin-coated acceptor beads).

  • Add the bead mixture to each well.

  • Incubate the plate in the dark at room temperature for 1-2 hours.

• Signal Detection:

  • Read the plate on an AlphaScreen-capable plate reader.

• Data Analysis:

  • Plot the AlphaScreen signal against the concentration of 22R-HC.

  • Calculate the EC50 value using a non-linear regression analysis.

Workflow Diagram:

Workflow for an AlphaScreen co-activator recruitment assay.

Conclusion and Future Directions

22R-Hydroxycholesterol is a pivotal endogenous signaling molecule that exerts its influence through the activation of at least three distinct nuclear receptors: LXR, FXR, and RORγ. Its role in regulating cholesterol and bile acid metabolism, as well as immune responses, underscores its importance in maintaining physiological homeostasis. The ability to modulate these pathways has significant implications for the development of therapeutics for a range of diseases, including atherosclerosis, cholestatic liver diseases, and autoimmune disorders.

The experimental protocols detailed in this guide provide a robust framework for researchers to investigate the intricate interactions of 22R-HC with its nuclear receptor targets. By employing these self-validating systems, the scientific community can continue to unravel the complexities of these signaling pathways and pave the way for novel therapeutic interventions.

Future research should focus on further delineating the tissue-specific and context-dependent effects of 22R-HC, as well as identifying additional nuclear and non-nuclear targets. A deeper understanding of the interplay between these signaling pathways will be crucial for the development of targeted and effective therapies with minimal off-target effects.

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• Schematic diagram and structure of FXR. (A) Organization of FXR. (B) Schematic diagram of four FXRa protein isoforms. (C) Model structure of FXR-DBD. The EcR-DBD structure (PDB ID: 1R0O) is used to represent the FXR-DBD. (D) Crystal structure of the FXR-LBD/OCA complex (PDB ID 1OSV). The FXR-LBD is shown in greencyan, OCA is in orange and the NcoA peptide is colored magenta. ResearchGate. [Link]

• A Fluorescence-Based Reporter Gene Assay to Characterize Nuclear Receptor Modulators. Springer Protocols. [Link]

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• Identification of Novel Pathways That Control Farnesoid X Receptor-mediated Hypocholesterolemia. National Institutes of Health. [Link]

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• Promoter-Specific Roles for Liver X Receptor/Corepressor Complexes in the Regulation of ABCA1 and SREBP1 Gene Expression. National Institutes of Health. [Link]

• Hybrid Reporter Gene Assay for the evaluation of nuclear receptors as targets Version 1.0. EUbOPEN. [Link]

• FXR/RXR Activation. QIAGEN GeneGlobe. [Link]

• RORγt and RORα signature genes in human Th17 cells. PLOS One. [Link]

• The Challenges and Promise of Targeting the Liver X Receptors for Treatment of Inflammatory Disease. PubMed Central. [Link]

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• Oxysterol 22(R)-hydroxycholesterol Induces the Expression of the Bile Salt Export Pump Through Nuclear Receptor Farsenoid X Receptor but Not Liver X Receptor. PubMed. [Link]

• Liver X receptor. Wikipedia. [Link]

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• 22R-Hydroxycholesterol. Wikipedia. [Link]

• Transcriptional Regulators of T Helper 17 Cell Differentiation in Health and Autoimmune Diseases. Frontiers. [Link]

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• Structural Basis for Hydroxycholesterols as Natural Ligands of Orphan Nuclear Receptor RORγ. PubMed Central. [Link]

• Diverse Immunoregulatory Roles of Oxysterols—The Oxidized Cholesterol Metabolites. PubMed Central. [Link]

• Development of an HTS Compatible Assay for Discovery of RORα Modulators using AlphaScreen® Technology. PubMed Central. [Link]

• Oxysterol 22(R)-Hydroxycholesterol Induces the Expression of the Bile Salt Export Pump through Nuclear Receptor Farsenoid X Receptor but Not Liver X Receptor. PubMed Central. [Link]

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Protocols & Analytical Methods

Application Notes & Protocols: A Guide to the Stereoselective Synthesis of 22R-Hydroxycholesterol

Authored for: Researchers, Scientists, and Drug Development Professionals

Abstract

22R-Hydroxycholesterol is a pivotal oxysterol, acting as a key intermediate in the biosynthesis of all steroid hormones from cholesterol and as a potent agonist for the Liver X Receptor (LXR).[1][2][3] Its biological significance has driven demand for stereochemically pure samples for research in metabolism, neuroprotection, and cancer therapy.[4] This guide provides a comprehensive, field-tested protocol for the stereoselective synthesis of 22R-Hydroxycholesterol in a laboratory setting. We move beyond a simple recitation of steps to explain the underlying chemical principles, ensuring both reproducibility and a deeper understanding of the synthetic strategy. The protocol is designed as a self-validating system, with clear checkpoints for characterization and purification.

Strategic Imperatives in the Synthesis of 22R-Hydroxycholesterol

The primary challenge in synthesizing 22R-Hydroxycholesterol lies in the precise installation of a hydroxyl group with an R configuration at the C-22 position of the sterol side chain. The endogenous pathway utilizes the cytochrome P450 side-chain cleavage enzyme (P450scc) to achieve this hydroxylation with absolute stereocontrol.[1][5] In a laboratory setting, achieving this stereoselectivity requires a carefully planned synthetic route.

The Choice of Starting Material: Stigmasterol as a Superior Precursor

While cholesterol is the biological precursor, its unactivated C-22 position presents a significant challenge for regioselective functionalization. A more strategic and commonly employed starting material is stigmasterol .

• Inherent Functionality: Stigmasterol, an abundant plant sterol, possesses a C22-C23 double bond in its side chain.[6][7] This double bond serves as a chemical handle, allowing for selective cleavage to generate a key aldehyde intermediate, perfectly positioned for building the desired side chain.

• Cost and Availability: Stigmasterol is readily available and cost-effective, making it an ideal starting material for multi-step synthesis.[8]

The Core Synthetic Strategy: A Multi-Step Approach

Our synthetic approach is a robust, multi-step sequence designed to maximize yield and stereocontrol. The overall workflow is as follows:

• Protection of the Steroid Nucleus: The Δ⁵-3β-hydroxy moiety in the A and B rings of stigmasterol is reactive and must be protected to prevent unwanted side reactions during side-chain modification. The formation of an "i-steroid" (6β-methoxy-3α,5α-cyclo) derivative is a classic and highly effective method for this purpose.[9]

• Oxidative Cleavage of the Side Chain: Ozonolysis is the method of choice to cleave the C22-C23 double bond of the protected stigmasterol. This reaction efficiently and cleanly produces a C-22 aldehyde, which is the crucial electrophile for the next step.

• Stereoselective Grignard Addition: The stereocenter at C-22 is established via a nucleophilic addition of a Grignard reagent (isopropylmagnesium bromide) to the C-22 aldehyde. The inherent chirality of the steroid nucleus, particularly the C-20 methyl group, directs the incoming nucleophile to the Re face of the aldehyde, preferentially forming the desired (22R)-alcohol. This is an example of substrate-controlled diastereoselectivity.

• Deprotection and Final Product Isolation: The i-steroid protecting group is removed under acidic conditions, which regenerates the Δ⁵-3β-hydroxy system.

• Purification and Characterization: The final product is purified by column chromatography and rigorously characterized using modern analytical techniques to confirm its structure and stereochemistry.

Detailed Experimental Protocols

Safety First: All procedures should be conducted in a well-ventilated fume hood. Personal Protective Equipment (PPE), including safety glasses, lab coat, and appropriate gloves, is mandatory. Ozonolysis produces explosive ozonides; therefore, a reductive workup is critical. Grignard reagents are highly reactive with water and air.

Materials and Reagents

Reagent	Formula	M.W. ( g/mol )	Supplier	Notes
Stigmasterol	C₂₉H₄₈O	412.70	Sigma-Aldrich	≥95% purity
p-Toluenesulfonyl chloride	C₇H₇ClO₂S	190.65	Acros Organics	"TsCl"
Pyridine	C₅H₅N	79.10	Fisher Scientific	Anhydrous
Methanol	CH₃OH	32.04	J.T. Baker	Anhydrous
Potassium Acetate	CH₃COOK	98.14	Sigma-Aldrich
Dichloromethane (DCM)	CH₂Cl₂	84.93	Fisher Scientific	Anhydrous
Ozone (O₃)	O₃	48.00	-	Generated in situ
Zinc dust	Zn	65.38	Sigma-Aldrich	Fine powder
Acetic Acid	CH₃COOH	60.05	Fisher Scientific	Glacial
Isopropylmagnesium bromide	C₃H₇BrMg	147.30	Sigma-Aldrich	1.0 M solution in THF
Tetrahydrofuran (THF)	C₄H₈O	72.11	Fisher Scientific	Anhydrous
Dioxane	C₄H₈O₂	88.11	Sigma-Aldrich
Silica Gel	SiO₂	60.08	Sorbent Tech.	230-400 mesh

Step 1: Protection of Stigmasterol as an i-Steroid

Causality: This step converts the Δ⁵-3β-ol system into a 3α,5α-cyclo-6β-methoxy derivative (the i-steroid). This is achieved by first converting the 3β-hydroxyl to a good leaving group (tosylate) and then inducing solvolysis with buffered methanol. This protection scheme is robust and prevents the A/B rings from reacting during the subsequent ozonolysis and Grignard steps.[9]

Protocol:

• Tosylation: Dissolve stigmasterol (10.0 g, 24.2 mmol) in anhydrous pyridine (100 mL) in a round-bottom flask under a nitrogen atmosphere. Cool the solution to 0°C in an ice bath.

• Add p-toluenesulfonyl chloride (6.93 g, 36.3 mmol) portion-wise over 15 minutes, ensuring the temperature remains below 5°C.

• Stir the reaction at 0°C for 4 hours, then allow it to warm to room temperature and stir for an additional 16 hours.

• Work-up: Pour the reaction mixture into 500 mL of ice-cold water and stir for 30 minutes to precipitate the tosylate. Filter the white solid, wash thoroughly with water, and dry under vacuum.

• Solvolysis to i-Steroid: In a 500 mL flask, suspend the crude stigmasteryl tosylate in methanol (250 mL). Add potassium acetate (12.0 g, 122 mmol).

• Reflux the mixture for 6 hours. The suspension should become a clear solution.

• Work-up: Cool the mixture to room temperature and reduce the volume by ~80% using a rotary evaporator. Add 200 mL of water and extract with diethyl ether (3 x 100 mL).

• Combine the organic layers, wash with brine (100 mL), dry over anhydrous sodium sulfate, filter, and concentrate to yield the crude i-stigmasterol methyl ether. This product is often used in the next step without further purification.

Step 2: Ozonolysis to the C-22 Aldehyde

Causality: Ozone selectively cleaves the C=C double bond at the 22-position. The reaction proceeds through a molozonide intermediate, which rearranges to an ozonide. A reductive workup (using Zinc dust) is crucial to cleave the ozonide directly to the desired aldehyde, preventing over-oxidation to a carboxylic acid and safely quenching any potentially explosive peroxide byproducts.[10]

Protocol:

• Dissolve the crude i-steroid from the previous step (~9.5 g) in a mixture of dichloromethane (DCM, 200 mL) and methanol (50 mL) in a three-neck flask equipped with a gas dispersion tube and a calcium chloride drying tube outlet.

• Cool the solution to -78°C using a dry ice/acetone bath.

• Bubble ozone gas (generated from an ozone generator) through the solution. Monitor the reaction by TLC or by the appearance of a persistent blue color, indicating an excess of ozone. This typically takes 1-2 hours.

• Once the reaction is complete, bubble nitrogen gas through the solution for 15 minutes to remove all excess ozone. This is a critical safety step.

• Reductive Work-up: While maintaining the cold temperature, add acetic acid (10 mL) followed by zinc dust (10 g) portion-wise.

• Allow the mixture to warm slowly to room temperature and stir vigorously for 4 hours.

• Filter the mixture through a pad of Celite to remove zinc salts. Wash the pad with DCM.

• Wash the combined filtrate with saturated sodium bicarbonate solution until effervescence ceases, then with brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield the crude aldehyde (3α,5α-cyclo-6β-methoxy-23,24-dinor-cholan-22-al).

Step 3: Stereoselective Grignard Addition

Causality: This is the key stereochemistry-defining step. The C-20 chiral center creates a sterically biased environment around the C-22 aldehyde. The isopropyl Grignard reagent preferentially attacks from the less hindered Re face, leading to the formation of the (22R)-alcohol as the major diastereomer.[11] Performing the reaction at low temperature enhances this selectivity.

Protocol:

• Dissolve the crude aldehyde (~7.0 g) in anhydrous THF (150 mL) under a nitrogen atmosphere and cool to -78°C.

• Slowly add isopropylmagnesium bromide (1.0 M solution in THF, ~30 mL) dropwise via syringe over 30 minutes.

• Stir the reaction at -78°C for 3 hours. Monitor for the disappearance of the aldehyde by TLC.

• Quenching: Carefully quench the reaction by the slow, dropwise addition of saturated ammonium chloride solution (50 mL) at -78°C.

• Allow the mixture to warm to room temperature. Add 100 mL of water and extract with ethyl acetate (3 x 100 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

Step 4: Deprotection to Yield 22R-Hydroxycholesterol

Causality: The i-steroid is an acid-labile protecting group. Treatment with aqueous acid in a solvent like dioxane protonates the 6β-methoxy group, which is eliminated, leading to the formation of a cyclopropylcarbinyl cation. This cation rearranges to the thermodynamically stable homoallylic cation, which is then trapped by water to regenerate the Δ⁵-3β-hydroxy system.

Protocol:

• Dissolve the crude product from the Grignard reaction in dioxane (100 mL).

• Add water (10 mL) and concentrated sulfuric acid (1 mL).

• Heat the mixture to 60°C and stir for 4 hours.

• Cool to room temperature and carefully neutralize the acid by adding solid sodium bicarbonate until gas evolution stops.

• Pour the mixture into 300 mL of water and extract with ethyl acetate (3 x 100 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate to yield the crude final product.

Step 5: Purification and Characterization

Causality: The crude product will contain the desired (22R)-epimer, the minor (22S)-epimer, and other non-polar impurities. Silica gel column chromatography is effective for separating these compounds based on polarity. The hydroxyl groups make the desired product significantly more polar than most side-reaction products.

Protocol:

• Purification: Purify the crude product by flash column chromatography on silica gel.

• Use a solvent gradient, starting with 10% ethyl acetate in hexanes and gradually increasing to 30% ethyl acetate in hexanes.

• Collect fractions and analyze by TLC to identify and combine those containing the pure product. The (22R)-epimer is typically the major product and may be separable from the minor (22S)-epimer.

• Characterization:

  • Mass Spectrometry (ESI-MS): Confirm the molecular weight (402.65 g/mol ). Expected [M+Na]⁺ at m/z 425.7.

  • ¹H NMR (in CDCl₃): Confirm the structure. Key signals include the vinylic proton at C-6 (~5.35 ppm), the C-3 carbinol proton (~3.52 ppm), and the C-22 carbinol proton. The coupling constants and chemical shifts of the side-chain protons are diagnostic for the R-stereochemistry.

  • ¹³C NMR (in CDCl₃): Confirm the carbon skeleton.

  • Purity: Assess purity by HPLC or GC analysis.

Data Summary and Visualization

Quantitative Data Table

Step	Starting Material (SM)	Reagents	Molar Eq. (vs SM)	Time	Expected Yield
1	Stigmasterol	TsCl, KOAc	1.5, 5.0	20h + 6h	>90% (crude i-steroid)
2	i-Stigmasterol	O₃, Zn/AcOH	Excess	~2h + 4h	~85% (crude aldehyde)
3	C-22 Aldehyde	i-PrMgBr	1.5	3h	~80% (crude alcohol)
4	Protected Alcohol	H₂SO₄ (cat.)	Catalytic	4h	>90% (crude final)
5	Crude Final Product	Silica Gel	-	-	~50-60% (overall, pure)

Experimental Workflow Diagram

References

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Application and Protocol Guide for the Quantification of 22R-Hydroxycholesterol in Human Plasma

For: Researchers, scientists, and drug development professionals.

Introduction

22R-Hydroxycholesterol (22R-HC) is a critical endogenous oxysterol, acting as a key metabolic intermediate in the biosynthesis of steroid hormones from cholesterol.[1][2] The initial and rate-limiting step in steroidogenesis is the conversion of cholesterol to pregnenolone, a reaction catalyzed by the cytochrome P450 side-chain cleavage enzyme (P450scc or CYP11A1). This process involves sequential hydroxylations, with 22R-HC being the first hydroxylated intermediate.[3][4] Beyond its role as a precursor, 22R-HC is also recognized as a potent agonist of the Liver X Receptor (LXR), a nuclear receptor that plays a pivotal role in regulating cholesterol homeostasis, inflammation, and lipid metabolism.[5]

Given its central role in steroidogenesis and lipid metabolism, the accurate quantification of 22R-HC in plasma is of significant interest in various research fields, including endocrinology, neurobiology, and drug development. Altered levels of 22R-HC may serve as a biomarker for mitochondrial dysfunction, defects in steroidogenic pathways, or the pharmacodynamic effects of drugs targeting these pathways. However, the analysis of 22R-HC in plasma presents several analytical challenges. These include its low physiological concentrations, its structural similarity to other isomeric oxysterols, and the complex plasma matrix.[6][7]

This comprehensive guide provides detailed application notes and protocols for the robust and reliable quantification of 22R-HC in human plasma. We will delve into the principles, advantages, and limitations of the primary analytical techniques employed for this purpose: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS). Additionally, we will briefly discuss the utility of Enzyme-Linked Immunosorbent Assays (ELISA) for screening purposes.

I. Foundational Principles: Method Selection and Pre-Analytical Considerations

The choice of analytical methodology is contingent upon the specific requirements of the study, including the desired sensitivity, specificity, throughput, and available instrumentation.

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): Widely regarded as the gold standard for oxysterol analysis, LC-MS/MS offers exceptional sensitivity and specificity.[6][8] By coupling the separation power of liquid chromatography with the precise mass detection of tandem mass spectrometry, this technique allows for the accurate quantification of 22R-HC, even in the presence of isomeric interferences.[6][9]

• Gas Chromatography-Mass Spectrometry (GC-MS): A classic and robust technique for sterol analysis, GC-MS provides high chromatographic resolution.[3][10] However, it necessitates derivatization to increase the volatility and thermal stability of the oxysterols.[11]

• Enzyme-Linked Immunosorbent Assay (ELISA): ELISA kits offer a high-throughput and cost-effective method for screening large numbers of samples. While commercially available kits for some oxysterols exist, their specificity for 22R-HC and potential cross-reactivity with other structurally similar molecules should be carefully validated.[12][13][14]

Pre-Analytical Best Practices: Ensuring Sample Integrity

The accuracy of 22R-HC quantification begins with meticulous sample handling.

• Sample Collection: Use EDTA or heparinized tubes for plasma collection. Avoid prolonged exposure to light and heat, which can induce auto-oxidation of cholesterol, artificially elevating oxysterol levels.

• Storage: Plasma samples should be processed promptly. If storage is necessary, samples should be frozen at -80°C to minimize degradation.[15]

• Minimizing Contamination: Use glass vials and solvent-rinsed equipment to avoid contamination from plasticizers or other interfering substances.

II. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Protocol

This protocol outlines a validated approach for the quantification of 22R-HC in human plasma using LC-MS/MS. The workflow involves sample preparation (including saponification and extraction), derivatization (optional but recommended for enhanced sensitivity), and instrumental analysis.

Workflow Overview

Caption: LC-MS/MS workflow for 22R-HC quantification.

Detailed Protocol

1. Materials and Reagents

• 22R-Hydroxycholesterol standard (Avanti Polar Lipids or equivalent)

• Deuterated internal standard (e.g., [²H₇]22R-hydroxycholesterol)[4][16]

• HPLC-grade methanol, acetonitrile, isopropanol, and water[17]

• Potassium hydroxide (KOH)

• Formic acid

• Methyl-tert-butyl ether (MTBE)[18]

• Derivatization agent (e.g., picolinic acid or N,N-dimethylglycine)[9][15]

• Solid Phase Extraction (SPE) cartridges (C18, if required)[8]

2. Sample Preparation

a. Saponification (to hydrolyze esterified oxysterols)

• To 100 µL of plasma in a glass tube, add the deuterated internal standard.[16]

• Add 1 mL of 1 M ethanolic KOH.

• Vortex and incubate at 60°C for 1 hour to hydrolyze the esterified 22R-HC.[19]

• Allow the sample to cool to room temperature.

b. Liquid-Liquid Extraction (LLE)

• Add 1 mL of water to the saponified sample.

• Add 2 mL of MTBE, vortex vigorously for 2 minutes.[18]

• Centrifuge at 3000 x g for 10 minutes at 4°C.

• Carefully transfer the upper organic layer (MTBE) to a clean glass tube.

• Repeat the extraction with another 2 mL of MTBE and combine the organic layers.

• Dry the combined organic extract under a gentle stream of nitrogen.

c. Solid-Phase Extraction (SPE) - Optional Cleanup

For cleaner samples, an SPE step can be incorporated after LLE.

• Condition a C18 SPE cartridge with methanol followed by water.

• Reconstitute the dried extract in a small volume of a suitable solvent and load it onto the cartridge.

• Wash the cartridge with a low-percentage organic solvent to remove polar impurities.

• Elute the 22R-HC with a higher-percentage organic solvent (e.g., methanol or acetonitrile).

• Dry the eluate under nitrogen.

3. Derivatization (for enhanced ionization efficiency)

While not always essential, derivatization can significantly improve the sensitivity of the assay.

• To the dried extract, add the derivatization reagent (e.g., picolinic acid in the presence of a coupling agent).

• Incubate as per the reagent manufacturer's instructions.

• Dry the sample again under nitrogen.

• Reconstitute in the initial mobile phase for LC-MS/MS analysis.

4. LC-MS/MS Instrumental Analysis

Parameter	Recommended Conditions
LC Column	C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)[19]
Mobile Phase A	Water with 0.1% formic acid[15]
Mobile Phase B	Acetonitrile/Isopropanol (e.g., 80:20) with 0.1% formic acid[15]
Flow Rate	0.3 - 0.5 mL/min
Gradient	Optimized to separate 22R-HC from its isomers
Injection Volume	5 - 10 µL
Ionization Mode	Electrospray Ionization (ESI), Positive
MS/MS Mode	Multiple Reaction Monitoring (MRM)
MRM Transitions	Specific precursor-product ion pairs for 22R-HC and its internal standard

Note: The specific MRM transitions will depend on whether the analyte has been derivatized. These must be optimized in-house.

5. Data Analysis and Quantification

• Generate a calibration curve using the 22R-HC standard and the deuterated internal standard.

• Quantify the concentration of 22R-HC in the plasma samples by comparing the peak area ratio of the analyte to the internal standard against the calibration curve.[18]

III. Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

GC-MS is a powerful alternative for 22R-HC quantification, particularly when high chromatographic resolution is paramount.

Workflow Overview

Caption: GC-MS workflow for 22R-HC quantification.

Detailed Protocol

1. Materials and Reagents

• Similar to LC-MS/MS protocol, with the addition of:

• Derivatization reagent for GC (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% TMCS, or N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA))[11]

• Anhydrous pyridine or other suitable solvent for derivatization.

2. Sample Preparation

The saponification and liquid-liquid extraction steps are similar to the LC-MS/MS protocol.

3. Derivatization

• To the dried extract, add 50 µL of anhydrous pyridine and 50 µL of BSTFA + 1% TMCS.[10]

• Cap the vial tightly and heat at 60-80°C for 1 hour to form the trimethylsilyl (TMS) ethers.[10]

• Cool the sample to room temperature before injection.

4. GC-MS Instrumental Analysis

Parameter	Recommended Conditions
GC Column	Capillary column suitable for sterol analysis (e.g., DB-5ms, HP-5ms)
Carrier Gas	Helium at a constant flow rate[11]
Injection Mode	Splitless
Oven Program	Start at a lower temperature (e.g., 180°C) and ramp up to a higher temperature (e.g., 280-300°C) to ensure good separation.[11]
Ionization Mode	Electron Ionization (EI)
MS Mode	Selected Ion Monitoring (SIM) or full scan

Note: In SIM mode, monitor characteristic ions of the derivatized 22R-HC and its internal standard for quantification.

IV. Enzyme-Linked Immunosorbent Assay (ELISA)

ELISA kits for some oxysterols are commercially available and can be a useful tool for high-throughput screening.[12][13] However, it is crucial to consider the following:

• Specificity: The antibodies used in the kit may exhibit cross-reactivity with other structurally related oxysterols. It is imperative to validate the specificity of the kit for 22R-HC.

• Validation: The ELISA results should ideally be confirmed with a more specific method like LC-MS/MS, especially for pivotal studies.

V. Method Validation and Quality Control

A robust and reliable quantification method requires thorough validation. Key validation parameters include:

Validation Parameter	Description
Linearity	The range over which the assay is accurate and precise.[6][7]
Accuracy	The closeness of the measured value to the true value.[19][20]
Precision	The reproducibility of the measurements (intra- and inter-day).[6][19][20]
Limit of Detection (LOD)	The lowest concentration of analyte that can be reliably detected.[20]
Limit of Quantification (LOQ)	The lowest concentration of analyte that can be accurately quantified.[6][20]
Recovery	The efficiency of the extraction process.[20]
Matrix Effect	The influence of the plasma matrix on the ionization of the analyte.[18]
Stability	The stability of 22R-HC in plasma under different storage conditions.[15]

Quality Control (QC) samples at low, medium, and high concentrations should be included in each analytical run to monitor the performance of the assay.

VI. Conclusion

The quantification of 22R-Hydroxycholesterol in plasma is a challenging yet crucial analytical task for advancing our understanding of steroidogenesis and lipid metabolism. LC-MS/MS stands out as the preferred method due to its superior sensitivity and specificity. GC-MS offers a robust alternative with excellent chromatographic resolution. While ELISA can be employed for high-throughput screening, its specificity must be carefully validated. The detailed protocols and considerations presented in this guide provide a solid foundation for researchers to develop and implement reliable methods for the quantification of 22R-HC, thereby enabling further exploration of its physiological and pathological roles.

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Application Notes & Protocols: Leveraging 22R-Hydroxycholesterol for Targeted Cellular Differentiation

Abstract: This guide provides a comprehensive technical overview and detailed protocols for utilizing 22R-Hydroxycholesterol, a potent endogenous oxysterol, to induce and study cellular differentiation. We delve into the molecular mechanisms, focusing on its role as a Liver X Receptor (LXR) agonist, and present field-proven methodologies for its application in neurogenesis, adipogenesis, and osteogenesis. This document is intended for researchers, scientists, and drug development professionals seeking to employ 22R-Hydroxycholesterol as a reliable tool for controlling cell fate.

Scientific Principle: Understanding 22R-Hydroxycholesterol

22R-Hydroxycholesterol is an oxygenated derivative of cholesterol, acting as a key metabolic intermediate in the biosynthesis of steroid hormones.[1] Beyond its physiological role, it has been identified as a powerful modulator of gene expression, primarily through its function as a natural high-affinity ligand for Liver X Receptors (LXRs).[1][2][3][4] This interaction is central to its ability to drive the differentiation of various progenitor cell types.

Mechanism of Action: The LXR-RXR Signaling Axis

The primary mechanism through which 22R-Hydroxycholesterol exerts its effects is the activation of the LXR signaling pathway. The process can be understood through the following steps:

• Ligand Binding: As a lipophilic molecule, 22R-Hydroxycholesterol crosses the cell membrane and enters the nucleus.

• Heterodimer Formation: Inside the nucleus, LXRs (of which there are two isoforms, LXRα and LXRβ) exist as heterodimers with the Retinoid X Receptor (RXR).[2][5]

• Conformational Change & Activation: The binding of 22R-Hydroxycholesterol to the LXR portion of the LXR-RXR complex induces a conformational change. This activation event triggers the recruitment of co-activator proteins and the dismissal of co-repressors.

• DNA Binding & Gene Transcription: The activated LXR-RXR-coactivator complex binds to specific DNA sequences known as LXR Response Elements (LXREs) located in the promoter regions of target genes.[2]

• Biological Response: This binding initiates the transcription of genes that govern a wide array of processes, including cholesterol homeostasis, fatty acid metabolism, and, critically, cellular differentiation programs.[2][5]

While LXR activation is the principal pathway, it is crucial for researchers to recognize that 22R-Hydroxycholesterol can engage other signaling cascades in a cell-type-specific manner. For instance, its role in osteogenesis can be mediated through the Hedgehog signaling pathway[6][7], and in hepatocytes, it has been shown to function as a ligand for the Farnesoid X Receptor (FXR).[8] Some studies on neuronal differentiation even suggest LXR-independent mechanisms.[9] This context-dependent activity underscores the importance of empirical validation in your specific cellular model.

Caption: The LXR-RXR signaling pathway activated by 22R-Hydroxycholesterol.

Applications in Directed Cellular Differentiation

22R-Hydroxycholesterol has been successfully employed to direct the differentiation of stem and progenitor cells into multiple lineages.

• Adipocyte Differentiation: It is a potent inducer of adipogenesis. In preadipocyte models like 3T3-L1 cells, LXR activation by 22R-Hydroxycholesterol directly upregulates the expression of Peroxisome Proliferator-Activated Receptor gamma (PPARγ), the master transcriptional regulator of fat cell development.[2] This leads to the characteristic adipocyte phenotype, including the accumulation of lipid droplets and the expression of adipocyte-specific genes.[2]

• Neuronal Differentiation: 22R-Hydroxycholesterol can induce the differentiation of various precursor cells into neurons and glia.[9] It has shown particular efficacy in directing mesenchymal stem cells (MSCs) toward a dopaminergic neuronal fate, making it a valuable tool for Parkinson's disease research.[10][11] The process is marked by the expression of neuronal markers like microtubule-associated protein 2 (MAP2) and neurofilament proteins.[9][11]

• Osteogenic Differentiation: In marrow stromal cells and other MSCs, 22R-Hydroxycholesterol, often used with other oxysterols, promotes differentiation into bone-forming osteoblasts.[6] This effect can be mediated by the activation of the Hedgehog signaling pathway, which in turn regulates key osteogenic transcription factors like Runx2.[6][7]

Protocols for Experimental Application

Part A: Reagent Preparation and Handling

Successful and reproducible experiments begin with the correct preparation of reagents. 22R-Hydroxycholesterol is a lipophilic powder that requires solubilization in an appropriate organic solvent before being added to aqueous cell culture media.

Table 1: Physicochemical Properties of 22R-Hydroxycholesterol

Property	Value	Source
Synonym	Narthesterol	[12]
CAS Number	17954-98-2	[12][13]
Molecular Formula	C₂₇H₄₆O₂	[12]
Molecular Weight	402.65 g/mol	[4]
Solubility	Ethanol: ≥20 mg/mLChloroform: 20 mg/mLDMF: 2 mg/mLDMSO: 0.1 mg/mL	[12][13]

Protocol 1: Preparation of 10 mM Stock Solution

Causality: Absolute ethanol is the recommended solvent for cell culture applications due to its high solvating capacity for 22R-Hydroxycholesterol and its relatively lower cytotoxicity compared to other solvents like DMSO when diluted to working concentrations.

• Aseptic Technique: Perform all steps in a sterile biological safety cabinet.

• Weighing: Tare a sterile microcentrifuge tube. Carefully weigh 4.03 mg of 22R-Hydroxycholesterol powder into the tube.

• Solubilization: Add 1.0 mL of sterile, 200-proof (absolute) ethanol to the tube.

• Mixing: Vortex thoroughly for 1-2 minutes until the powder is completely dissolved. The solution should be clear and colorless.[13]

• Aliquoting: Dispense the 10 mM stock solution into smaller, sterile, light-protective (amber) microcentrifuge tubes. Aliquoting prevents repeated freeze-thaw cycles which can degrade the compound.

• Storage: Store the aliquots at -20°C for up to 6 months or at -80°C for longer-term stability.[4]

Part B: Experimental Workflow for Inducing Differentiation

The following workflow provides a general framework. Specific cell densities, media formulations, and timelines must be optimized for your particular cell line and research question.

Caption: General experimental workflow for inducing cellular differentiation.

Protocol 2: Inducing Adipocyte Differentiation in 3T3-L1 Preadipocytes

This protocol is adapted from established methods for 3T3-L1 adipogenesis.[2]

• Seeding: Plate 3T3-L1 cells in a suitable format (e.g., 24-well plate) and culture in DMEM with 10% calf serum until they reach 100% confluence. Let them remain contact-inhibited for an additional 48 hours (Day 0).

• Induction (Day 0): Replace the medium with DMEM containing 10% Fetal Bovine Serum (FBS), 0.5 mM IBMX, 1 µM Dexamethasone, 1 µg/mL Insulin, and 22R-Hydroxycholesterol (start with a titration from 1-10 µM). Include a vehicle control (ethanol equivalent).

• Maintenance (Day 2): Remove the induction medium and replace it with DMEM containing 10% FBS, 1 µg/mL Insulin, and the same concentration of 22R-Hydroxycholesterol.

• Maturation (Day 4 onwards): Replace the medium every 2 days with DMEM containing 10% FBS and 22R-Hydroxycholesterol.

• Analysis: By days 7-10, cells should exhibit a mature adipocyte phenotype with large lipid droplets, ready for analysis.

Protocol 3: Inducing Neuronal Differentiation in Human Mesenchymal Stem Cells (hMSCs)

This protocol provides a framework for neuronal induction based on published findings.[10][11]

• Seeding: Plate hMSCs on a suitable extracellular matrix coating (e.g., poly-L-ornithine and laminin) in their standard growth medium. Allow cells to adhere and reach ~70% confluency.

• Induction: Aspirate the growth medium and gently wash with PBS. Replace with a serum-free neural induction medium (e.g., DMEM/F12 supplemented with N2 and B27).

• Treatment: Supplement the neural induction medium with 22R-Hydroxycholesterol (a starting concentration of 5-10 µM is recommended). Include a vehicle control.

• Maintenance: Culture the cells for 7-14 days, performing a half-media change every 2-3 days with fresh medium containing 22R-Hydroxycholesterol.

• Analysis: Monitor the cells for morphological changes, such as cell body rounding and neurite outgrowth. Harvest at desired time points for marker analysis.

Validation and Analysis of Differentiation

Confirming successful differentiation is a critical, self-validating step of any protocol. A multi-pronged approach using gene expression, protein analysis, and functional staining is recommended.

Table 2: Common Markers for Validating Cellular Differentiation

Lineage	Gene Expression (qPCR)	Protein Expression (Western Blot)	Immunofluorescence / Staining
Adipogenesis	PPARG, FABP4, ADIPOQ[2]	PPARγ, FABP4	Oil Red O or BODIPY (Lipid Droplets)[14][15]
Neurogenesis	MAP2, TUBB3 (Tuj1), NEFL[16][17][18]	MAP2, βIII-Tubulin (Tuj1), NF-L	Staining for MAP2 or Tuj1 (Neurites)[11]
Osteogenesis	RUNX2, ALPL (ALP), SPP1 (OPN)[19][20]	RUNX2, ALP, Osteopontin[19][21][22]	Alizarin Red S (Calcium Deposits)[19]

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Application Notes and Protocols for Treating Cultured Cells with 22R-Hydroxycholesterol

An LXR-Mediated Approach to Modulating Lipid Metabolism and Gene Expression

Authored by: Senior Application Scientist, Gemini Laboratories

Introduction

22R-Hydroxycholesterol (22R-HC) is an oxygenated derivative of cholesterol, or oxysterol, that serves as a critical intermediate in the biosynthesis of steroid hormones.[1] Beyond its role as a metabolic precursor, 22R-HC has garnered significant attention in the research community as a potent, endogenous agonist for the Liver X Receptors (LXRs), LXRα and LXRβ.[2][3][4] These nuclear receptors function as cellular cholesterol sensors, and their activation by ligands like 22R-HC triggers a cascade of transcriptional events that are central to maintaining lipid homeostasis, regulating inflammatory responses, and influencing cellular differentiation.[5][6]

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals on the effective use of 22R-HC in cell culture. We will delve into the underlying mechanism of LXR activation, provide detailed, field-proven protocols for compound preparation and cell treatment, and outline key assays for validating the biological response. The protocols herein are designed to be self-validating, ensuring robust and reproducible results for investigating lipid metabolism, atherosclerosis, and neurodegenerative diseases.[7][8]

Mechanism of Action: The LXR Signaling Pathway

The biological effects of 22R-HC in most cell types are predominantly mediated through the activation of the LXR signaling pathway. Understanding this pathway is crucial for designing experiments and interpreting results.

• Ligand Binding: 22R-HC, being lipophilic, crosses the cell membrane and enters the nucleus, where it binds to the ligand-binding domain of an LXR protein (LXRα or LXRβ).[5]

• Heterodimerization: This binding event induces a conformational change in the LXR, promoting its heterodimerization with another nuclear receptor, the Retinoid X Receptor (RXR).[5][9]

• DNA Binding & Transcription: The resulting LXR/RXR heterodimer is an active transcription factor complex. It binds to specific DNA sequences known as LXR Response Elements (LXREs) located in the promoter regions of target genes.[2]

• Target Gene Regulation: Binding of the LXR/RXR complex to LXREs recruits co-activator proteins, initiating the transcription of genes involved in:

  • Reverse Cholesterol Transport: Upregulation of ATP-binding cassette transporters ABCA1 and ABCG1, which are crucial for effluxing excess cholesterol from cells to high-density lipoprotein (HDL) particles.[7][8] This is a key mechanism for preventing foam cell formation in macrophages, a hallmark of atherosclerosis.[6]

  • Fatty Acid Metabolism: Induction of the Sterol Regulatory Element-Binding Protein-1c (SREBP-1c), a master regulator of lipogenesis that controls the expression of genes like Fatty Acid Synthase (FAS).[10][11]

Caption: Overall experimental workflow for 22R-HC cell treatment.

Troubleshooting

Issue	Potential Cause(s)	Recommended Solution(s)
Precipitate in Medium	Stock solution added to cold medium; final concentration too high; poor quality solvent.	Always add stock to pre-warmed (37°C) medium. Vortex/mix immediately after adding. Ensure final concentration is within the solubility limit for your medium. Use fresh, high-purity solvents.
High Cell Death in Vehicle Control	Solvent concentration is too high; solvent has degraded.	Ensure the final solvent (ethanol/DMSO) concentration does not exceed 0.1% (v/v). Use fresh, unopened solvent if possible.
No/Weak Induction of Target Genes	Sub-optimal concentration or incubation time; inactive compound; low LXR/RXR expression in the cell line.	Perform a dose-response and time-course experiment. Confirm compound activity with a positive control cell line (e.g., HepG2). Verify LXR/RXR expression in your cells via qPCR or Western blot.
High Well-to-Well Variability	Inconsistent cell seeding; inaccurate pipetting of stock solution; edge effects in the plate.	Use a multichannel pipette for seeding and treatment. Mix the treatment medium thoroughly before adding to wells. Avoid using the outermost wells of the plate for critical measurements.

References

• Wikipedia. 22R-Hydroxycholesterol. Link

• Costet P, Luo Y, Wang N, Tall AR. Sterol-dependent transactivation of the ABC1 promoter by the liver X receptor/retinoid X receptor. J Biol Chem. 2000 Sep 8;275(36):28240-5. Link

• MedChemExpress. 22(R)-Hydroxycholesterol (Narthesterol). Link

• MedchemExpress. LXR Agonists. Link

• Song, C., Hiipakka, R. A., & Liao, S. (2006). Oxysterol 22(R)-Hydroxycholesterol Induces the Expression of the Bile Salt Export Pump through Nuclear Receptor Farsenoid X Receptor but Not Liver X Receptor. Journal of Pharmacology and Experimental Therapeutics, 317(2), 858–865. Link

• Singh, M., Singh, K., Singh, P. P., & Gupta, P. (2015). Dose dependent effect of LXR agonist +22(R) hydroxy cholesterol on the expression of RXR, LXR, VDR, LDLR, IFNγ and TACO. ResearchGate. Link

• Vurusanlis, Z., et al. (2021). Impact of Oxysterols on Cell Death, Proliferation, and Differentiation Induction: Current Status. Molecules, 26(11), 3373. Link

• Taylor & Francis. 22R-Hydroxycholesterol – Knowledge and References. Link

• Ren, S., et al. (2012). 25-Hydroxycholesterol activates the expression of cholesterol 25-hydroxylase in an LXR-dependent mechanism. Journal of Lipid Research, 53(10), 2077–2086. Link

• Cayman Chemical. 22(R)-hydroxy Cholesterol (Narthesterol). Link

• Koldamova, R. P., et al. (2003). 22R-hydroxycholesterol and 9-cis-retinoic acid induce ATP-binding cassette transporter A1 expression and cholesterol efflux in brain cells and decrease amyloid beta secretion. The Journal of Biological Chemistry, 278(15), 13244–13253. Link

• Karmaus, A. L., et al. (2017). High-Throughput H295R Steroidogenesis Assay: Utility as an Alternative and a Statistical Approach to Characterize Effects on Steroidogenesis. Environmental Health Perspectives, 125(6), 067017. Link

• Sene, A., et al. (2021). Regulation of ABCA1 by AMD-Associated Genetic Variants and Hypoxia in iPSC-RPE. International Journal of Molecular Sciences, 22(11), 5670. Link

• Vurusanlis, Z., et al. (2020). Effects of Oxysterols on Immune Cells and Related Diseases. Molecules, 25(18), 4069. Link

• ResearchGate. ABCA1 mRNA expression in response to 9-cis-RA, 22R-OH-Chol stimulation in human fibroblasts. Link

• National Toxicology Program (NTP). (2015). In Vitro Tox Study Report: H295R Steroidogenesis Assay. Link

• ResearchGate. What is the solution for dissolving cholesterol? Link

• Hauksson, J., et al. (2009). 22-Hydroxycholesterols Regulate Lipid Metabolism Differently Than T0901317 in Human Myotubes. Lipids, 44(6), 511–521. Link

• Brown, M. S., & Goldstein, J. L. (2009). Switch-like control of SREBP-2 transport triggered by small changes in ER cholesterol: a delicate balance. Cell Metabolism, 10(1), 1–2. Link

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• PRACTICE PROCEDURES FOR MAKING STOCK SOLUTION. Link

• ResearchGate. How can I prepare stock solution of cholesterol? Link

• Selva, D. M., et al. (2004). 22R-Hydroxycholesterol-induced pregnenolone synthesis in RA-differentiated cells treated with cytoskeleton-disrupting drugs. ResearchGate. Link

• Reboldi, A., et al. (2014). Hydroxylation site–specific and production-dependent effects of endogenous oxysterols on cholesterol homeostasis: Implications for SREBP-2 and LXR. Journal of Lipid Research, 55(11), 2320–2331. Link

• Ma, Y., et al. (2008). 25-Hydroxycholesterol-3-sulfate regulates macrophage lipid metabolism via the LXR/SREBP-1 signaling pathway. American Journal of Physiology-Endocrinology and Metabolism, 295(6), E1369–E1379. Link

• PubChem. 22R-Hydroxycholesterol. Link

• A-Gon, C., et al. (2019). Macrophages and lipid metabolism. Journal of Biomedical Science, 26(1), 1–13. Link

• Burstein, S., et al. (1975). Mass Spectrometric Study of the Enzymatic Conversion of Cholesterol to (22R)-22-hydroxycholesterol, (20R,22R)-20,22-dihydroxycholesterol, and Pregnenolone, and of (22R)-22-hydroxycholesterol to (20R,22R)-20,22-dihydroxycholesterol and Pregnenolone. Biochemistry, 14(26), 5855–5861. Link

• Zhang, Y., et al. (2023). Impact of Lipid Metabolism on Macrophage Polarization: Implications for Inflammation and Tumor Immunity. International Journal of Molecular Sciences, 24(15), 12151. Link

• BenchChem. Application Notes and Protocols for 7-Hydroxycholesterol in Cell Culture. Link

• Promega Corporation. (2019). Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells. Link

• Evonik Health Care. Optimizing the stability and solubility of cell culture media ingredients. Link

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Application Notes and Protocols: 22R-Hydroxycholesterol in Stem Cell Research

Introduction: Unveiling the Potential of 22R-Hydroxycholesterol in Regenerative Medicine

22R-Hydroxycholesterol is an endogenous oxysterol, an oxidized derivative of cholesterol, that plays a pivotal role as a metabolic intermediate in the biosynthesis of steroid hormones from cholesterol.[1][2] Beyond its fundamental role in steroidogenesis, 22R-Hydroxycholesterol has emerged as a potent signaling molecule, demonstrating significant utility in the field of stem cell research. Its ability to modulate key signaling pathways makes it a valuable tool for directing stem cell fate and differentiation, with profound implications for regenerative medicine and drug development.

This comprehensive guide provides researchers, scientists, and drug development professionals with a detailed understanding of the applications of 22R-Hydroxycholesterol in stem cell biology. We will delve into its mechanisms of action, provide field-proven protocols for its use in directing stem cell differentiation, and offer insights into data analysis and interpretation.

Mechanism of Action: A Tale of Two Pathways

The influence of 22R-Hydroxycholesterol on stem cell fate is primarily mediated through its interaction with two key signaling pathways: the Hedgehog (Hh) signaling pathway and the Liver X Receptor (LXR) signaling pathway. Understanding these pathways is crucial for designing and interpreting experiments involving this multifaceted oxysterol.

The Hedgehog Signaling Pathway: A Master Regulator of Development and Differentiation

The Hedgehog signaling pathway is a highly conserved pathway that is fundamental during embryonic development and plays a critical role in adult tissue homeostasis and stem cell maintenance.[3] Aberrant Hh signaling is implicated in various developmental disorders and cancers. Certain oxysterols, including 22R-Hydroxycholesterol, have been identified as modulators of this pathway. The canonical Hh pathway is initiated by the binding of a Hedgehog ligand to the Patched (PTCH) receptor, which relieves its inhibition of the G protein-coupled receptor Smoothened (SMO). Activated SMO then triggers a downstream signaling cascade, culminating in the activation of GLI family transcription factors and the expression of Hh target genes.

Caption: 22R-Hydroxycholesterol activates the Hedgehog pathway by modulating Smoothened.

The Liver X Receptor (LXR) Signaling Pathway: Orchestrating Lipid Metabolism and Inflammation

Liver X Receptors (LXRs), members of the nuclear receptor superfamily, are critical regulators of cholesterol, fatty acid, and glucose homeostasis.[4][5] They function as ligand-activated transcription factors that, upon binding to oxysterols like 22R-Hydroxycholesterol, form heterodimers with the Retinoid X Receptor (RXR). This complex then binds to LXR response elements (LXREs) in the promoter regions of target genes, modulating their expression. LXR activation is known to influence a variety of cellular processes, including lipid efflux, inflammation, and cell proliferation.

Caption: A streamlined workflow for inducing osteogenic differentiation of MSCs.

Detailed Protocol: Osteogenic Differentiation

Materials:

• Human Mesenchymal Stem Cells (e.g., bone marrow- or adipose-derived)

• MSC Expansion Medium (e.g., DMEM with 10% FBS, 1% Penicillin-Streptomycin)

• Osteogenic Differentiation Medium: MSC Expansion Medium supplemented with:

  • 50 µM Ascorbic Acid

  • 10 mM β-glycerophosphate

  • 100 nM Dexamethasone

• 22R-Hydroxycholesterol (powder)

• Dimethyl sulfoxide (DMSO), cell culture grade

• Phosphate-Buffered Saline (PBS), Ca2+/Mg2+ free

• Trypsin-EDTA (0.25%)

• Tissue culture plates (6-well or 24-well)

• Sterile conical tubes and pipettes

• Incubator (37°C, 5% CO2)

Reagent Preparation:

• 22R-Hydroxycholesterol Stock Solution (10 mM):

  • Aseptically weigh out the required amount of 22R-Hydroxycholesterol powder.

  • Dissolve in sterile DMSO to a final concentration of 10 mM.

  • Aliquot into sterile microcentrifuge tubes and store at -20°C, protected from light. Avoid repeated freeze-thaw cycles.

Procedure:

• Cell Seeding:

  • Culture MSCs in MSC Expansion Medium until they reach 70-80% confluency.

  • Harvest the cells using Trypsin-EDTA and neutralize with MSC Expansion Medium.

  • Centrifuge the cell suspension at 300 x g for 5 minutes.

  • Resuspend the cell pellet in fresh MSC Expansion Medium and perform a cell count.

  • Seed the MSCs into tissue culture plates at a density of 2 x 10^4 cells/cm².

  • Incubate overnight to allow for cell attachment.

• Induction of Differentiation:

  • The following day, aspirate the MSC Expansion Medium.

  • Add fresh Osteogenic Differentiation Medium to the cells.

  • Prepare the working solution of 22R-Hydroxycholesterol by diluting the 10 mM stock solution in Osteogenic Differentiation Medium to the desired final concentration (typically 1-10 µM).

  • Replace the medium in the experimental wells with the 22R-Hydroxycholesterol-containing Osteogenic Differentiation Medium. Include a vehicle control (medium with the same concentration of DMSO used for the highest 22R-Hydroxycholesterol concentration).

• Maintenance of Differentiating Cultures:

  • Incubate the cells at 37°C with 5% CO2.

  • Replace the medium every 2-3 days with fresh 22R-Hydroxycholesterol-containing Osteogenic Differentiation Medium.

• Assessment of Osteogenic Differentiation (Day 14-21):

  • Alkaline Phosphatase (ALP) Staining: A marker of early osteogenic differentiation.

  • Alizarin Red S Staining: To visualize calcium deposits, a hallmark of mature osteoblasts.

  • Quantitative Real-Time PCR (qRT-PCR): To measure the expression of osteogenic marker genes such as RUNX2, SP7 (Osterix), ALPL (Alkaline Phosphatase), BGLAP (Osteocalcin), and COL1A1 (Collagen Type I Alpha 1).

  • Immunocytochemistry: To detect the protein expression of osteogenic markers.

Data Interpretation

Assay	Expected Outcome with 22R-Hydroxycholesterol
Alkaline Phosphatase (ALP) Staining	Increased staining intensity compared to control.
Alizarin Red S Staining	Formation of red-orange mineralized nodules.
qRT-PCR	Upregulation of osteogenic marker genes.
Immunocytochemistry	Increased protein expression of osteogenic markers.

Application II: Steroidogenic Differentiation of Pluripotent Stem Cells (PSCs)

Given its role as a precursor in the steroidogenic pathway, 22R-Hydroxycholesterol can be utilized to promote the differentiation of pluripotent stem cells (PSCs), such as embryonic stem cells (ESCs) and induced pluripotent stem cells (iPSCs), towards steroid-producing lineages like Leydig-like cells or adrenal-like cells. [6][7]

Experimental Workflow: Steroidogenic Differentiation of PSCs

Caption: Multi-step workflow for generating steroidogenic cells from PSCs.

Detailed Protocol: Steroidogenic Differentiation

This protocol is a generalized framework and may require optimization for specific PSC lines and target steroidogenic cell types.

Materials:

• Human Pluripotent Stem Cells (hPSCs)

• hPSC maintenance medium (e.g., mTeSR™1)

• Basal differentiation medium (e.g., DMEM/F12)

• Supplements for mesodermal induction (e.g., Activin A, CHIR99021)

• Supplements for steroidogenic progenitor specification (e.g., Forskolin, FGFs)

• 22R-Hydroxycholesterol

• 8-Br-cAMP (or other cAMP analogs)

• Matrigel or other suitable extracellular matrix

• Cell dissociation reagent (e.g., Accutase)

• Enzyme-linked immunosorbent assay (ELISA) kits for steroid hormone detection (e.g., testosterone, cortisol)

Procedure:

• Maintenance of hPSCs:

  • Culture hPSCs on Matrigel-coated plates in hPSC maintenance medium according to standard protocols.

• Mesodermal Induction (Days 0-3):

  • When hPSCs reach optimal confluency, replace the maintenance medium with a basal differentiation medium supplemented with factors to induce mesodermal fate (e.g., Activin A and CHIR99021).

• Generation of Steroidogenic Progenitors (Days 4-8):

  • Transition the cells to a medium containing factors that promote the specification of steroidogenic progenitors. This may include growth factors and small molecules known to be involved in adrenal or gonadal development.

• Induction with 22R-Hydroxycholesterol (Day 9 onwards):

  • Culture the progenitor cells in a maturation medium containing 22R-Hydroxycholesterol (typically 10-25 µM) and a cAMP analog (e.g., 1 mM 8-Br-cAMP). [6] * The 22R-Hydroxycholesterol provides a readily available substrate for steroidogenesis, bypassing the need for cholesterol transport into the mitochondria.

  • The cAMP analog stimulates the expression of key steroidogenic enzymes.

• Assessment of Steroidogenic Function:

  • Hormone Secretion: Collect the culture supernatant at various time points and measure the concentration of specific steroid hormones (e.g., progesterone, testosterone, cortisol) using ELISA.

  • qRT-PCR: Analyze the expression of key steroidogenic genes, including STAR, CYP11A1, HSD3B2, CYP17A1, and CYP19A1.

  • Immunocytochemistry: Stain for steroidogenic enzymes to confirm their protein expression and localization.

Data Interpretation

Assay	Expected Outcome with 22R-Hydroxycholesterol
ELISA	Dose- and time-dependent increase in steroid hormone secretion.
qRT-PCR	Upregulation of genes involved in the steroidogenic pathway.
Immunocytochemistry	Positive staining for key steroidogenic enzymes.

Quality Control and Best Practices

To ensure the reproducibility and reliability of your results, it is essential to implement rigorous quality control measures throughout your experiments.

• Stem Cell Authentication: Regularly verify the identity and pluripotency (for PSCs) or multipotency (for MSCs) of your starting cell population using marker expression analysis and functional assays. [8][9]* Mycoplasma Testing: Routinely test your cell cultures for mycoplasma contamination, as it can significantly impact cellular behavior and experimental outcomes. [10]* Reagent Quality: Use high-purity 22R-Hydroxycholesterol and other reagents. Validate the activity of each new batch of critical reagents.

• Dose-Response and Time-Course Experiments: Perform pilot studies to determine the optimal concentration of 22R-Hydroxycholesterol and the ideal time points for analysis for your specific cell type and differentiation protocol.

• Appropriate Controls: Always include vehicle controls (DMSO or ethanol) to account for any effects of the solvent. For differentiation experiments, a negative control (cells cultured in basal medium without differentiation factors) is crucial.

Conclusion

22R-Hydroxycholesterol is a powerful and versatile tool for stem cell researchers. Its ability to modulate the Hedgehog and LXR signaling pathways provides a means to direct stem cell differentiation towards specific lineages, particularly osteogenic and steroidogenic fates. By following the detailed protocols and best practices outlined in this guide, researchers can confidently and effectively utilize 22R-Hydroxycholesterol to advance their research in regenerative medicine and drug discovery.

References

• 22R-Hydroxycholesterol. Wikipedia. [Link]

• In vitro osteoinductive effects of hydroxycholesterol on human adipose-derived stem cells are mediated through the hedgehog signaling pathway. PubMed. [Link]

• 22R-Hydroxycholesterol protects neuronal cells from beta-amyloid-induced cytotoxicity by binding to beta-amyloid peptide. PubMed. [Link]

• Activation of Hedgehog signaling by oxysterols is regioselective. (a)... ResearchGate. [Link]

• Directing differentiation of human induced pluripotent stem cells toward androgen-producing Leydig cells rather than adrenal cells. PNAS. [Link]

• 22R-Hydroxycholesterol – Knowledge and References. Taylor & Francis. [Link]

• Inhibitory effect of LXR activation on cell proliferation and cell cycle progression through lipogenic activity. Experimental & Molecular Medicine. [Link]

• Quality Control of Stem Cells. Amsbio. [Link]

• (PDF) Evaluating the oxysterol combination of 22(S)-hydroxycholesterol and 20(S)-hydroxycholesterol in periodontal regeneration using periodontal ligament stem cells and alveolar bone healing models. ResearchGate. [Link]

• Quality Control During Manufacture of a Stem Cell Therapeutic. BioProcess International. [Link]

• Activation of the nuclear receptor LXR by oxysterols defines a new hormone response pathway. PubMed. [Link]

• Cellular cholesterol directly activates Smoothened in Hedgehog signaling. PMC. [Link]

• In vitro osteoinductive effects of hydroxycholesterol on human adipose-derived stem cells are mediated through the hedgehog signaling pathway. PubMed. [Link]

• Role of Hedgehog Signaling Pathways in Multipotent Mesenchymal Stem Cells Differentiation. PMC. [Link]

• Oxysterol generation and liver X receptor-dependent reverse cholesterol transport: not all roads lead to Rome. PubMed. [Link]

• Cholesterol and Hedgehog Signaling: Mutual Regulation and Beyond. Frontiers in Cell and Developmental Biology. [Link]

• 22R-Hydroxycholesterol – Knowledge and References. Taylor & Francis. [Link]

• Mass Spectrometric Study of the Enzymatic Conversion of Cholesterol to (22R)-22-hydroxycholesterol, (20R,22R)-20,22-dihydroxycholesterol, and Pregnenolone, and of (22R). PubMed. [Link]

• Stem cell differentiation into steroidogenic cell lineages by NR5A family. PubMed. [Link]

• A Simple Multistep Protocol for Differentiating Human Induced Pluripotent Stem Cells into Functional Macrophages. SpringerLink. [Link]

• Steroidogenic differentiation of human amniotic membrane-derived mesenchymal stem cells into a progesterone-/androgen-producing cell lineage by SF-1 and an estrogen-producing cell lineage by WT1−KTS. Frontiers. [Link]

• Quality Control Optimization for Minimizing Security Risks Associated with Mesenchymal Stromal Cell-Based Product Development. MDPI. [Link]

• Identification of Biological Markers of Liver X Receptor (LXR) Activation at the Cell Surface of Human Monocytes. ScienceOpen. [Link]

• ACTIVATION OF LXR/RXR PATHWAY AMELIORATES LIVER DISEASE IN ATP7B. NIH. [Link]

• Activation of liver X receptor plays a central role in antiviral actions of 25-hydroxycholesterol. Journal of Lipid Research. [Link]

• Stem Cell Quality Control Services and Reagents. University of Connecticut. [Link]

• Oxysterol 22(R)-Hydroxycholesterol Induces the Expression of the Bile Salt Export Pump through Nuclear Receptor Farsenoid X Receptor but Not Liver X Receptor. PMC. [Link]

• Differentiation of Human Induced Pluripotent Stem Cells Into Testosterone-Producing Leydig. Kobe University. [Link]

• Protocol for directed differentiation of human pluripotent stem cells toward a hepatocyte fate. StemBook. [Link]

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• 5. Activation of the nuclear receptor LXR by oxysterols defines a new hormone response pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
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Application Notes and Protocols for the Analytical Identification of 22R-Hydroxycholesterol

Introduction: The Significance of 22R-Hydroxycholesterol

22R-Hydroxycholesterol ((3β,22R)-Cholest-5-ene-3,22-diol) is a pivotal oxysterol, serving as a key metabolic intermediate in the biosynthesis of all steroid hormones from cholesterol.[1] The enzymatic hydroxylation of cholesterol at the C22 position is catalyzed by the cholesterol side-chain cleavage enzyme (P450scc or CYP11A1), a reaction of high stereospecificity that exclusively produces the 22R-epimer.[2] This initial hydroxylation is a rate-limiting step, and 22R-Hydroxycholesterol is rapidly converted to 20α,22R-dihydroxycholesterol and subsequently to pregnenolone, the common precursor for all steroid hormones.[1][2]

Given its transient nature and low endogenous concentrations relative to cholesterol, the accurate and sensitive identification and quantification of 22R-Hydroxycholesterol in biological matrices present significant analytical challenges.[3][4] These challenges include potential auto-oxidation of cholesterol during sample handling, which can artificially generate other oxysterols, and the presence of isomeric compounds that can interfere with analysis.[5][6][7]

This comprehensive guide provides detailed application notes and validated protocols for the robust identification and quantification of 22R-Hydroxycholesterol. It is intended for researchers, scientists, and drug development professionals engaged in endocrinology, metabolism, and neurodegenerative disease research, where the profiling of oxysterols is of growing importance.

Core Analytical Strategies: A Comparative Overview

The two gold-standard analytical platforms for the definitive identification and quantification of 22R-Hydroxycholesterol are Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). Each technique offers a unique set of advantages and requires specific sample preparation strategies.

Feature	Gas Chromatography-Mass Spectrometry (GC-MS)	Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)
Principle	Separation of volatile and thermally stable compounds followed by electron ionization and mass analysis.	Separation of compounds in the liquid phase followed by soft ionization and tandem mass analysis.
Sample Volatility	Requires derivatization to increase volatility and thermal stability (e.g., silylation).	Does not require volatile derivatives; suitable for thermally labile molecules.
Sensitivity	High sensitivity, often in the picogram range.[7][8]	High sensitivity, with modern instruments reaching picogram to femtogram levels.
Specificity	High specificity from characteristic fragmentation patterns of TMS-ether derivatives.	Very high specificity, especially with Multiple Reaction Monitoring (MRM).[9]
Throughput	Generally lower throughput due to longer run times and derivatization steps.	Higher throughput is achievable with modern UPLC/UHPLC systems.[10]
Derivatization	Mandatory for hydroxylated sterols.[7]	Optional but often employed to enhance ionization efficiency (e.g., charge-tagging).[3][9][11]
Key Advantage	Extensive, well-established libraries of mass spectra for compound identification.	Versatility in handling a wide range of analytes and complex matrices with minimal sample cleanup.

Experimental Workflow for 22R-Hydroxycholesterol Analysis

The successful analysis of 22R-Hydroxycholesterol hinges on a meticulously executed workflow, from sample collection to data interpretation. The following diagram illustrates the critical stages involved.

Caption: General workflow for 22R-Hydroxycholesterol analysis.

Protocol 1: GC-MS Identification of 22R-Hydroxycholesterol

This protocol is based on well-established methods for oxysterol analysis using GC-MS and involves saponification to release esterified oxysterols, solid-phase extraction for cleanup, and derivatization to form trimethylsilyl (TMS) ethers.[6][7][8]

1. Sample Preparation and Extraction

• Rationale: The initial steps are designed to release 22R-Hydroxycholesterol from its esterified forms, remove the bulk of interfering lipids, and add an internal standard for accurate quantification. The use of antioxidants like butylated hydroxytoluene (BHT) is critical to prevent artificial oxidation of cholesterol during sample workup.[6]

• Step-by-Step Protocol:

  • To 100 µL of plasma or tissue homogenate, add 10 µL of an internal standard solution (e.g., [2H7]22R-hydroxycholesterol in ethanol).

  • Add 1 mL of ethanolic BHT solution.

  • Perform alkaline hydrolysis (saponification) by adding 100 µL of 1 M potassium hydroxide and incubating at room temperature. This step hydrolyzes sterol esters.

  • Neutralize the sample with an appropriate acid.

  • Perform solid-phase extraction (SPE) to separate oxysterols from the more abundant cholesterol. C18 cartridges are commonly used for this purpose.[5]

    • Condition a C18 SPE cartridge with methanol and then water.

    • Load the sample onto the cartridge.

    • Wash the cartridge with a solvent mixture that elutes cholesterol but retains the more polar oxysterols.

    • Elute the oxysterol fraction with a more nonpolar solvent like methanol or ethyl acetate.

  • Evaporate the eluate to dryness under a stream of nitrogen.

2. Derivatization to TMS Ethers

• Rationale: Derivatization is essential for GC-MS analysis of hydroxylated sterols. The formation of TMS ethers increases the volatility and thermal stability of 22R-Hydroxycholesterol, improving its chromatographic behavior and producing characteristic mass spectra.[12] N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) is a common silylating agent.[12]

• Step-by-Step Protocol:

  • To the dried extract, add 50 µL of pyridine and 50 µL of BSTFA with 1% trimethylchlorosilane (TMCS).[13]

  • Cap the vial tightly and heat at 60-80°C for 1 hour to ensure complete derivatization.[13]

  • Cool the sample to room temperature before injection into the GC-MS system.

3. GC-MS Analysis

• Rationale: A non-polar capillary column is typically used for the separation of sterol TMS ethers. The mass spectrometer is operated in selected ion monitoring (SIM) mode to enhance sensitivity and selectivity for the target analyte.

• Instrumental Parameters (Example):

  • Gas Chromatograph: Agilent 8890 GC or equivalent.

  • Column: HP-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent.

  • Injector: Splitless mode, 280°C.

  • Oven Program: Initial temperature of 180°C, ramp to 280°C at 10°C/min, hold for 15 min.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • Mass Spectrometer: Agilent 5977B MSD or equivalent.

  • Ionization: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM).

  • Monitored Ions (for 22R-Hydroxycholesterol-TMS): Monitor characteristic fragment ions.

4. Data Analysis and Interpretation

• Identification of 22R-Hydroxycholesterol is based on the retention time and the relative abundance of the selected ions matching those of an authentic standard.

• Quantification is achieved by comparing the peak area of the endogenous 22R-Hydroxycholesterol to that of the deuterated internal standard.

Protocol 2: LC-MS/MS Identification of 22R-Hydroxycholesterol

LC-MS/MS offers high sensitivity and specificity and can often be performed with less extensive sample cleanup compared to GC-MS. Derivatization, while not strictly necessary for chromatographic separation, is often employed to enhance ionization efficiency and improve sensitivity.[4][11]

1. Sample Preparation and Extraction

• Rationale: Liquid-liquid extraction (LLE) or solid-phase extraction (SPE) can be used to isolate oxysterols from biological matrices. The choice of method depends on the sample type and desired level of cleanup.

• Step-by-Step Protocol (LLE for Plasma): [10]

  • To 100 µL of plasma, add an internal standard (e.g., [2H7]22R-hydroxycholesterol).

  • Add a protein precipitation solvent such as acetonitrile or methanol and vortex to mix.[9]

  • Add an extraction solvent like methyl tert-butyl ether (MTBE), vortex vigorously, and centrifuge to separate the phases.[10]

  • Transfer the upper organic layer to a clean tube and evaporate to dryness under nitrogen.

  • Reconstitute the dried extract in the initial mobile phase for LC-MS/MS analysis.

2. Optional Derivatization (Charge-Tagging)

• Rationale: To improve the ionization efficiency of neutral sterols in electrospray ionization (ESI), a permanent charge can be introduced through derivatization. Girard P reagent is an example of a charge-tagging reagent that adds a quaternary ammonium group, significantly enhancing the signal in positive ion mode ESI-MS.[9][11]

• Step-by-Step Protocol (Girard P Derivatization): [11]

  • Reconstitute the dried extract in a reaction buffer.

  • Add the Girard P reagent and an acid catalyst (e.g., acetic acid).

  • Incubate at room temperature overnight in the dark.

  • Perform a second SPE step to remove excess derivatization reagent before LC-MS/MS analysis.[5]

3. LC-MS/MS Analysis

• Rationale: Reversed-phase chromatography is used to separate 22R-Hydroxycholesterol from other oxysterols and matrix components. A tandem mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode provides high selectivity and sensitivity.

• Instrumental Parameters (Example):

  • Liquid Chromatograph: Waters ACQUITY UPLC or equivalent.

  • Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.7 µm).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile/Isopropanol (1:1) with 0.1% formic acid.

  • Gradient: A suitable gradient from a lower to a higher percentage of mobile phase B to elute the oxysterols.

  • Flow Rate: 0.3-0.5 mL/min.

  • Mass Spectrometer: Sciex Triple Quad 6500+ or equivalent.

  • Ionization: Electrospray Ionization (ESI), positive mode.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions (for underivatized 22R-Hydroxycholesterol):

    • Precursor Ion ([M+H-H₂O]⁺): m/z 385.3

    • Product Ions: Monitor characteristic fragment ions.

  • MRM Transitions (for GP-derivatized 22R-Hydroxycholesterol):

    • Precursor Ion ([M]⁺): m/z 539.4

    • Product Ions: A characteristic fragment ion is at m/z 355.3.[9]

Caption: LC-MS/MS workflow for 22R-Hydroxycholesterol analysis.

4. Data Analysis and Interpretation

• Identification is confirmed by the co-elution of the analyte with its corresponding labeled internal standard and the correct ratio of MRM transitions.

• Quantification is performed by constructing a calibration curve using standards of known concentrations and applying this to the peak area ratio of the analyte to the internal standard.

Method Validation and Quality Control

For both GC-MS and LC-MS/MS methods, a full validation according to regulatory guidelines (e.g., ICH) is essential for reliable results in research and clinical settings.[6] Key validation parameters include:

• Linearity and Range: Demonstrating a linear response over a range of concentrations.

• Accuracy and Precision: Assessing the closeness of measured values to the true value and the reproducibility of measurements.[6][7]

• Limit of Detection (LOD) and Limit of Quantification (LOQ): Determining the lowest concentration that can be reliably detected and quantified.[7][8]

• Specificity: Ensuring that the method can unequivocally identify 22R-Hydroxycholesterol in the presence of other components, including isomers.[14]

• Recovery: Evaluating the efficiency of the extraction process.[6]

• Stability: Assessing the stability of the analyte in the biological matrix under different storage conditions.[10]

Conclusion

The analytical identification of 22R-Hydroxycholesterol requires careful consideration of sample preparation and the choice of an appropriate and validated analytical technique. Both GC-MS and LC-MS/MS are powerful tools capable of providing the necessary sensitivity and specificity for the accurate measurement of this important oxysterol. The protocols and guidelines presented in this application note provide a robust framework for researchers to develop and implement reliable methods for the analysis of 22R-Hydroxycholesterol in various biological matrices, thereby facilitating a deeper understanding of its role in health and disease.

References

• Griffiths, W. J., & Wang, Y. (2019). Sterols, and specifically oxysterols, play important roles in the biosynthesis of bile acids and steroid hormones as well as possessing biological activities in their own right. Biochemical and Biophysical Research Communications, 514(3), 565-573. [Link]

• Crick, P. J., et al. (2015). Revised sample preparation for the analysis of oxysterols by enzyme-assisted derivatisation for sterol analysis (EADSA). Analytical and Bioanalytical Chemistry, 407(10), 2685-2694. [Link]

• Dickson, A. L., et al. (2022). Identification of unusual oxysterols biosynthesised in human pregnancy by charge-tagging and liquid chromatography - mass spectrometry. Frontiers in Endocrinology, 13, 1060309. [Link]

• Lütjohann, D., et al. (2015). Validation of an isotope dilution gas chromatography-mass spectrometry method for combined analysis of oxysterols and oxyphytosterols in serum samples. Journal of Steroid Biochemistry and Molecular Biology, 153, 1-8. [Link]

• Schott, H. F., & Lütjohann, D. (2015). Validation of an isotope dilution gas chromatography–mass spectrometry method for combined analysis of oxysterols and oxyphytosterols in serum samples. Steroids, 99(Pt B), 184-191. [Link]

• Akbaş, S. H., et al. (2020). Analytical Validation of Mass Spectrometric Plasma Oxysterol Measurement. Turkish Journal of Clinical Biochemistry, 18(2), 101-108. [Link]

• Lütjohann, D., et al. (2015). Validation of an isotope dilution gas chromatography–mass spectrometry method for combined analysis of oxysterols and oxyphytosterols in serum samples. Journal of Steroid Biochemistry and Molecular Biology, 153, 1-8. [Link]

• Li, Y., et al. (2022). Quantitative Determination of a Series of Oxysterols by an Optimized LC-MS/MS Analysis in Different Tissue Types. Metabolites, 12(11), 1083. [Link]

• Griffiths, W. J., & Wang, Y. (2016). Analytical strategies for characterization of oxysterol lipidomes: Liver X receptor ligands in plasma. Free Radical Biology and Medicine, 100, 3-17. [Link]

• Dickson, A. L., et al. (2022). Identification of unusual oxysterols biosynthesised in human pregnancy by charge-tagging and liquid chromatography - mass spectrometry. Frontiers in Endocrinology, 13, 1060309. [Link]

• Burstein, S., & Gut, M. (1975). Mass Spectrometric Study of the Enzymatic Conversion of Cholesterol to (22R)-22-hydroxycholesterol, (20R,22R)-20,22-dihydroxycholesterol, and Pregnenolone, and of (22R)-22-hydroxycholesterol to the Lgycol and Pregnenolone in Bovine Adrenocortical Preparations. Mode of Oxygen Incorporation. Journal of Biological Chemistry, 250(23), 9028-9037. [Link]

• Browne, R. W. (2013). Development and Validation of a Liquid Chromatography- Mass Spectrometry Method for Analysis of Oxysterols in Human Plasma. University at Buffalo, The State University of New York. [Link]

• Dias, I. H. K., et al. (2020). A quantitative LC-MS/MS method for analysis of mitochondrial -specific oxysterol metabolism. Redox Biology, 34, 101563. [Link]

• Dickson, A. L., et al. (2022). Identification of Unusual Oxysterols Biosynthesised in Human Pregnancy by Charge-Tagging and Liquid Chromatography - Mass Spectrometry. bioRxiv. [Link]

• Wang, Y., et al. (2020). Standardizing and increasing the utility of lipidomics: a look to the next decade. Expert Review of Proteomics, 17(11-12), 797-810. [Link]

• LIPID MAPS. (n.d.). Sterols. [Link]

• Crick, P. J., et al. (2014). Evaluation of novel derivatisation reagents for the analysis of oxysterols. Journal of Chromatography A, 1358, 247-253. [Link]

• Jiang, X., et al. (2016). A validated LC-MS/MS assay for quantification of 24(S)-hydroxycholesterol in plasma and cerebrospinal fluid. Journal of Lipid Research, 57(7), 1345-1352. [Link]

• Ikegawa, S., et al. (2022). Quantitative Determination of Cholesterol Hydroxylase Specificities by GC–MS/MS in Living Mammalian Cells. Metabolites, 12(1), 58. [Link]

• National Center for Biotechnology Information. (n.d.). 22R-Hydroxycholesterol. PubChem Compound Database. [Link]

• Wikipedia. (n.d.). 22R-Hydroxycholesterol. [Link]

• LIPID MAPS. (2007). Sterols Mass Spectra Protocol. [Link]

• Thevis, M., et al. (2023). Development and validation of a liquid chromatography-tandem mass spectrometry assay to quantify plasma 24(S)-hydroxycholesterol. Journal of Pharmaceutical and Biomedical Analysis, 235, 115664. [Link]

• Honda, A., et al. (2016). Urinary and serum oxysterols as potential biomarkers for biliary atresia. Journal of Lipid Research, 57(8), 1509-1517. [Link]

• ResearchGate. (n.d.). Product ion spectra and proposed fragmentation pathways of nicotinates of 24(S)-HC (A) and D7-24-HC (B). [Link]

• ResearchGate. (n.d.). Analysis of Cholesterol Oxidation Products in Biological Samples. [Link]

• Griffiths, W. J., et al. (2006). Liquid chromatography-mass spectrometry utilizing multi-stage fragmentation for identification of oxysterols. Journal of Lipid Research, 47(4), 869-884. [Link]

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LC-MS/MS method for 22R-Hydroxycholesterol analysis

An Application Note and Protocol for the Quantitative Analysis of 22R-Hydroxycholesterol in Biological Matrices using LC-MS/MS

Authored by: A Senior Application Scientist

Abstract

This document provides a comprehensive, field-tested guide for the quantitative analysis of 22R-Hydroxycholesterol (22R-OHC) in biological matrices, such as plasma, utilizing Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). 22R-OHC is a critical endogenous oxysterol, serving as an intermediate in the biosynthesis of steroid hormones from cholesterol.[1][2] Its role as a signaling molecule and agonist for nuclear receptors like the Liver X Receptor (LXR) and Farnesoid X Receptor (FXR) makes its accurate quantification essential for research in metabolism, endocrinology, and drug development.[1][3][4] This guide details a robust workflow, including sample preparation via liquid-liquid extraction, chemical derivatization to enhance ionization efficiency, chromatographic separation from isomeric interferents, and sensitive detection by Multiple Reaction Monitoring (MRM).

Scientific Background & Method Principle

The Significance of 22R-Hydroxycholesterol

22R-Hydroxycholesterol is produced from cholesterol by the mitochondrial cytochrome P450 side-chain cleavage enzyme (P450scc).[1] It is a precursor to pregnenolone, the parent compound for all steroid hormones.[1][5] Accurate measurement of 22R-OHC can provide critical insights into steroidogenesis and cellular cholesterol homeostasis.

Analytical Challenges

The quantification of oxysterols like 22R-OHC is analytically challenging for several reasons:

• Low Endogenous Concentrations: Oxysterols are present at much lower levels than their cholesterol precursor.

• Isomeric Interference: Numerous positional isomers of hydroxycholesterol exist (e.g., 24S-OHC, 25-OHC, 27-OHC) that share the same mass and similar physicochemical properties, making chromatographic separation essential for unambiguous identification.[5][6]

• Poor Ionization Efficiency: The nonpolar nature of the cholesterol backbone leads to poor ionization by electrospray ionization (ESI), resulting in low sensitivity for underivatized analysis.[7]

• Auto-oxidation: Cholesterol and its metabolites can artificially oxidize during sample handling and storage, necessitating careful preparation with antioxidants.[8]

Principle of the LC-MS/MS Method

To overcome these challenges, this method employs a multi-stage strategy grounded in established bioanalytical principles:

• Internal Standardization: A stable isotope-labeled (SIL) internal standard (e.g., d7-22R-Hydroxycholesterol) is added at the beginning of the sample preparation process. This is the gold standard for quantitative mass spectrometry, as it co-elutes with the analyte and experiences identical matrix effects and extraction losses, ensuring the highest accuracy and precision.[9]

• Efficient Extraction: A combination of protein precipitation and liquid-liquid extraction (LLE) is used to isolate lipids from the complex biological matrix (e.g., plasma) and remove proteins and other polar interferences.

• Sensitivity Enhancement via Derivatization: The hydroxyl groups of 22R-OHC are chemically derivatized with picolinic acid. This adds a picolinoyl group, which contains a readily protonated nitrogen atom, dramatically increasing the molecule's ionization efficiency in positive-ion ESI-MS and leading to a significant improvement in the limit of quantification.[10]

• Selective Chromatographic Separation: A reversed-phase C18 HPLC column with a gradient elution profile is used to resolve the derivatized 22R-OHC from its isomers and other matrix components prior to detection.[11]

• Specific and Sensitive Detection: A tandem quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode provides two layers of mass filtering (precursor ion and product ion), ensuring exceptional selectivity and sensitivity for confident analyte quantification.[6][12]

Experimental Workflow Diagram

Caption: Overall analytical workflow for 22R-Hydroxycholesterol quantification.

Materials, Reagents, and Instrumentation

Materials and Reagents

• Standards: 22R-Hydroxycholesterol (Avanti Polar Lipids or equivalent), 22R-Hydroxycholesterol-d7 (or other suitable SIL-IS, e.g., 24S-Hydroxycholesterol-d7 from Medical Isotopes, Inc.).

• Solvents: LC-MS grade Methanol, Acetonitrile, Isopropanol, Dichloromethane, n-Hexane, Methyl tert-butyl ether (MTBE), and Water (VWR or equivalent).

• Reagents: Formic acid (≥98%), Picolinic acid, 2-dimethylaminopyridine (DMAP), Diisopropylcarbodiimide (DIC), Butylated hydroxytoluene (BHT), Ammonium acetate (Sigma-Aldrich or equivalent).

• Consumables: 1.5 mL polypropylene microcentrifuge tubes, 4 mL glass vials with PTFE-lined caps, C18 Solid Phase Extraction (SPE) cartridges (optional for cleanup), HPLC vials with inserts.

Instrumentation

• Liquid Chromatography System: A high-performance or ultra-high-performance liquid chromatography (HPLC/UHPLC) system capable of delivering accurate gradients (e.g., Shimadzu Prominence, Waters Acquity).[7][8]

• Mass Spectrometer: A tandem quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source (e.g., Sciex 4000 QTRAP, Waters Xevo TQ-S).[7][8]

• Other Equipment: Centrifuge, nitrogen evaporator, vortex mixer, analytical balance.

Detailed Experimental Protocols

Preparation of Standards and Quality Controls (QCs)

• Stock Solutions (1 mg/mL): Accurately weigh ~1 mg of 22R-OHC and the SIL-IS into separate glass vials. Dissolve in methanol to create 1 mg/mL stock solutions. Store at -80°C.

• Working Solutions: Prepare serial dilutions of the 22R-OHC stock solution in methanol to create working standards for the calibration curve (e.g., ranging from 0.5 ng/mL to 200 ng/mL).

• IS Working Solution: Dilute the SIL-IS stock solution in methanol to a final concentration of 50 ng/mL.

• Calibration Curve & QCs: Prepare calibration standards and QCs (Low, Mid, High) by spiking the appropriate working solutions into a surrogate matrix (e.g., charcoal-stripped plasma or a solution of 4% bovine serum albumin in PBS). This mimics the biological matrix and accounts for matrix effects.

Sample Preparation Protocol

Causality Note: This protocol is designed to efficiently precipitate proteins, extract the lipophilic oxysterols, and prevent their degradation. The use of BHT is critical to inhibit artificial oxidation during sample handling.[8]

• Sample Aliquoting: Pipette 100 µL of plasma sample, calibrator, or QC into a 1.5 mL polypropylene tube.

• Spiking: Add 10 µL of the SIL-IS working solution (50 ng/mL) to all tubes except for the "double blank" (matrix only). Add 10 µL of methanol to the double blank. Vortex briefly.

• Protein Precipitation: Add 400 µL of ice-cold acetone containing 50 µg/mL BHT.[8] Vortex vigorously for 1 minute.

• Centrifugation: Centrifuge at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a clean 4 mL glass vial.

• Evaporation: Evaporate the solvent to complete dryness under a gentle stream of nitrogen at 35-40°C.

Derivatization Protocol

Causality Note: Derivatization with picolinic acid is performed using DIC as a coupling agent and DMAP as a catalyst. This reaction efficiently converts the hydroxyl groups to picolinoyl esters, which are readily ionized in the ESI source.[10] A similar derivatization using nicotinic acid has also been shown to be effective.[7]

• Prepare Derivatization Reagent: Prepare a fresh solution of 15 mg/mL picolinic acid, 15 mg/mL DIC, and 15 mg/mL DMAP in dichloromethane:isopropanol (1:1, v/v).

• Reaction: Add 100 µL of the derivatization reagent to each dried extract. Cap the vials tightly.

• Incubation: Vortex briefly and incubate at 60°C for 30 minutes.

• Final Evaporation: After incubation, uncap the vials and evaporate the solvent to dryness under a stream of nitrogen.

• Reconstitution: Reconstitute the dried residue in 100 µL of the initial mobile phase (e.g., 80% Methanol/20% Water with 0.1% formic acid). Vortex, and transfer to an HPLC vial with an insert for analysis.

LC-MS/MS Method Parameters

Liquid Chromatography Conditions

Causality Note: A C18 column provides excellent retention and separation for the relatively hydrophobic derivatized sterols. A gradient elution is employed to first elute polar interferences to waste, then resolve the analytes of interest, and finally wash the column of highly nonpolar compounds like cholesterol.

Parameter	Recommended Setting
Column	Reversed-Phase C18, e.g., Phenomenex Luna C18 (2.1 x 100 mm, 3 µm)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Methanol:Acetonitrile (90:10, v/v) with 0.1% Formic Acid
Flow Rate	0.3 mL/min
Column Temperature	40°C
Injection Volume	10 µL
Gradient Program	Time (min)
0.0
1.0
12.0
15.0
15.1
20.0

Mass Spectrometry Conditions

Causality Note: The MRM transitions are selected for maximum specificity. The precursor ion corresponds to the protonated derivatized molecule [M+H]⁺. The product ion is a characteristic fragment generated by collision-induced dissociation (CID), often corresponding to the protonated picolinic acid moiety, which provides a strong and specific signal.

Parameter	Recommended Setting
Ionization Mode	Electrospray Ionization (ESI), Positive
Ion Source Temp.	550°C
IonSpray Voltage	5500 V
Curtain Gas	30 psi
Collision Gas	Nitrogen, Medium Setting
Resolution	Q1: Unit, Q3: Unit
MRM Transitions	Analyte
22R-OHC-Picolinate (Quantifier)
22R-OHC-Picolinate (Qualifier)
d7-22R-OHC-Picolinate (IS)

(Note: The exact m/z values and collision energies must be optimized empirically by infusing pure standards.)

Method Validation & Data Analysis

A trustworthy protocol must be a self-validating system. The method should be validated according to regulatory guidelines, assessing the following parameters:

• Linearity: Analyze the calibration curve and perform a linear regression with a 1/x² weighting. The correlation coefficient (r²) should be >0.99.

• Accuracy & Precision: Analyze QC samples at low, medium, and high concentrations on three separate days. The accuracy (% bias) and precision (%CV) should be within ±15% (±20% at the LLOQ).[13]

• Lower Limit of Quantification (LLOQ): The lowest standard on the calibration curve that can be quantified with acceptable accuracy and precision (within ±20%).[7]

• Selectivity: Ensure no interfering peaks are present at the retention time of the analyte in blank matrix samples. Chromatographic separation from known isomers should be demonstrated.[10]

• Matrix Effect: Assessed by comparing the analyte response in post-extraction spiked matrix samples to that in pure solvent. The SIL-IS should effectively track and correct for any ion suppression or enhancement.

• Stability: Evaluate the stability of 22R-OHC in the matrix under various conditions (bench-top, freeze-thaw cycles, long-term storage).[7]

Data Analysis: The concentration of 22R-OHC in unknown samples is determined by calculating the peak area ratio of the analyte to the SIL-IS. This ratio is then interpolated against the calibration curve generated from the standards.

References

• 22R-Hydroxycholesterol - Wikipedia. Wikipedia. [Link]

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• 22R-Hydroxycholesterol – Knowledge and References. Taylor & Francis Online. [Link]

• Identification of unusual oxysterols biosynthesised in human pregnancy by charge-tagging and liquid chromatography - mass spectrometry. PubMed Central. [Link]

• Identification of unusual oxysterols biosynthesised in human pregnancy by charge-tagging and liquid chromatography - mass spectrometry. Frontiers Media S.A. [Link]

• Development and validation of a liquid chromatography-tandem mass spectrometry assay to quantify plasma 24(S)-hydroxycholesterol. Semantic Scholar. [Link]

• Extraction and Analysis of Sterols in Biological Matrices by High Performance Liquid Chromatography Electrospray Ionization Mass Spectrometry. LIPID MAPS. [Link]

• Oxysterol 22(R)-Hydroxycholesterol Induces the Expression of the Bile Salt Export Pump through Nuclear Receptor Farsenoid X Receptor but Not Liver X Receptor. PubMed Central. [Link]

• 22R-Hydroxycholesterol | C27H46O2. PubChem. [Link]

• A quantitative LC-MS/MS method for analysis of mitochondrial -specific oxysterol metabolism. PubMed Central. [Link]

• Development and application of an LC-MS/MS method for the combined quantification of oxysterols and bile acids. National Institutes of Health. [Link]

• 22R-hydroxycholesterol | Ligand page. IUPHAR/BPS Guide to PHARMACOLOGY. [Link]

• MRM detection in negative mode and parameters for the 2 compounds and IS. ResearchGate. [Link]

• Mass Spectrometric Study of the Enzymatic Conversion of Cholesterol to (22R)-22-hydroxycholesterol, (20R,22R)-20,22-dihydroxycholesterol, and Pregnenolone... PubMed. [Link]

• LC-MS(MSⁿ) analysis of GP-derivatised 20R,22R-diHC and its metabolites... ResearchGate. [Link]

• Advanced sample preparation techniques prior to LC-MS. ResearchGate. [Link]

• A Validated LC-MS/MS Assay for Quantification of 24(S)-Hydroxycholesterol in Plasma and Cerebrospinal Fluid. ResearchGate. [Link]

• A comprehensive method for extraction and quantitative analysis of sterols and secosteroids from human plasma. PubMed Central. [Link]

• CHROMATOGRAPHY OF OXYSTEROLS. Aston University. [Link]

• Stable Isotope-Labeled Products For Metabolic Research. Eurisotop. [Link]

• Sensitive UHPLC-MS/MS quantification method for 4β- and 4α-hydroxycholesterol in plasma for accurate CYP3A phenotyping. National Institutes of Health. [Link]

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Sourcing and Application of High-Purity 22R-Hydroxycholesterol: A Technical Guide for Researchers

Abstract

This comprehensive application note serves as a technical guide for researchers, scientists, and drug development professionals on the commercial sources and experimental applications of high-purity 22R-Hydroxycholesterol (22R-HC). As an endogenous agonist of Liver X Receptors (LXRs) and a key intermediate in steroidogenesis, 22R-HC is a critical tool in studying lipid metabolism, cholesterol homeostasis, inflammatory pathways, and neuroprotection. This guide provides a comparative overview of commercial suppliers, detailed protocols for handling and quality control, and step-by-step methodologies for key cell-based assays, including LXR activation and cholesterol efflux. The causality behind experimental choices is explained to ensure scientific integrity and reproducibility.

Introduction to 22R-Hydroxycholesterol

22R-Hydroxycholesterol (IUPAC name: (3β,22R)-Cholest-5-ene-3,22-diol; CAS No: 17954-98-2) is an oxysterol, an oxidized derivative of cholesterol. It plays a significant physiological role as a metabolic intermediate in the biosynthesis of steroid hormones from cholesterol.[1] The conversion of cholesterol to 22R-HC is a critical step catalyzed by the cholesterol side-chain cleavage enzyme (P450scc), initiating the pathway that leads to the production of pregnenolone, the precursor to all steroid hormones.[1][2]

Beyond its role in steroidogenesis, 22R-HC has garnered significant attention as a potent endogenous agonist for Liver X Receptors (LXRα and LXRβ).[1][3] LXRs are nuclear receptors that function as "cholesterol sensors."[4] Upon activation by ligands like 22R-HC, LXRs form heterodimers with Retinoid X Receptors (RXRs) and bind to LXR response elements (LXREs) in the promoter regions of target genes.[5][6] This transcriptional activation regulates a host of genes involved in cholesterol efflux, fatty acid synthesis, and inflammation, making 22R-HC an invaluable molecule for research in atherosclerosis, metabolic syndrome, and neurodegenerative diseases.[7][8][9]

Commercial Sources of High-Purity 22R-Hydroxycholesterol

The quality and purity of 22R-HC are paramount for obtaining reliable and reproducible experimental results. Several reputable vendors supply high-purity 22R-HC suitable for research and drug development applications. Below is a comparative summary of offerings from prominent suppliers.

Supplier	Product Name	Purity Specification	Physical Form	CAS Number	Key Features
Sigma-Aldrich (Merck)	22(R)-Hydroxycholesterol	≥98%[10]	Powder[10]	17954-98-2[10]	Offers detailed documentation including Certificate of Analysis (CoA) and has been cited in peer-reviewed papers.[10] Also offers a >99% (TLC) version from Avanti Lipids.[11]
MedchemExpress	22(R)-Hydroxycholesterol	98.15% (HPLC)[12]	White to off-white solid[12]	17954-98-2[12]	Provides a detailed Certificate of Analysis with HPLC data.[12] Offers information on solubility and stock solution preparation.[5]
Cayman Chemical	22(R)-hydroxy Cholesterol	≥98%[7]	Crystalline solid[7]	17954-98-2[7]	Provides detailed solubility information in various solvents and stability data (≥ 4 years at -20°C).[7]
APExBIO	22(R)-hydroxy Cholesterol	>98%	Solid	17954-98-2	Marketed as an endogenous LXR agonist with supporting references to its activity.[3]
Benchchem	22R-Hydroxycholesterol	Not explicitly stated, for research use only	Not specified	22348-64-7 (Note: Also lists 17954-98-2)[13]	Provides context on its role in signaling pathways like Hedgehog and Wnt.[13]

Note: Researchers should always obtain a lot-specific Certificate of Analysis (CoA) from the supplier to confirm purity and other quality control parameters before use.

Handling, Storage, and Quality Control

Proper handling and storage of 22R-Hydroxycholesterol are crucial to maintain its stability and biological activity. Oxysterols can be susceptible to oxidation, especially with improper storage.[14][15][16]

Storage

• Solid Form: Upon receipt, store the solid compound at -20°C in a tightly sealed container, protected from light.[7][12] Under these conditions, the compound is stable for several years.[7][12]

• Solutions: For stock solutions, it is recommended to dissolve 22R-HC in an anhydrous solvent such as ethanol or DMSO.[5][7][17] Aliquot the stock solution into single-use vials to minimize freeze-thaw cycles and store at -80°C for long-term stability (up to 6 months) or -20°C for shorter periods (up to 1 month).[5][12][17] Studies on general compound stability in DMSO suggest that minimizing water content and freeze-thaw cycles is critical.[13][18]

Preparation of Stock Solutions

The hydrophobicity of 22R-HC necessitates the use of organic solvents for preparing stock solutions. Ethanol is a common choice due to its high solubility and lower cytotoxicity compared to DMSO in some cell lines.[5][7]

Protocol for 10 mM Stock Solution in Ethanol:

• Calculate the required mass: The molecular weight of 22R-HC is 402.65 g/mol .[10][12] To prepare 1 mL of a 10 mM stock solution, you will need 4.027 mg of 22R-HC.

• Weigh the compound: Carefully weigh the required amount of 22R-HC powder in a sterile microcentrifuge tube.

• Dissolve in solvent: Add 1 mL of anhydrous ethanol (≥99.5%) to the tube.

• Ensure complete dissolution: Vortex the solution thoroughly. Gentle warming (e.g., in a 37°C water bath) can aid dissolution.[17] Ensure no visible particulates remain.

• Sterilization: If required for cell culture, sterilize the stock solution by filtering through a 0.22 µm PTFE syringe filter.

• Storage: Aliquot into sterile, single-use tubes and store at -80°C.

Quality Control by the Researcher

While suppliers provide a CoA, it is good practice to perform a simple quality control check.

• Visual Inspection: The compound should be a white to off-white solid.[5][12] Any discoloration may indicate degradation.

• Solubility Check: The compound should dissolve readily in the specified solvents at the indicated concentrations. Difficulty in dissolution or the presence of precipitates may suggest impurities.

• Functional Check (Recommended): The most definitive QC is a functional assay. Before embarking on large-scale experiments, test a new batch of 22R-HC in a well-established assay, such as the LXR activation reporter assay described in Section 4.1. Compare its activity (e.g., EC50) to a previous, validated batch or a synthetic LXR agonist like T0901317.

Application Notes and Experimental Protocols

22R-Hydroxycholesterol is a versatile tool for studying a range of biological processes. Below are detailed protocols for its most common applications.

LXR Activation Assay using a Luciferase Reporter System

This assay is a robust method to quantify the agonist activity of 22R-HC on LXRα or LXRβ.[10][12] It relies on a cell line engineered to express a luciferase reporter gene under the control of an LXRE-containing promoter.

Principle: LXR activation by 22R-HC leads to the transcription of the luciferase gene, and the resulting luminescence is proportional to the level of LXR activation.

Workflow Diagram:

Caption: Workflow for LXR Luciferase Reporter Assay.

Protocol:

• Cell Seeding:

  • Use a suitable cell line (e.g., HEK293T, HepG2) stably or transiently transfected with an LXR-responsive luciferase reporter plasmid and an LXR expression vector. Several commercial kits are available.[5]

  • Seed cells in a 96-well white, clear-bottom plate at a density that will result in 80-90% confluency at the time of the assay.

  • Incubate for 24 hours at 37°C, 5% CO₂.

• Compound Preparation and Treatment:

  • Prepare serial dilutions of the 22R-HC stock solution in the appropriate cell culture medium. Typical final concentrations for a dose-response curve range from 0.1 µM to 50 µM.[4][19]

  • Include a vehicle control (e.g., ethanol at the same final concentration as the highest 22R-HC dose) and a positive control (e.g., 1 µM T0901317).

  • Carefully remove the old medium from the cells and replace it with the medium containing the different concentrations of 22R-HC or controls.

  • Incubate for 18-24 hours at 37°C, 5% CO₂.

• Luciferase Assay:

  • Equilibrate the plate and the luciferase assay reagent to room temperature.

  • Remove the medium from the wells.

  • Lyse the cells and measure luciferase activity according to the manufacturer's instructions of your chosen luciferase assay kit. This typically involves adding a lysis buffer followed by the luciferase substrate.

  • Read the luminescence on a plate reader.

• Data Analysis:

  • Normalize the raw luminescence units (RLU) by subtracting the average RLU of the vehicle control.

  • Plot the normalized RLU against the log of the 22R-HC concentration.

  • Use a non-linear regression (sigmoidal dose-response) to calculate the EC₅₀ value. The EC₅₀ for 22R-HC activation of LXRα is typically in the low micromolar range.[5][7]

Induction of LXR Target Gene Expression (ABCA1)

Activation of LXR by 22R-HC leads to the upregulation of target genes, with ATP-binding cassette transporter A1 (ABCA1) being a canonical example.[4][7][8] This can be measured at the mRNA level by quantitative PCR (qPCR) or at the protein level by Western blotting.

Principle: 22R-HC treatment of responsive cells (e.g., macrophages, hepatocytes) increases the transcription and translation of the ABCA1 gene.

Sources

• 1. youtube.com [youtube.com]
• 2. taylorandfrancis.com [taylorandfrancis.com]
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• 4. Constitutive activation of LXR in macrophages regulates metabolic and inflammatory gene expression: identification of ARL7 as a direct target - PMC [pmc.ncbi.nlm.nih.gov]
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• 6. systembio.com [systembio.com]
• 7. researchgate.net [researchgate.net]
• 8. 22R-hydroxycholesterol and 9-cis-retinoic acid induce ATP-binding cassette transporter A1 expression and cholesterol efflux in brain cells and decrease amyloid beta secretion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Inhibitory effect of LXR activation on cell proliferation and cell cycle progression through lipogenic activity - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Luciferase Reporter Assays to Assess Liver X Receptor Transcriptional Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 12. A Stable Luciferase Reporter System to Characterize LXR Regulation by Oxysterols and Novel Ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. boa.unimib.it [boa.unimib.it]
• 15. Oxysterols in stored powders as potential health hazards - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. Studies on repository compound stability in DMSO under various conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Oxysterol 22(R)-Hydroxycholesterol Induces the Expression of the Bile Salt Export Pump through Nuclear Receptor Farsenoid X Receptor but Not Liver X Receptor - PMC [pmc.ncbi.nlm.nih.gov]

in vitro assays to measure 22R-Hydroxycholesterol activity

Application Notes and Protocols

Topic: In Vitro Assays to Measure 22R-Hydroxycholesterol Activity Audience: Researchers, scientists, and drug development professionals.

Comprehensive Guide to In Vitro Characterization of 22R-Hydroxycholesterol Activity

Abstract

22R-Hydroxycholesterol (22R-OHC) is a biologically active oxysterol, an oxidized derivative of cholesterol, that serves as a crucial intermediate in steroid hormone biosynthesis and as a signaling molecule in its own right[1][2]. Its pleiotropic effects are primarily mediated through the modulation of nuclear receptors and other signaling pathways, making it a molecule of significant interest in metabolic diseases, immunology, and oncology. This guide provides a detailed overview and validated protocols for a suite of in vitro assays designed to quantitatively and qualitatively assess the diverse biological activities of 22R-OHC. We delve into the mechanistic basis for each assay, offer step-by-step protocols, and provide guidance on data interpretation, empowering researchers to robustly characterize the function of this important molecule.

Introduction: The Biological Significance of 22R-Hydroxycholesterol

22R-Hydroxycholesterol is an endogenous oxysterol formed during the enzymatic conversion of cholesterol to pregnenolone, the precursor to all steroid hormones[2][3]. Beyond its role as a metabolic intermediate, 22R-OHC functions as a potent signaling molecule. Its primary mode of action is as a ligand for nuclear receptors, a class of transcription factors that regulate gene expression in response to small molecules.

The most well-characterized targets of 22R-OHC include:

• Liver X Receptors (LXRα and LXRβ): 22R-OHC is a potent endogenous agonist for LXRs.[4][5] LXR activation plays a central role in regulating cholesterol homeostasis, fatty acid metabolism, and inflammation.[6][7][8]

• Farnesoid X Receptor (FXR): Studies have shown that 22R-OHC can also activate FXR, a key regulator of bile acid synthesis and transport, further linking it to lipid metabolism.[4][5]

• Retinoid-related Orphan Receptors (RORs): Some evidence suggests oxysterols can modulate the activity of RORs, which are involved in immunity and development.

• Hedgehog (Hh) Signaling Pathway: Oxysterols, including functional analogs of 22R-OHC, are known to modulate the activity of the Smoothened (SMO) receptor, a key component of the Hedgehog pathway that is critical during embryonic development and implicated in cancer.[9][10]

Given these diverse roles, a multi-assay approach is essential to fully profile the biological activity of 22R-OHC or novel synthetic modulators targeting these pathways.

Core Assays for Profiling 22R-OHC Activity

The following sections detail the primary assays for characterizing 22R-OHC's effects on its key molecular targets and resultant cellular phenotypes. The choice of assay depends on the specific research question, from confirming direct receptor engagement to measuring downstream functional outcomes.

These assays directly measure the ability of 22R-OHC to function as a ligand and activate nuclear receptors like LXR and FXR. The gold standard is the cell-based reporter gene assay.

Principle: A reporter gene (e.g., firefly luciferase) is placed under the control of a promoter containing multiple copies of a specific hormone response element (HRE), such as an LXR response element (LXRE).[11] Cells that do not endogenously express the receptor of interest are co-transfected with two plasmids: one expressing the nuclear receptor (e.g., LXRα) and the reporter plasmid. If 22R-OHC activates the receptor, the receptor-ligand complex binds to the HRE and drives the expression of luciferase, which can be quantified by measuring light output after adding a substrate.

Workflow for Nuclear Receptor Activation Assay

Caption: High-level workflow for a dual-luciferase reporter assay.

Protocol 1: LXRα Luciferase Reporter Assay

Materials:

• HEK293T cells

• DMEM with 10% Charcoal-Stripped Fetal Bovine Serum (FBS)

• LXRα expression plasmid

• LXRE-luciferase reporter plasmid (e.g., pLXRE-tk-luc)

• Control plasmid expressing Renilla luciferase (for normalization)

• Transfection reagent (e.g., Lipofectamine 3000)

• 22R-Hydroxycholesterol (dissolved in DMSO)

• Positive control LXR agonist (e.g., GW3965)

• Dual-Luciferase Reporter Assay System

• White, opaque 96-well cell culture plates

• Luminometer

Procedure:

• Cell Seeding: Seed HEK293T cells into a white, opaque 96-well plate at a density of 1.5 x 10⁴ cells per well in 100 µL of DMEM with 10% charcoal-stripped FBS. Incubate overnight at 37°C, 5% CO₂.

  • Rationale: Charcoal-stripped serum is used to remove endogenous hormones and lipids that could activate the nuclear receptors, thus reducing background signal.

• Transfection: Prepare the transfection complex according to the manufacturer's protocol. For each well, a typical mix includes 50 ng LXRα plasmid, 100 ng LXRE-luciferase plasmid, and 10 ng Renilla plasmid. Add the complex to the cells and incubate for 18-24 hours.

• Compound Treatment: Prepare serial dilutions of 22R-OHC and the positive control (GW3965) in the assay medium. Remove the transfection medium from the cells and add 100 µL of the compound dilutions. Include a vehicle control (e.g., 0.1% DMSO). Incubate for 24 hours.

• Lysis and Measurement:

  • Carefully aspirate the medium.

  • Wash once with 100 µL of PBS.

  • Add 20 µL of 1X passive lysis buffer to each well and incubate for 15 minutes on an orbital shaker at room temperature.

  • Measure luciferase activity using a luminometer and a dual-luciferase assay kit, following the manufacturer's instructions. First, inject the firefly luciferase substrate and read luminescence, then inject the Stop & Glo® reagent (which quenches the firefly signal and activates Renilla) and read again.

• Data Analysis:

  • For each well, calculate the ratio of Firefly Luminescence / Renilla Luminescence. This normalizes for variations in cell number and transfection efficiency.

  • Calculate the "Fold Activation" by dividing the normalized ratio of each treatment by the average normalized ratio of the vehicle control.

  • Plot Fold Activation versus log[compound concentration] and fit a dose-response curve to determine the EC₅₀ value.

LXR activation by 22R-OHC leads to changes in the expression of specific target genes. Measuring these changes provides a functional readout of activity in a more physiologically relevant context (i.e., in cells endogenously expressing the target machinery).

Key LXR Target Genes:

Gene	Function	Cell Type Example
ABCA1	ATP-binding cassette transporter A1	Macrophages, Hepatocytes
ABCG1	ATP-binding cassette transporter G1	Macrophages, Hepatocytes
SREBF1c	Sterol regulatory element-binding protein 1c	Hepatocytes

| FASN | Fatty Acid Synthase | Hepatocytes |

LXR Signaling Pathway

Caption: LXR activation by 22R-Hydroxycholesterol.

Protocol 2: RT-qPCR for ABCA1 Gene Expression

Materials:

• THP-1 monocytes or other relevant cells (e.g., HepG2)

• PMA (Phorbol 12-myristate 13-acetate) for differentiating THP-1 cells

• RNA extraction kit (e.g., RNeasy Kit)

• cDNA synthesis kit (Reverse Transcriptase)

• SYBR Green qPCR Master Mix[12]

• qPCR instrument

• Primers for ABCA1 and a housekeeping gene (e.g., GAPDH or ACTB)

Procedure:

• Cell Culture and Treatment:

  • Seed THP-1 cells and differentiate into macrophages by treating with 100 nM PMA for 48 hours.

  • Replace the medium and allow cells to rest for 24 hours.

  • Treat differentiated macrophages with 22R-OHC (e.g., 1-10 µM) or vehicle for 18-24 hours.

• RNA Extraction: Lyse the cells and extract total RNA using a commercial kit according to the manufacturer's protocol. Quantify RNA and assess its purity (A260/A280 ratio).

• cDNA Synthesis: Synthesize cDNA from 500 ng to 1 µg of total RNA using a reverse transcription kit.[13]

  • Rationale: qPCR is performed on DNA, so the messenger RNA (mRNA) must first be converted into complementary DNA (cDNA).

• qPCR Reaction Setup:

  • Prepare a master mix containing SYBR Green Master Mix, forward and reverse primers (final concentration ~200-500 nM each), and nuclease-free water.

  • Aliquot the master mix into qPCR plate wells.

  • Add diluted cDNA to each well. Include no-template controls (NTC) for each primer set.

• qPCR Run: Run the plate on a qPCR instrument using a standard thermal cycling protocol (e.g., 95°C for 2 min, followed by 40 cycles of 95°C for 15s and 60°C for 60s). Include a melt curve analysis at the end.

  • Rationale: The melt curve analysis helps verify the specificity of the amplification by showing a single peak for the desired product.

• Data Analysis:

  • Determine the quantification cycle (Cq) for ABCA1 and the housekeeping gene for each sample.

  • Calculate ΔCq = Cq(ABCA1) - Cq(housekeeping gene).

  • Calculate ΔΔCq = ΔCq(treated sample) - ΔCq(vehicle control).

  • Calculate the Fold Change in expression as 2-ΔΔCq.[14]

It is crucial to determine if the observed effects of 22R-OHC are due to specific pathway modulation or general cytotoxicity. This is especially important at higher concentrations. Tetrazolium reduction assays are a standard method for this.[15]

Principle: Metabolically active, viable cells contain mitochondrial dehydrogenase enzymes that can reduce yellow tetrazolium salts (like MTT or XTT) into a colored formazan product.[16][17] The amount of colored product is directly proportional to the number of viable cells. XTT is often preferred over MTT because its formazan product is water-soluble, eliminating a solubilization step.[18]

Protocol 3: XTT Cell Viability Assay

Materials:

• Cells of interest seeded in a clear 96-well plate

• 22R-Hydroxycholesterol

• XTT Cell Proliferation Assay Kit

• Microplate spectrophotometer (absorbance reader)

Procedure:

• Seeding and Treatment: Seed cells in a 96-well plate and allow them to adhere overnight. Treat with a range of 22R-OHC concentrations for the desired duration (e.g., 24, 48, or 72 hours). Include wells with medium only (background control) and cells with vehicle (100% viability control).

• XTT Reagent Preparation: Shortly before use, prepare the XTT labeling mixture by mixing the XTT reagent and the electron-coupling solution according to the kit's instructions.[18]

• Incubation: Add 50 µL of the prepared XTT mixture to each well.

• Incubation: Incubate the plate for 2-4 hours at 37°C. The optimal incubation time depends on the cell type and metabolic rate and should be determined empirically.

  • Rationale: This incubation allows viable cells sufficient time to reduce the XTT reagent to the orange formazan product.

• Measurement: Measure the absorbance of each well at 450-500 nm using a microplate reader. A reference wavelength of ~650 nm is often used to subtract background noise.

• Data Analysis:

  • Subtract the absorbance of the media-only blank from all other readings.

  • Calculate Percent Viability = (Absorbance of treated sample / Absorbance of vehicle control) x 100.

  • Plot Percent Viability vs. log[concentration] to determine the IC₅₀ (concentration that inhibits viability by 50%).

Given the role of LXRs in inflammation, assessing the effect of 22R-OHC on cytokine production is highly relevant, particularly in immune cells like macrophages. The Enzyme-Linked Immunosorbent Assay (ELISA) is the standard method for quantifying secreted proteins like cytokines.[19][20][21]

Protocol 4: ELISA for TNF-α Secretion

Materials:

• Differentiated THP-1 macrophages

• LPS (Lipopolysaccharide)

• 22R-Hydroxycholesterol

• TNF-α ELISA Kit

• Microplate reader

Procedure:

• Cell Stimulation: Seed and differentiate THP-1 cells as described in Protocol 2.

• Treatment: Pre-treat the cells with 22R-OHC or vehicle for 1-2 hours.

• Inflammatory Challenge: Stimulate the cells with LPS (e.g., 100 ng/mL) to induce an inflammatory response and TNF-α secretion. Incubate for 6-24 hours.

  • Rationale: LXR agonists are often studied for their ability to suppress an inflammatory response. Therefore, an inflammatory stimulus (LPS) is required to measure this anti-inflammatory activity.

• Supernatant Collection: Centrifuge the plate briefly to pellet any floating cells and carefully collect the cell culture supernatant.

• ELISA: Perform the TNF-α ELISA on the collected supernatants according to the manufacturer's protocol. This typically involves:

  • Adding standards and samples to a plate pre-coated with a capture antibody.

  • Incubating to allow TNF-α to bind.

  • Washing, then adding a detection antibody.

  • Washing, then adding an enzyme-linked secondary antibody (e.g., HRP-conjugate).

  • Washing, then adding a substrate to produce a colorimetric signal.

  • Stopping the reaction and reading the absorbance.

• Data Analysis:

  • Generate a standard curve by plotting the absorbance of the standards versus their known concentrations.

  • Use the standard curve to interpolate the concentration of TNF-α in each unknown sample.

  • Compare the TNF-α concentrations between different treatment groups.

Data Interpretation and Best Practices

• Integrated Analysis: No single assay tells the whole story. A potent activator in a reporter assay (Protocol 1) should lead to increased target gene expression (Protocol 2). The concentrations at which these effects occur should not cause significant cytotoxicity (Protocol 3).

• Controls are Critical: Always include a vehicle control (e.g., DMSO) to establish a baseline, a known positive control (e.g., GW3965 for LXR) to validate the assay's responsiveness, and negative controls where appropriate.

• Concentration Range: Test a wide range of 22R-OHC concentrations (e.g., from 10 nM to 50 µM) to establish a full dose-response relationship and determine key parameters like EC₅₀ and IC₅₀.

• Cell Line Selection: The choice of cell line is paramount. Use cell lines relevant to the biological process being studied (e.g., HepG2 for liver metabolism, differentiated THP-1 for macrophage function). Validate that the cell line expresses the necessary components of the pathway under investigation.

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• Burstein, S., Middleditch, B. S., & Gut, M. (1975). Mass spectrometric study of the enzymatic conversion of cholesterol to (22R)-22-hydroxycholesterol, (20R,22R)-20,22-dihydroxycholesterol, and pregnenolone, and of (22R)-22-hydroxycholesterol to the lgycol and pregnenolone in bovine adrenocortical preparations. Mode of oxygen incorporation. The Journal of Biological Chemistry, 250(23), 9028–9037. [Link]

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• Brown, A. J., & Jessup, W. (2009). Oxysterols and atherosclerosis. Atherosclerosis, 202(1), 1-10. (Note: While a specific link for this general knowledge article wasn't in the search, the concept is supported by multiple provided sources discussing oxysterol roles). A representative article is: Van Reyk, D. M., & Jessup, W. (2006). Oxysterols in biological systems: sources, metabolism and pathophysiological relevance. Oxidative Stress: Cellular Mechanisms and Key Signalling Pathways. [Link]

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• Geyeregger, R., & Gustafsson, J. Å. (2005). Liver X Receptor Agonists as Potential Therapeutic Agents for Dyslipidemia and Atherosclerosis. Arteriosclerosis, Thrombosis, and Vascular Biology, 25(2), 298-305. [Link]

• Biocompare. (n.d.). Using ELISA to Detect Cytokines and Chemokines. [Link]

• MDPI. (2021). The Hedgehog Signaling Pathway Emerges as a Pathogenic Target. [Link]

• Haukeland, J. W., et al. (2016). Synthesis, in vitro and in vivo biological evaluation of new oxysterols as modulators of the liver X receptors. The Journal of Steroid Biochemistry and Molecular Biology, 164, 141-151. [Link]

• ResearchGate. (n.d.). 22R‐ but not 22S‐hydroxycholesterol is recruited for diosgenin biosynthesis. [Link]

• MDPI. (n.d.). Oxysterol-Induced Inflammation in Human Diseases: Strategies for Treatment with Natural Compounds and Synthetic Molecules. [Link]

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• Leng, S. X., et al. (2008). ELISA AND MULTIPLEX TECHNOLOGIES FOR CYTOKINE MEASUREMENT IN INFLAMMATION AND AGING RESEARCH. The journals of gerontology. Series A, Biological sciences and medical sciences, 63(8), 879-884. [Link]

• Frontiers. (n.d.). Development of LXR inverse agonists to treat MAFLD, NASH, and other metabolic diseases. [Link]

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• MDPI. (2023). 25-Hydroxycholesterol Induces Intrinsic Apoptosis via Mitochondrial Pathway in BE(2)-C Human Neuroblastoma Cells. [Link]

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Animal Models for Studying the In Vivo Effects of 22R-Hydroxycholesterol: Application Notes and Protocols

Introduction

22R-Hydroxycholesterol (22R-HC) is an oxygenated derivative of cholesterol, an oxysterol, that serves as a critical intermediate in the biosynthesis of steroid hormones.[1][2] Beyond its role as a metabolic precursor, 22R-HC has emerged as a potent signaling molecule, primarily through its function as an endogenous agonist for the Liver X Receptors (LXR) and, as more recent evidence suggests, the Farnesoid X Receptor (FXR).[3][4] Activation of these nuclear receptors governs a wide array of physiological processes, including lipid metabolism, inflammation, and cellular proliferation. Consequently, 22R-HC is a molecule of significant interest in drug discovery and development for a variety of pathological conditions, including atherosclerosis, neurodegenerative diseases, and cancer.

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the utilization of animal models to investigate the in vivo effects of 22R-HC. This document offers detailed, field-proven insights into the selection of appropriate animal models, preparation and administration of 22R-HC, and subsequent protocols for assessing its physiological and pathological impact.

Core Biological Functions and Signaling Pathways of 22R-Hydroxycholesterol

22R-HC exerts its biological effects predominantly through the activation of LXR and FXR, which form heterodimers with the Retinoid X Receptor (RXR) to regulate gene expression.

• Liver X Receptor (LXR) Activation: 22R-HC is a well-established LXR agonist.[4] LXRs (LXRα and LXRβ) are key regulators of cholesterol homeostasis, promoting reverse cholesterol transport, and fatty acid metabolism. LXR activation also exerts potent anti-inflammatory effects.

• Farnesoid X Receptor (FXR) Activation: Studies have demonstrated that 22R-HC can also activate FXR, a critical regulator of bile acid synthesis and metabolism.[3] This dual agonism suggests that 22R-HC may have complex and multifaceted effects on metabolic pathways.

The signaling cascades initiated by 22R-HC are central to its therapeutic potential and are a primary focus of in vivo investigations.

Caption: Signaling pathways of 22R-Hydroxycholesterol.

Selection of Animal Models

The choice of animal model is paramount and should be dictated by the specific research question. Below are recommended models for key therapeutic areas.

Therapeutic Area	Recommended Animal Model	Key Characteristics
Atherosclerosis	Apolipoprotein E-deficient (ApoE-/-) mice	Spontaneously develop hypercholesterolemia and atherosclerotic plaques, mimicking human disease progression.[5]
Neurodegenerative Diseases	APPswePS1ΔE9 (APP/PS1) transgenic mice (Alzheimer's)	Exhibit age-dependent accumulation of amyloid-beta plaques and cognitive deficits.
6-hydroxydopamine (6-OHDA) or MPTP-induced rat/mouse models (Parkinson's)	Induce progressive loss of dopaminergic neurons and motor deficits.
Cancer	Patient-Derived Xenograft (PDX) or Cell Line-Derived Xenograft (CDX) models in immunodeficient mice (e.g., NOD-SCID or NSG)	Allow for the in vivo study of human tumors and their response to therapeutic agents.[6][7]

Preparation and Administration of 22R-Hydroxycholesterol

The lipophilic nature of 22R-HC necessitates careful preparation for in vivo administration to ensure bioavailability.

Vehicle Selection and Preparation

• For Oral Gavage:

  • Corn oil or sesame oil: 22R-HC can be dissolved in a biocompatible oil. Sonication may be required to achieve a homogenous suspension.

  • Cyclodextrin-based solutions: For improved aqueous solubility, 22R-HC can be complexed with hydroxypropyl-β-cyclodextrin (HPβCD). A 10-40% (w/v) solution of HPβCD in sterile saline or water is commonly used.

• For Dietary Supplementation:

  • 22R-HC can be mixed directly into powdered rodent chow. The compound should be thoroughly blended to ensure uniform distribution. The diet is then typically re-pelleted or provided as a powder.

Administration Protocols

The following are detailed, step-by-step protocols for the administration of 22R-HC.

Protocol 1: Oral Gavage in Mice

This method allows for precise dosing of 22R-HC.

Materials:

• 22R-Hydroxycholesterol

• Vehicle (e.g., corn oil or HPβCD solution)

• 20-22 gauge, 1.5-inch stainless steel feeding needle with a ball tip

• 1 mL syringes

• Animal scale

Procedure:

• Preparation of Dosing Solution: a. Accurately weigh the required amount of 22R-HC. b. Dissolve or suspend in the chosen vehicle to the desired final concentration (e.g., 3 mg/mL for a 30 mg/kg dose in a 20g mouse receiving 0.2 mL). c. Vortex and sonicate until a homogenous solution or suspension is achieved. Prepare fresh daily.

• Animal Handling and Dosing: a. Weigh the mouse to determine the exact volume to be administered. b. Firmly restrain the mouse by the scruff of the neck to immobilize the head. c. Gently insert the feeding needle into the mouth, advancing it along the roof of the mouth and over the tongue into the esophagus. The needle should pass with minimal resistance. d. Slowly depress the syringe plunger to deliver the solution. e. Gently withdraw the needle. f. Return the mouse to its cage and monitor for any signs of distress.

Caption: Workflow for oral gavage administration.

Protocol 2: Dietary Supplementation in Mice

This method is suitable for chronic studies and avoids the stress of repeated gavage.

Materials:

• 22R-Hydroxycholesterol

• Powdered rodent chow

• Blender or food mixer

• Pellet maker (optional)

Procedure:

• Diet Preparation: a. Calculate the total amount of 22R-HC needed for the study duration and number of animals. b. For a 0.017% (w/w) diet, mix 170 mg of 22R-HC with 1 kg of powdered chow. c. Thoroughly blend the 22R-HC with a small portion of the chow first, then gradually add the remaining chow to ensure uniform mixing. d. If desired, re-pellet the diet using a pellet maker. Alternatively, provide the diet in powdered form in a spill-proof feeder.

• Feeding and Monitoring: a. Provide the medicated diet ad libitum. b. Monitor food consumption and body weight regularly.

Application-Specific Protocols

Atherosclerosis Model (ApoE-/- Mice)

Objective: To evaluate the effect of 22R-HC on the development of atherosclerosis.

Protocol:

• Animal Model: Male ApoE-/- mice, 6-8 weeks old.

• Diet: High-fat "Western" diet (e.g., 21% fat, 0.15% cholesterol).

• Treatment Groups:

  • Group 1: Vehicle control (e.g., corn oil) via oral gavage, daily.

  • Group 2: 22R-HC (e.g., 30 mg/kg) in vehicle via oral gavage, daily.

• Duration: 12-16 weeks.

• Endpoint Analysis:

  • Lipid Profile: Measure plasma total cholesterol, HDL, LDL, and triglycerides at baseline and at the end of the study.

  • Atherosclerotic Plaque Quantification: a. At the end of the study, perfuse the mice with PBS followed by 4% paraformaldehyde. b. Dissect the entire aorta from the heart to the iliac bifurcation. c. Stain the aorta with Oil Red O to visualize lipid-rich plaques.[8] d. Capture images of the en face preparation and quantify the plaque area as a percentage of the total aortic surface area using image analysis software.[9][10]

  • Histological Analysis: Embed the aortic root in OCT compound, cryosection, and stain with Hematoxylin and Eosin (H&E) and Oil Red O to assess plaque morphology and composition.

Neurodegenerative Disease Model (APP/PS1 Mice for Alzheimer's Disease)

Objective: To assess the neuroprotective effects of 22R-HC.

Protocol:

• Animal Model: Male and female APP/PS1 transgenic mice, 6 months of age.

• Treatment:

  • Group 1: Control diet.

  • Group 2: Diet supplemented with 22R-HC (e.g., 0.017% w/w).[11][12]

• Duration: 3 months.

• Endpoint Analysis:

  • Behavioral Testing: a. Morris Water Maze: To assess spatial learning and memory. b. Y-maze: To evaluate short-term spatial working memory.[11][12] c. Open Field Test: To assess locomotor activity and anxiety.

  • Biochemical Analysis: a. Sacrifice mice and collect brain tissue. b. Measure levels of soluble and insoluble amyloid-beta (Aβ40 and Aβ42) in brain homogenates using ELISA.

  • Immunohistochemistry: a. Perfuse mice and fix brain tissue. b. Perform immunohistochemical staining for Aβ plaques (e.g., using 4G8 or 6E10 antibodies) and markers of neuroinflammation (e.g., Iba1 for microglia, GFAP for astrocytes).

Cancer Model (Xenograft in Immunodeficient Mice)

Objective: To evaluate the anti-tumor efficacy of 22R-HC.

Protocol:

• Animal Model: Immunodeficient mice (e.g., NOD-SCID or NSG), 6-8 weeks old.

• Tumor Implantation: a. Subcutaneously inject a suspension of human cancer cells (e.g., 1 x 10^6 cells in Matrigel) into the flank of each mouse.

• Treatment: a. Once tumors reach a palpable size (e.g., 100 mm³), randomize mice into treatment groups.

  • Group 1: Vehicle control (e.g., corn oil) via oral gavage, daily.

  • Group 2: 22R-HC (e.g., 30 mg/kg) in vehicle via oral gavage, daily.

• Duration: 2-4 weeks, or until tumors in the control group reach the predetermined endpoint.

• Endpoint Analysis:

  • Tumor Growth: Measure tumor volume (Volume = 0.5 x Length x Width²) every 2-3 days.

  • Body Weight: Monitor body weight as an indicator of toxicity.

  • Histological and Biochemical Analysis: a. At the end of the study, excise tumors and weigh them. b. Perform immunohistochemical analysis of tumor tissue for markers of proliferation (e.g., Ki-67) and apoptosis (e.g., cleaved caspase-3). c. Analyze gene and protein expression of LXR/FXR target genes in tumor tissue.

Data Presentation: Expected Quantitative Outcomes

The following tables summarize the types of quantitative data that can be expected from these in vivo studies.

Table 1: Atherosclerosis Study (ApoE-/- Mice)

Parameter	Vehicle Control (Expected)	22R-HC Treatment (Hypothesized)
Plasma Total Cholesterol (mg/dL)	450 ± 50	↓
Aortic Plaque Area (%)	25 ± 5	↓
Aortic Root Lesion Area (µm²)	300,000 ± 50,000	↓

Table 2: Alzheimer's Disease Study (APP/PS1 Mice)

Parameter	Control Diet (Expected)	22R-HC Diet (Hypothesized)
Morris Water Maze Escape Latency (s)	40 ± 10	↓
Brain Insoluble Aβ42 (pg/mg)	5000 ± 1000	↓
Iba1+ Microglia (cells/mm²)	150 ± 30	↓

Table 3: Cancer Xenograft Study

Parameter	Vehicle Control (Expected)	22R-HC Treatment (Hypothesized)
Final Tumor Volume (mm³)	1500 ± 300	↓
Tumor Growth Inhibition (%)	0	↑
Ki-67 Positive Cells (%)	80 ± 10	↓

Conclusion

The animal models and protocols detailed in these application notes provide a robust framework for investigating the in vivo effects of 22R-Hydroxycholesterol. By carefully selecting the appropriate model, administration route, and endpoint analyses, researchers can elucidate the therapeutic potential of this intriguing oxysterol in a variety of disease contexts. The provided protocols are intended as a starting point and may require optimization based on specific experimental goals and laboratory conditions. Adherence to institutional guidelines for animal care and use is mandatory for all described procedures.

References

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• Gisterå, A., & Hansson, G. K. (2019). Quantification of Atherosclerosis in Mice. Journal of Visualized Experiments, (148), e59828. [Link]

• Hartman, H. B., et al. (2010). A synthetic farnesoid X receptor (FXR) agonist promotes cholesterol lowering in models of dyslipidemia. Journal of Lipid Research, 51(8), 2269–2277. [Link]

• Kouyoumdjian, H., et al. (2002). 22R-Hydroxycholesterol protects neuronal cells from beta-amyloid-induced cytotoxicity by binding to beta-amyloid peptide. Journal of Neurochemistry, 83(5), 1110-1119. [Link]

• Gisterå, A., & Hansson, G. K. (2019). Quantification of Atherosclerosis in Mice. Journal of Visualized Experiments, (148). [Link]

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• Ali, A. H., et al. (2015). Recent advances in the development of farnesoid X receptor agonists. Annals of Translational Medicine, 3(1), 5. [Link]

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• Marwarha, G., et al. (2018). 24-Hydroxycholesterol Induces Tau Proteasome-Dependent Degradation via the SIRT1/PGC1α/Nrf2 Pathway: A Potential Mechanism to Counteract Alzheimer's Disease. International Journal of Molecular Sciences, 19(9), 2682. [Link]

• Murthy, S., et al. (2002). LXR/RXR activation enhances basolateral efflux of cholesterol in CaCo-2 cells. Journal of Lipid Research, 43(7), 1054-1064. [Link]

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• Altogen Labs. (n.d.). H22 Allograft Model. Altogen Labs. [Link]

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• Prasad, M. E., & Hung, S. Y. (2020). Behavioral Tests in Neurotoxin-Induced Animal Models of Parkinson's Disease. Antioxidants, 9(10), 947. [Link]

• El-Shamarka, M. E., et al. (2022). Neuroprotective and therapeutic effects of calcitriol in rotenone-induced Parkinson's disease rat model. Frontiers in Pharmacology, 13, 966905. [Link]

• Caserta, F., et al. (2008). 22R-Hydroxycholesterol-induced pregnenolone synthesis in RA-differentiated cells treated with cytoskeleton-disrupting drugs. ResearchGate. [Link]

• Burstein, S., et al. (1975). Mass spectrometric study of the enzymatic conversion of cholesterol to (22R)-22-hydroxycholesterol, (20R,22R)-20,22-dihydroxycholesterol, and pregnenolone, and of (22R)-22-hydroxycholesterol to the lgycol and pregnenolone in bovine adrenocortical preparations. Mode of oxygen incorporation. The Journal of Biological Chemistry, 250(23), 9028-9037. [Link]

• Burstein, S., et al. (1970). Transformation of labeled cholesterol, 20-alpha-hydroxycholesterol, (22R)-22-hydroxycholesterol, and (22R)-20-alpha, 22-dihydroxycholesterol by adrenal acetone-dried preparations from guinea pigs, cattle and man. Steroids, 15(1), 13-60. [Link]

• Lu, H., et al. (2016). The Apoe−/− mouse model: a suitable model to study cardiovascular and respiratory diseases in the context of cigarette smoke exposure and harm reduction. Journal of Translational Medicine, 14(1), 146. [Link]

• Vanmierlo, T., et al. (2025). Role for the liver X receptor agonist 22-ketositosterol in preventing disease progression in an Alzheimer's disease mouse model. ResearchGate. [Link]

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• Li, Y., et al. (2025). Visualizing Atherosclerotic Burden in ApoE-/- Mice Treated with Multiple Doses of Celastrol via ORO en face Staining. ResearchGate. [Link]

• Kudo, H., et al. (2020). Histological and biochemical assessment in mice treated with each reagent for 2 weeks and sacrificed at 10 weeks of age. ResearchGate. [Link]

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• Wesołowska, A., et al. (2021). Polyphenols in Parkinson's Disease: A Systematic Review of In Vivo Studies. Molecules, 26(10), 2875. [Link]

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• Prasad, M. E., & Hung, S. Y. (2020). Behavioral Tests in Neurotoxin-Induced Animal Models of Parkinson's Disease. Antioxidants, 9(10), 947. [Link]

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• Ma, L., et al. (2018). 25-Hydroxycholesterol activates the expression of cholesterol 25-hydroxylase in an LXR-dependent mechanism. Journal of Lipid Research, 59(4), 636-646. [Link]

• Al-Hilal, M., et al. (2024). Anti-Inflammatory Oxysterol, Oxy210, Inhibits Atherosclerosis in Hyperlipidemic Mice and Inflammatory Responses of Vascular Cell. eScholarship. [Link]

• Zhang, Y., et al. (2022). Connecting the Dots Between Hypercholesterolemia and Alzheimer's Disease: A Potential Mechanism Based on 27-Hydroxycholesterol. Frontiers in Aging Neuroscience, 14, 847926. [Link]

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Technical Notes & Optimization

solubility issues of 22R-Hydroxycholesterol in cell culture media

Technical Support Center: 22R-Hydroxycholesterol in Cell Culture

Welcome to the technical support center for 22R-Hydroxycholesterol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting for common solubility issues encountered when using 22R-Hydroxycholesterol in cell culture media.

Frequently Asked Questions (FAQs)

Q1: I'm observing a precipitate in my cell culture medium after adding 22R-Hydroxycholesterol. What is causing this and how can I prevent it?

A1: 22R-Hydroxycholesterol, like cholesterol, is a highly lipophilic molecule with poor aqueous solubility. Precipitation in your cell culture medium is a common issue that arises from its low solubility in aqueous solutions. This is often exacerbated when a concentrated stock solution in an organic solvent is diluted into the aqueous culture medium.

To prevent this, it's crucial to prepare the stock solution correctly and consider using a carrier molecule to enhance its solubility in the final culture medium.

Q2: What is the best solvent to prepare a stock solution of 22R-Hydroxycholesterol?

A2: The recommended solvent for preparing a stock solution of 22R-Hydroxycholesterol is absolute ethanol.[1][2] It is also soluble in other organic solvents like DMSO and dimethylformamide, but at a lower rate.[3] Chloroform can also be used, but it is not suitable for cell culture applications.[3]

Here is a summary of solubility in common solvents:

Solvent	Solubility	Suitability for Cell Culture
Ethanol	≥ 100 mg/mL (248.35 mM)[1]	High (with proper dilution)
DMSO	0.1 mg/ml[4]	Moderate (can be toxic at higher concentrations)
DMF	2 mg/ml[4]	Low (generally not recommended)

It is critical to ensure the final concentration of the organic solvent in the cell culture medium is non-toxic to the cells, typically ≤ 0.1%. [5]

Q3: My 22R-Hydroxycholesterol is still precipitating even when I use a high-concentration ethanol stock. What else can I do?

A3: If you are still observing precipitation, consider using a carrier molecule to improve the solubility of 22R-Hydroxycholesterol in your culture medium. The most effective and widely used carriers for cholesterol and its derivatives are cyclodextrins.[6][7][8][9][10]

Methyl-β-cyclodextrin (MβCD) is particularly efficient at forming inclusion complexes with cholesterol and other sterols, effectively shielding the hydrophobic molecule from the aqueous environment.[6][7][8] This method provides a convenient, precise, and reproducible way to modulate the cholesterol content of tissue culture cells.[7][8]

Troubleshooting Guides

Issue 1: Precipitate Formation During Working Solution Preparation

Cause: The abrupt change in polarity when adding the ethanol stock of 22R-Hydroxycholesterol to the aqueous cell culture medium causes the compound to fall out of solution.

Solution: Step-by-Step Protocol for Preparing 22R-Hydroxycholesterol Working Solution

This protocol is designed to minimize precipitation upon dilution into your final cell culture medium.

Protocol 1: Standard Dilution from Ethanol Stock

• Prepare a Concentrated Stock Solution: Dissolve 22R-Hydroxycholesterol in 100% sterile ethanol to create a high-concentration stock (e.g., 10-20 mM).[1] Ensure it is fully dissolved. Gentle warming (to no more than 37°C) and vortexing can aid dissolution.

• Pre-warm Media: Warm your desired volume of cell culture medium to 37°C.

• Serial Dilution (Recommended): Instead of a single large dilution, perform one or two intermediate dilutions in warm medium. This gradual decrease in ethanol concentration can help keep the 22R-Hydroxycholesterol in solution.

• Final Dilution: While gently vortexing the warm medium, slowly add the final aliquot of the 22R-Hydroxycholesterol stock solution drop-wise to the desired final concentration.

• Immediate Use: Use the prepared medium immediately to prevent the compound from precipitating over time.

Protocol 2: Using Methyl-β-cyclodextrin (MβCD) for Enhanced Solubility

This is the recommended method for achieving higher and more stable concentrations of 22R-Hydroxycholesterol in cell culture.

• Prepare MβCD Solution: Prepare a stock solution of MβCD in sterile water or PBS (e.g., 100 mM).

• Prepare 22R-Hydroxycholesterol Stock: Prepare a concentrated stock solution in ethanol as described in Protocol 1.

• Complex Formation:

  • In a sterile tube, add the required volume of the MβCD stock solution.

  • Slowly add the required volume of the 22R-Hydroxycholesterol ethanol stock to the MβCD solution while vortexing.

  • Incubate the mixture at 37°C for 15-30 minutes to allow for complex formation. The solution should be clear.

• Final Dilution: Add the 22R-Hydroxycholesterol/MβCD complex to your pre-warmed cell culture medium to the desired final concentration.

Issue 2: Inconsistent Experimental Results

Cause: This can be due to several factors, including instability of the 22R-Hydroxycholesterol in the medium, inaccurate concentration due to precipitation, or degradation of the compound.

Solution: Best Practices for Consistency and Reproducibility

• Aliquot Stock Solutions: Store your high-concentration ethanol stock in small, single-use aliquots at -20°C or -80°C to avoid repeated freeze-thaw cycles.[1] Stock solutions in solvent are generally stable for up to 6 months at -80°C.[1]

• Prepare Fresh Working Solutions: Always prepare your final working solution of 22R-Hydroxycholesterol in cell culture medium fresh for each experiment. Do not store the diluted compound in culture medium for extended periods.

• Use a Positive Control: When investigating the effects of 22R-Hydroxycholesterol, especially its role as a Liver X Receptor (LXR) agonist, include a well-characterized synthetic LXR agonist (e.g., T0901317 or GW3965) as a positive control.

• Vehicle Control: Always include a vehicle control in your experiments. This would be the same concentration of ethanol or the 22R-Hydroxycholesterol/MβCD complex without the 22R-Hydroxycholesterol that is present in your experimental conditions.

Scientific Background: Mechanism of Action

22R-Hydroxycholesterol is a potent endogenous agonist of Liver X Receptors (LXRs), which are nuclear receptors that play a crucial role in cholesterol homeostasis, fatty acid metabolism, and inflammation.[11][12] Upon binding to 22R-Hydroxycholesterol, LXR forms a heterodimer with the Retinoid X Receptor (RXR). This complex then binds to LXR response elements (LXREs) in the promoter regions of target genes, modulating their transcription.[13]

Some key target genes of LXR activation include:

• ABCA1 and ABCG1: These are ATP-binding cassette transporters that mediate the efflux of cholesterol from cells.[11]

• SREBP-1c: A key transcription factor that regulates the expression of genes involved in fatty acid synthesis.[11]

References

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• de Gennes, J. L., Dousset, N., & Négrel, R. (1997). Use of cyclodextrins for manipulating cellular cholesterol content. Sci-Hub. [Link]

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• Jakobsson, T., & Steffensen, K. R. (2018). Liver X receptors in lipid signalling and membrane homeostasis. Nature Reviews Endocrinology, 14(10), 596–608. [Link]

• Joseph, S. B., & Tontonoz, P. (2003). Regulation of Cholesterologenesis by the Oxysterol Receptor, LXRα. Journal of Biological Chemistry, 278(38), 36013–36016. [Link]

• Kim, H. J., & Lee, C. H. (2009). Inhibitory effect of LXR activation on cell proliferation and cell cycle progression through lipogenic activity. Experimental & Molecular Medicine, 41(10), 743–751. [Link]

• Zhao, Y. Y. (2025, July 23). What is the solution for dissolving cholesterol? ResearchGate. [Link]

• PhytoTech Labs. (n.d.). Preparing Stock Solutions. PhytoTech Labs. Retrieved January 10, 2026, from [Link]

• Eguílaz, M. (2016, April 24). How can I prepare stock solution of cholesterol? ResearchGate. [Link]

• Heurtaux, T. (2017, October 2). Cholesterol stock solution for cell culture. ResearchGate. [Link]

• Burstein, S., & Gut, M. (1971). Mass Spectrometric Study of the Enzymatic Conversion of Cholesterol to (22R)-22-hydroxycholesterol, (20R,22R)-20,22-dihydroxycholesterol, and Pregnenolone, and of (22R). The Journal of Biological Chemistry, 246(12), 3777–3783. [Link]

• Burstein, S., & Gut, M. (1973). Exclusion of 20(22)-dehydrocholesterol as an intermediate in the biosynthesis of pregnenolone in bovine adrenocortical mitochondrial acetone-dried powder preparations. The Journal of Biological Chemistry, 248(19), 6774–6780. [Link]

• Burstein, S., & Zamoscianyk, H. (1970). Transformation of Labeled Cholesterol, 20-alpha-hydroxycholesterol, (22R)-22-hydroxycholesterol, and (22R)-20-alpha, 22-dihydroxycholesterol by Adrenal Acetone-Dried Preparations From Guinea Pigs, Cattle and Man. Steroids, 15(1), 13–60. [Link]

• Kusuma, I. (2010, September 4). reconstitution tutorial. ResearchGate. [Link]

• Girasole, A. E., & Guenthner, C. J. (2025, February 17). Preparation of pharmacological agents. Protocols.io. [Link]

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. 22(R)-Hydroxycholesterol = 98 17954-98-2 [sigmaaldrich.com]
• 4. caymanchem.com [caymanchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. sci-hub.box [sci-hub.box]
• 8. Use of cyclodextrins for manipulating cellular cholesterol content. | Semantic Scholar [semanticscholar.org]
• 9. Use of cyclodextrins to manipulate plasma membrane cholesterol content: evidence, misconceptions and control strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Molecular Mechanism of Cyclodextrin Mediated Cholesterol Extraction | PLOS Computational Biology [journals.plos.org]
• 11. Liver X receptors in lipid signalling and membrane homeostasis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Inhibitory effect of LXR activation on cell proliferation and cell cycle progression through lipogenic activity - PMC [pmc.ncbi.nlm.nih.gov]
• 13. 25-Hydroxycholesterol activates the expression of cholesterol 25-hydroxylase in an LXR-dependent mechanism - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing 22(R)-Hydroxycholesterol for LXR Activation

Welcome to the technical support guide for utilizing 22(R)-Hydroxycholesterol [22(R)-HC], a key endogenous oxysterol, for the activation of Liver X Receptors (LXR). This resource is designed for researchers, scientists, and drug development professionals to provide field-proven insights, detailed protocols, and robust troubleshooting strategies. Our goal is to empower you to navigate the nuances of your experiments, ensuring accuracy, reproducibility, and a clear understanding of the underlying biological mechanisms.

Core Concepts & Frequently Asked Questions (FAQs)

This section addresses foundational questions regarding the use of 22(R)-HC in LXR activation studies.

Q1: What is the primary mechanism of action for 22(R)-Hydroxycholesterol?

A1: 22(R)-Hydroxycholesterol is an oxygenated derivative of cholesterol that functions as a natural ligand, or agonist, for both LXRα and LXRβ isoforms[1]. LXRs are nuclear receptors that form a permissive heterodimer with the Retinoid X Receptor (RXR)[2][3]. In the absence of a ligand, this LXR/RXR complex is typically bound to DNA at specific sequences called LXR Response Elements (LXREs) and recruits co-repressor proteins to inhibit gene expression[2].

When 22(R)-HC binds to LXR, it induces a conformational change in the receptor. This change leads to the dismissal of co-repressors and the recruitment of co-activator proteins, which initiates the transcription of LXR target genes[2]. These target genes are centrally involved in cholesterol homeostasis, fatty acid metabolism, and inflammation[3][4].

dot

Caption: LXR signaling pathway activation by 22(R)-Hydroxycholesterol.

Q2: What is the recommended starting concentration for 22(R)-HC in cell culture?

A2: The optimal concentration is highly cell-type dependent. Based on published literature, a typical effective concentration range for in vitro studies is 1 µM to 10 µM [5][6]. Some studies have successfully used 2.5 µM[7]. The EC₅₀ (half-maximal effective concentration) for LXRα activation has been reported to be approximately 325 nM[8].

Crucial Insight: It is imperative to perform a dose-response experiment for your specific cell model. We recommend starting with a titration series (e.g., 0.5, 1, 2.5, 5, and 10 µM) to identify the optimal concentration that maximizes target gene activation while minimizing cytotoxicity.

Q3: How should I prepare and store my 22(R)-Hydroxycholesterol stock solution?

A3: Proper preparation and storage are critical for experimental success. 22(R)-HC has poor solubility in aqueous solutions and even in DMSO[8].

Solvent	Reported Solubility	Recommendation
Ethanol	20 mg/mL[8]	Recommended
Chloroform	20 mg/mL	Use with caution due to volatility/toxicity
DMF	2 mg/mL[8]	Acceptable alternative
DMSO	0.1 mg/mL[8]	Not Recommended for high-concentration stocks

Storage Recommendation: Once prepared, stock solutions should be aliquoted into single-use volumes to prevent repeated freeze-thaw cycles. Store aliquots at -80°C for up to 6 months or -20°C for up to 1 month [9].

Q4: Can I use 22(R)-HC in media containing fetal bovine serum (FBS)?

A4: Yes, but with caution. Serum contains lipoproteins that can sequester lipophilic compounds like 22(R)-HC, potentially reducing its effective concentration. Furthermore, serum itself contains sterols and other factors that can influence the baseline activity of the LXR pathway. For mechanistic studies or to achieve maximum consistency, consider using serum-free or reduced-serum media for the treatment period. If serum is required for cell viability, ensure the serum percentage is kept consistent across all experiments and controls.

Experimental Protocols

These protocols provide a validated framework for your experiments.

Protocol 1: Preparation of a 10 mM Stock Solution of 22(R)-Hydroxycholesterol

• Materials: 22(R)-Hydroxycholesterol (MW: 402.65 g/mol ), 200-proof (absolute) Ethanol, sterile microcentrifuge tubes.

• Calculation: To make a 10 mM stock, you need 4.0265 mg of 22(R)-HC per 1 mL of solvent.

• Procedure: a. Aseptically weigh out 4.03 mg of 22(R)-HC powder and place it in a sterile tube. b. Add 1 mL of absolute ethanol. c. Vortex thoroughly until the solid is completely dissolved. A brief warming in a 37°C water bath can aid dissolution. d. Aliquot into sterile, single-use tubes (e.g., 20 µL per tube). e. Store immediately at -80°C.

Protocol 2: General Workflow for LXR Activation in Cultured Cells

• Cell Seeding: Plate your cells of interest at a density that will result in 70-80% confluency at the time of treatment. Allow cells to adhere and recover for 24 hours.

• Starvation (Optional): If using serum-free conditions, gently wash the cells with sterile PBS and replace the growth medium with serum-free medium. Incubate for 4-6 hours.

• Treatment Preparation: Thaw an aliquot of your 10 mM 22(R)-HC stock. Prepare serial dilutions in your treatment medium to achieve the final desired concentrations (e.g., 1 µM, 5 µM, 10 µM). Crucially, prepare a vehicle control using the same final concentration of ethanol (e.g., 0.1%) as your highest 22(R)-HC concentration.

• Cell Treatment: Remove the old medium from the cells and replace it with the prepared treatment and vehicle control media.

• Incubation: Incubate the cells for the desired time period. For gene expression analysis (qPCR), an incubation time of 16-24 hours is typically sufficient.

• Harvesting: After incubation, harvest the cells for downstream analysis (e.g., RNA extraction, protein lysis).

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Caption: General workflow for optimizing LXR activation.

Protocol 3: Validation of LXR Activation via qPCR

• RNA Extraction: Following treatment (Protocol 2), extract total RNA from vehicle- and 22(R)-HC-treated cells using a standard method (e.g., TRIzol or a column-based kit).

• cDNA Synthesis: Synthesize cDNA from 1 µg of total RNA using a reverse transcription kit.

• qPCR: Perform quantitative real-time PCR using SYBR Green or TaqMan probes for your target genes and a housekeeping gene (e.g., GAPDH, ACTB).

• Target Gene Selection: Choose well-established LXR target genes for validation.

Gene Symbol	Full Name	Primary Function
ABCA1	ATP Binding Cassette Subfamily A Member 1	Cholesterol and phospholipid efflux[3]
ABCG1	ATP Binding Cassette Subfamily G Member 1	Cholesterol efflux to HDL particles[4]
SREBF1 (SREBP1c)	Sterol Regulatory Element Binding Transcription Factor 1	Master regulator of fatty acid synthesis[4][10]
FASN	Fatty Acid Synthase	Key enzyme in fatty acid synthesis[10][11]
APOE	Apolipoprotein E	Lipid transport[4][12]

• Data Analysis: Calculate the relative gene expression using the ΔΔCt method, normalizing the expression of target genes to the housekeeping gene and comparing the treated samples to the vehicle control. Successful LXR activation is indicated by a statistically significant increase in the mRNA levels of these target genes.

Troubleshooting Guide

Even with optimized protocols, challenges can arise. This guide addresses common issues in a direct Q&A format.

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Caption: Troubleshooting decision tree for low LXR activation.

Issue 1: I am seeing low or no induction of my LXR target genes.

• Question: Did you use the correct solvent for your stock solution?

  • Explanation: 22(R)-HC is poorly soluble in DMSO but highly soluble in ethanol[8]. Using DMSO can lead to the compound precipitating out of solution, resulting in a much lower effective concentration.

  • Solution: Prepare a fresh stock solution in 100% ethanol as described in Protocol 1. Always visually inspect your final treatment media for any signs of precipitation.

• Question: Have you optimized the concentration and incubation time?

  • Explanation: The dose-response and temporal dynamics of LXR activation can vary significantly between cell types. A single, non-optimized concentration or time point may miss the peak of gene expression.

  • Solution: Perform a full dose-response curve (e.g., 0.5-10 µM) and a time-course experiment (e.g., 6, 12, 24, 48 hours) to determine the optimal conditions for your specific experimental system.

• Question: Is your stock solution old or has it been freeze-thawed multiple times?

  • Explanation: Oxysterols can degrade over time, especially with improper storage or handling, leading to a loss of activity[9].

  • Solution: Always use freshly prepared stocks or properly stored single-use aliquots. Discard any stock solution that is past its recommended storage period or appears discolored.

• Question: Have you considered the role of the RXR partner?

  • Explanation: The LXR/RXR heterodimer is "permissive," meaning it can be activated by ligands for either receptor[2]. In some cellular contexts, the availability of an RXR agonist can enhance the transcriptional output of the complex.

  • Solution: Consider co-treating cells with a known RXR agonist, such as 9-cis-retinoic acid (10 µM), alongside 22(R)-HC. This has been shown to significantly increase ABCA1 expression and cholesterol efflux[6].

Issue 2: I am observing high levels of cell death or cytotoxicity.

• Question: Is your 22(R)-HC concentration too high?

  • Explanation: While 22(R)-HC is an endogenous molecule, high concentrations of oxysterols can be cytotoxic to cultured cells[13][14]. This is often a primary cause of cell death.

  • Solution: Run a parallel cytotoxicity assay (e.g., MTT, LDH release, or trypan blue exclusion) alongside your dose-response experiment. Select a concentration for your main experiments that is well below the toxic threshold.

• Question: Is the final concentration of your solvent (ethanol) too high?

  • Explanation: High concentrations of organic solvents are toxic to cells.

  • Solution: Ensure the final concentration of ethanol in your culture medium is less than 0.1%. Remember to include a vehicle control with the exact same solvent concentration in all experiments.

Issue 3: My results are inconsistent between experiments.

• Question: Is your cell confluency consistent at the time of treatment?

  • Explanation: Cell density can significantly impact cellular metabolism and signaling pathways, including LXR activity. Treating cells at different confluencies will lead to variable results.

  • Solution: Standardize your cell seeding density and treatment schedule to ensure cells are at a consistent confluency (e.g., 70-80%) for every experiment.

• Question: Are you using single-use aliquots of your 22(R)-HC stock?

  • Explanation: Repeatedly freeze-thawing a stock solution can lead to compound degradation and concentration changes due to solvent evaporation, introducing significant variability[9].

  • Solution: Strictly adhere to using single-use aliquots stored at -80°C. Thaw one aliquot per experiment and discard any unused portion.

References

• Chen, W., et al. (2005). Oxysterol 22(R)-Hydroxycholesterol Induces the Expression of the Bile Salt Export Pump through Nuclear Receptor Farsenoid X Receptor but Not Liver X Receptor. Journal of Biological Chemistry. Available at: [Link]

• Kouyoumdjian, H., et al. (2001). 22R-Hydroxycholesterol protects neuronal cells from beta-amyloid-induced cytotoxicity by binding to beta-amyloid peptide. Journal of Neurochemistry. Available at: [Link]

• Kim, H., et al. (2012). Inhibitory effect of LXR activation on cell proliferation and cell cycle progression through lipogenic activity. Journal of Lipid Research. Available at: [Link]

• Wang, B., & Tontonoz, P. (2018). Liver X receptors in lipid signalling and membrane homeostasis. Nature Reviews Endocrinology. Available at: [Link]

• Hummasti, S., et al. (2022). Integrative analysis reveals multiple modes of LXR transcriptional regulation in liver. Journal of Lipid Research. Available at: [Link]

• Bischoff, E. D., & Daige, C. L. (2005). Role of liver X receptors in cholesterol efflux and inflammatory signaling (Review). International Journal of Molecular Medicine. Available at: [Link]

• Taylor & Francis Online. (n.d.). 22R-Hydroxycholesterol – Knowledge and References. Available at: [Link]

• ResearchGate. (n.d.). Dose dependent effect of LXR agonist +22(R) hydroxy cholesterol on.... Available at: [Link]

• Boergesen, M., et al. (2012). Genome-Wide Profiling of Liver X Receptor, Retinoid X Receptor, and Peroxisome Proliferator-Activated Receptor α in Mouse Liver Reveals Extensive Sharing of Binding Sites. Molecular and Cellular Biology. Available at: [Link]

• Wikipedia. (n.d.). Liver X receptor. Available at: [Link]

• D'Archivio, M., et al. (2020). Impact of Oxysterols on Cell Death, Proliferation, and Differentiation Induction. Biomolecules. Available at: [Link]

• ResearchGate. (n.d.). Analysis of LXR-RXR binding sites. A, validation of LXR. Available at: [Link]

• PubChem. (n.d.). 22R-Hydroxycholesterol. Available at: [Link]

• MDPI. (2021). Effects of Oxysterols on Immune Cells and Related Diseases. Available at: [Link]

• Hong, C., et al. (2004). Constitutive activation of LXR in macrophages regulates metabolic and inflammatory gene expression: identification of ARL7 as a direct target. Journal of Lipid Research. Available at: [Link]

• PhytoTech Labs. (n.d.). Preparing Stock Solutions. Available at: [Link]

• Rodriguez, I. R., & Pons, M. (2003). Cytotoxic Effects of Oxidized LDL-cholesterol and Oxysterols on Cultured Human RPE Cells. Investigative Ophthalmology & Visual Science. Available at: [Link]

• Hwah, A. Y., et al. (2016). ACTIVATION OF LXR/RXR PATHWAY AMELIORATES LIVER DISEASE IN ATP7B-/- MICE. Hepatology. Available at: [Link]

• Shafiei-Irannejad, V., et al. (2018). The Cytotoxicity of 27-Hydroxycholesterol in MCF-7 and MDA-MB-231. Advanced Pharmaceutical Bulletin. Available at: [Link]

• OriGene Technologies Inc. (n.d.). LXR alpha (NR1H3) Human qPCR Primer Pair. Available at: [Link]

• Theodros, A., et al. (2016). LXR regulation of brain cholesterol: from development to disease. Neurobiology of Disease. Available at: [Link]

• ResearchGate. (n.d.). Schematic representation of the steps involved in the screening of LXR modulators. Available at: [Link]

• Seo, J. B., et al. (2004). Activated Liver X Receptors Stimulate Adipocyte Differentiation through Induction of Peroxisome Proliferator-Activated Receptor γ Expression. Molecular and Cellular Biology. Available at: [Link]

• Lo, C. H., et al. (2024). LXR agonism for CNS diseases: promises and challenges. Cell & Bioscience. Available at: [Link]

• Reboldi, A. (2013). Activation of liver X receptor plays a central role in antiviral actions of 25-hydroxycholesterol. Journal of Lipid Research. Available at: [Link]

• Ma, H., et al. (2017). 25-Hydroxycholesterol activates the expression of cholesterol 25-hydroxylase in an LXR-dependent mechanism. Journal of Lipid Research. Available at: [Link]

• Jakobsson, T., et al. (2012). The Challenges and Promise of Targeting the Liver X Receptors for Treatment of Inflammatory Disease. Pharmacological Reviews. Available at: [Link]

• Burstein, S., & Gut, M. (1975). Mass Spectrometric Study of the Enzymatic Conversion of Cholesterol to (22R)-22-hydroxycholesterol, (20R,22R)-20,22-dihydroxycholesterol, and Pregnenolone, and of (22R) - PubMed. Journal of Biological Chemistry. Available at: [Link]

• van der Molen, H. J., & van der Vusse, G. J. (1976). Effects of 22S-hydroxy-cholesterol and other hydroxylated sterols on the ACTH-stimulated steroid production in rat adrenal cells. Biochimica et Biophysica Acta (BBA) - Lipids and Lipid Metabolism. Available at: [Link]

• ResearchGate. (n.d.). Effects of RA and 22-hydroxycholesterol (22-OH) on the synthesis of.... Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. spandidos-publications.com [spandidos-publications.com]
• 3. Liver X receptor - Wikipedia [en.wikipedia.org]
• 4. Liver X receptors in lipid signalling and membrane homeostasis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Oxysterol 22(R)-Hydroxycholesterol Induces the Expression of the Bile Salt Export Pump through Nuclear Receptor Farsenoid X Receptor but Not Liver X Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Combined LXR and RXR Agonist Therapy Increases ABCA1 Protein Expression and Enhances ApoAI-Mediated Cholesterol Efflux in Cultured Endothelial Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Constitutive activation of LXR in macrophages regulates metabolic and inflammatory gene expression: identification of ARL7 as a direct target - PMC [pmc.ncbi.nlm.nih.gov]
• 8. caymanchem.com [caymanchem.com]
• 9. medchemexpress.com [medchemexpress.com]
• 10. Inhibitory effect of LXR activation on cell proliferation and cell cycle progression through lipogenic activity - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Integrative analysis reveals multiple modes of LXR transcriptional regulation in liver - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Genome-Wide Profiling of Liver X Receptor, Retinoid X Receptor, and Peroxisome Proliferator-Activated Receptor α in Mouse Liver Reveals Extensive Sharing of Binding Sites - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Impact of Oxysterols on Cell Death, Proliferation, and Differentiation Induction: Current Status - PMC [pmc.ncbi.nlm.nih.gov]
• 14. iovs.arvojournals.org [iovs.arvojournals.org]

common artifacts in 22R-Hydroxycholesterol experiments

Welcome to the technical support center for 22R-Hydroxycholesterol (22R-HC). This resource is designed for researchers, scientists, and drug development professionals to provide expert guidance and troubleshoot common artifacts encountered during experimentation. Our goal is to ensure the scientific integrity and reproducibility of your results by explaining the "why" behind experimental choices, not just the "what."

Introduction: Understanding 22R-Hydroxycholesterol

22R-Hydroxycholesterol is a pivotal oxysterol, an oxidized derivative of cholesterol. It serves as a critical intermediate in the biosynthesis of all steroid hormones, including progestogens, glucocorticoids, mineralocorticoids, androgens, and estrogens.[1][2] Beyond its role as a metabolic precursor, 22R-HC is an important signaling molecule, acting as an agonist for Liver X Receptors (LXR) and Farnesoid X Receptor (FXR), which are key regulators of lipid metabolism, inflammation, and cholesterol homeostasis.[1][3][4][5] Given its biological significance, ensuring the purity, stability, and correct interpretation of experimental results involving 22R-HC is paramount.

Part 1: Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common issues and questions that arise during the handling, application, and analysis of 22R-Hydroxycholesterol.

Q1: My 22R-Hydroxycholesterol stock solution has been stored for a while. How can I be sure of its integrity and what are the signs of degradation?

A1: The stability of your 22R-HC stock is critical for reproducible results. As an oxysterol, it is susceptible to degradation through autoxidation, especially with improper storage.

• Signs of Degradation: Visual signs like discoloration of the powdered compound or precipitation in a stored solution are red flags. Analytically, the appearance of new peaks in your chromatography (HPLC, GC) or new ions in your mass spectrometry (MS) data that are not attributable to your experimental system are indicative of degradation.

• Common Degradation Products: Autoxidation of the cholesterol backbone can lead to the formation of various other oxysterols.[6][7] The most common products arise from the oxidation of the C7 position, leading to 7α- and 7β-hydroxycholesterol, and further to 7-ketocholesterol.

• Validation of Stock Solutions: Before critical experiments, it is advisable to verify the purity of your 22R-HC stock. This can be done by HPLC with UV detection or, more definitively, by LC-MS to confirm the presence of a single major peak corresponding to the correct mass-to-charge ratio (m/z) of 22R-HC.

• Best Practices for Storage:

  • Solid Form: Store the powdered form of 22R-HC at -20°C for long-term stability (years).[8][9]

  • In Solvent: Once dissolved, aliquot the stock solution into single-use vials to minimize freeze-thaw cycles. Store at -80°C for up to 6 months, or at -20°C for up to 1 month.[8] Use solvents like ethanol for stock preparation.[8]

Q2: I am observing unexpected or inconsistent biological activity in my cell-based assays. Could this be an artifact of the 22R-HC treatment?

A2: Yes, unexpected biological activity can stem from several sources related to the 22R-HC treatment itself. Here are the key aspects to consider:

• Metabolic Conversion: In steroidogenic cells (e.g., adrenal, gonadal, or certain cancer cell lines), 22R-HC is a direct substrate for the cholesterol side-chain cleavage enzyme (P450scc or CYP11A1).[1][2] This enzyme will convert 22R-HC first to 20α,22R-dihydroxycholesterol and then to pregnenolone.[1][2][8] Pregnenolone is the precursor to all other steroid hormones. Therefore, the observed biological effect might be due to one of these downstream metabolites and not 22R-HC itself.

  • Troubleshooting: To dissect the direct effects of 22R-HC from its metabolites, you can use inhibitors of P450scc (e.g., aminoglutethimide) or perform short-term incubation experiments (e.g., 2-4 hours) to minimize metabolic conversion.[10] You can also analyze the cell culture media by LC-MS to quantify the formation of pregnenolone and other steroids.

• Stereoisomer Contamination: The biological activity of hydroxycholesterols is highly stereospecific. The 22S-hydroxycholesterol enantiomer does not act as an intermediate in steroidogenesis and can even inhibit this process.[11] If your 22R-HC preparation is contaminated with the 22S form, you may see reduced or inconsistent activity.

  • Troubleshooting: Always use high-purity, stereochemically defined 22R-HC from a reputable supplier. If in doubt, the stereoisomers can be separated by chiral chromatography.

• Vehicle Control Artifacts: 22R-HC is typically dissolved in ethanol or DMSO for cell culture experiments. These vehicles, especially ethanol, can have biological effects on their own. For example, ethanol has been shown to stimulate the proliferation of MCF-7 breast cancer cells.[12]

  • Troubleshooting: Always include a vehicle-only control in your experiments. The concentration of the vehicle should be consistent across all treatment groups and kept to a minimum (typically <0.1%).

• Cell Culture Media Stability: The stability of 22R-HC in complex cell culture media over long incubation periods is not well-characterized. Components in the media or secreted by the cells could potentially contribute to its degradation.

  • Troubleshooting: For long-term experiments, consider replenishing the media with fresh 22R-HC every 24-48 hours.

Q3: My LC-MS analysis of 22R-HC is showing multiple peaks or poor resolution. How can I improve my analytical method to avoid these artifacts?

A3: The analysis of oxysterols by LC-MS is challenging due to the presence of numerous structurally similar isomers that often co-elute and have similar fragmentation patterns.[13]

• Chromatographic Co-elution: 22R-HC has several isomers, including 22S-HC, 24S-HC, 24R-HC, 25-HC, and 27-HC, which are often present in biological samples.[13] Standard C18 reversed-phase columns may not provide sufficient resolution to separate these compounds.

  • Troubleshooting:

    • Column Selection: Consider using a phenyl-hexyl column, which can provide alternative selectivity for sterols.[14]

    • Gradient Optimization: Employ a long, shallow elution gradient to maximize the separation of isomers.[14]

    • Derivatization: Derivatizing the hydroxyl group can improve chromatographic separation and ionization efficiency.[9][15]

• Poor Ionization and Similar Fragmentation: Underivatized oxysterols often exhibit poor ionization efficiency and their MS/MS spectra are typically dominated by neutral losses of water, making it difficult to distinguish between isomers.[13]

  • Troubleshooting:

    • Derivatization: Chemical derivatization can introduce a readily ionizable group, enhancing sensitivity and providing more specific fragmentation patterns.

    • High-Resolution Mass Spectrometry (HRMS): HRMS can help to confirm the elemental composition of the detected ions, aiding in the identification of your compound of interest.

Quantitative Data Summary Table

Parameter	Value	Source
Molecular Weight	402.65 g/mol	[8]
Molecular Formula	C27H46O2	[8]
LXRα EC50	325 nM	[9]
LXRβ EC50	6.71 µM (HEK293 cells)	[8]
Purity (Typical)	≥98%	[9][16]
Storage (Solid)	-20°C (≥ 4 years)	[9]
Storage (in Solvent)	-80°C (6 months), -20°C (1 month)	[8]

Part 2: Experimental Protocols & Workflows

Protocol 1: Preparation of 22R-Hydroxycholesterol Stock Solution

This protocol describes the preparation of a 10 mM stock solution in ethanol.

• Materials:

  • 22R-Hydroxycholesterol powder (e.g., Sigma-Aldrich, Cayman Chemical)

  • Anhydrous ethanol (200 proof)

  • Sterile, amber glass vial or a clear vial wrapped in aluminum foil

  • Calibrated analytical balance

• Procedure:

  • Weigh out 4.03 mg of 22R-Hydroxycholesterol powder and transfer it to the vial.

  • Add 1.0 mL of anhydrous ethanol to the vial.

  • Vortex thoroughly until the powder is completely dissolved. Gentle warming in a 37°C water bath can aid dissolution.

  • Aliquot the stock solution into single-use, sterile microcentrifuge tubes.

  • Store the aliquots at -80°C for up to 6 months.

Protocol 2: Workflow for Assessing Purity and Stability by LC-MS

This workflow provides a general procedure for checking the quality of your 22R-HC stock.

• Sample Preparation:

  • Dilute your 22R-HC stock solution to a final concentration of 1 µg/mL in a compatible solvent (e.g., methanol/water mixture).

  • For stability testing, incubate an aliquot of the stock solution under conditions of interest (e.g., 37°C for 24 hours) before dilution.

• LC-MS Analysis:

  • Column: Phenyl-hexyl column (e.g., 2.1 x 100 mm, 2.7 µm).[14]

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: A shallow gradient from ~80% B to 95% B over 10-15 minutes.

  • Mass Spectrometry: Use electrospray ionization (ESI) in positive ion mode. Monitor for the protonated molecule [M+H]+ and its water loss fragments.

• Data Analysis:

  • Examine the total ion chromatogram (TIC) for the presence of a single major peak at the expected retention time for 22R-HC.

  • Extract the ion chromatogram for the expected m/z of 22R-HC and potential degradation products (e.g., 7-keto-cholesterol).

  • A pure and stable sample should show one predominant peak with the correct mass. The presence of significant additional peaks suggests degradation or impurity.

Part 3: Diagrams and Visualizations

Diagram 1: Metabolic Fate of 22R-Hydroxycholesterol

This diagram illustrates the enzymatic conversion of 22R-HC into pregnenolone, a critical consideration for interpreting biological data.

Caption: Metabolic pathway of 22R-Hydroxycholesterol.

Diagram 2: Troubleshooting Workflow for Unexpected Cellular Activity

This decision tree guides researchers in diagnosing potential artifacts in cell-based assays.

Sources

• 1. 22R-Hydroxycholesterol - Wikipedia [en.wikipedia.org]
• 2. 20α,22R-Dihydroxycholesterol - Wikipedia [en.wikipedia.org]
• 3. Diverse Immunoregulatory Roles of Oxysterols—The Oxidized Cholesterol Metabolites - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Oxysterol 22(R)-hydroxycholesterol induces the expression of the bile salt export pump through nuclear receptor farsenoid X receptor but not liver X receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Oxysterol 22(R)-Hydroxycholesterol Induces the Expression of the Bile Salt Export Pump through Nuclear Receptor Farsenoid X Receptor but Not Liver X Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Cholesterol and related sterols autoxidation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Identification of intermediates in the conversion of cholesterol to pregnenolone with a reconstituted cytochrome p-450scc system: accumulation of the intermediate modulated by the adrenodoxin level - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Revised sample preparation for the analysis of oxysterols by enzyme-assisted derivatisation for sterol analysis (EADSA) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Conversion of 22S-hydroxy-cholesterol and its effects on the metabolism of other sterols in rat adrenal cells and bovine adrenal mitochondria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. The puzzling issue of 'vehicle-treated control' when using ethanol as drug carrier for MCF-7 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. taylorandfrancis.com [taylorandfrancis.com]
• 14. mdpi.com [mdpi.com]
• 15. Identification of unusual oxysterols biosynthesised in human pregnancy by charge-tagging and liquid chromatography - mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Mass spectrometric study of the enzymatic conversion of cholesterol to (22R)-22-hydroxycholesterol, (20R,22R)-20,22-dihydroxycholesterol, and pregnenolone, and of (22R)-22-hydroxycholesterol to the lgycol and pregnenolone in bovine adrenocortical preparations. Mode of oxygen incorporation - PubMed [pubmed.ncbi.nlm.nih.gov]

Section 1: Frequently Asked Questions (FAQs) &amp; Initial Troubleshooting

Technical Support Center: Troubleshooting 22R-Hydroxycholesterol Quantification by GC-MS

Welcome to the technical support center for the quantification of 22R-Hydroxycholesterol (22R-HC) by Gas Chromatography-Mass Spectrometry (GC-MS). This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this analytical method. Here, we address common challenges in a direct question-and-answer format, providing not just solutions but also the underlying scientific rationale to empower your troubleshooting efforts.

This section covers the most common issues encountered during the GC-MS analysis of 22R-HC.

Question 1: Why am I seeing no peak or a very weak peak for my 22R-Hydroxycholesterol standard?

Answer:

This is a frequent issue that can stem from several stages of the analytical process. Let's break down the potential causes:

• Incomplete Derivatization: 22R-HC, like other sterols, is not volatile enough for direct GC analysis. It requires derivatization, typically silylation, to replace the active hydrogens on its hydroxyl groups with trimethylsilyl (TMS) groups. Incomplete derivatization[1] leads to poor chromatographic performance and low signal intensity.

  • Causality: The hydroxyl groups make the molecule polar and prone to hydrogen bonding, which increases its boiling point and causes it to interact undesirably with the GC column. Silylation masks these polar groups, increasing volatility and thermal stability.

  • Troubleshooting[2] Steps:

    • Reagent Quality: Ensure your silylation reagent (e.g., BSTFA, MSTFA) is fresh and has been stored under anhydrous conditions. Moisture degrades these reagents rapidly.

    • Reaction Conditions: The derivatization reaction is influenced by time, temperature, and solvent. For sterols, heating at 60-80°C for 30-60 minutes is common. You may need to optimize [3][4]these conditions for your specific setup.

    • Catalyst: The addition of a catalyst like trimethylchlorosilane (TMCS) or an imidazole derivative can enhance the reactivity of the silylating agent, especially for sterically hindered hydroxyl groups.

• Sample Degradation[1][5]: Oxysterols can be susceptible to degradation, particularly through oxidation, especially if the sample is exposed to air and light for extended periods.

  • Causality: Th[6][7]e double bond in the sterol ring system is susceptible to oxidation, which can lead to the formation of various byproducts.

  • Troubleshooting Steps:

    • Antioxidants: Consider adding an antioxidant like butylated hydroxytoluene (BHT) during the sample extraction phase to minimize oxidative degradation.

    • Storage: [3]Store standards and samples at low temperatures (ideally -80°C) and under an inert atmosphere (e.g., nitrogen or argon).

• GC-MS System Issues:

  • Injection Port Activity: Active sites in the injector liner can cause adsorption of the analyte, leading to poor peak shape and reduced signal.

  • Column Bleed/Contamination: A contaminated GC column can obscure the analyte peak or lead to high background noise.

  • MS Tuning: An improperly tuned mass spectrometer will have poor sensitivity.

Question 2: My 22R-Hydroxycholesterol peak is tailing. What's causing this and how can I fix it?

Answer:

Peak tailing is a classic sign of active sites within the GC system or issues with the chromatography itself.

• Active Sites: These are locations in the sample flow path where polar analytes like underivatized or partially derivatized 22R-HC can interact undesirably.

  • Causality: Free silanol groups on the surface of the injector liner, column, or even contaminants can form hydrogen bonds with the hydroxyl groups of the analyte, slowing its passage and causing the peak to tail.

  • Troubleshooting Steps:

    • Liner Deactivation: Use a high-quality, deactivated liner. Even deactivated liners have a finite lifetime and will need to be replaced regularly.

    • Column Conditioning: Ensure your GC column is properly conditioned according to the manufacturer's instructions.

    • Column Clipping: If the front end of the column becomes contaminated, carefully trimming the first 10-20 cm can often restore performance.

• Incomplete Derivat[8]ization: As mentioned before, if the derivatization is not complete, the remaining free hydroxyl groups will interact with the column and cause tailing.

• Improper Flow Rate: An incorrect carrier gas flow rate can lead to poor peak shape. Verify that your flow rate is optimized for your column dimensions and method.

Question 3: I'm seeing multiple peaks for what should be a single 22R-Hydroxycholesterol standard. What could be the reason?

Answer:

The appearance of multiple peaks from a single standard is often related to derivatization artifacts or isomers.

• Silylation Artifacts: Silylation reactions can sometimes produce unexpected byproducts.

  • Causality: Th[9][10][11]e silylating reagent can react with itself or with residual solvents or contaminants in the sample to form various silylated compounds that will be detected by the MS.

  • Troubleshooting[9][10] Steps:

    • Reagent Blanks: Always run a reagent blank (derivatization reagent + solvent) to identify any peaks that are not from your analyte.

    • Solvent Purity: Use high-purity, anhydrous solvents for your derivatization reaction.

• Incomplete Derivatization: A partially derivatized 22R-HC molecule (with only one of the two hydroxyl groups silylated) will have a different retention time than the fully derivatized molecule, resulting in an additional peak.

• Isomeric Impurities: Ensure that your 22R-Hydroxycholesterol standard is of high purity and does not contain other sterol isomers.

Section 2: Advanced Troubleshooting and Method Optimization

This section delves into more complex issues and provides guidance on refining your analytical method for robust and reproducible results.

Question 4: My quantitation results are not reproducible. What are the likely sources of variability?

Answer:

Poor reproducibility is a critical issue in quantitative analysis and can be traced to several factors.

• Internal Standard (IS) Selection and Use: The choice and consistent addition of an appropriate internal standard are paramount for accurate quantification.

  • Causality: An internal standard helps to correct for variations in sample preparation, injection volume, and instrument response. An ideal IS should be structurally similar to the analyte but not present in the sample.

  • Best Practices:

    • Choice of IS: A stable isotope-labeled version of 22R-HC (e.g., d7-22R-Hydroxycholesterol) is the gold standard internal standard. If this is not available,[7] other structurally similar sterols like epicoprostanol or 5α-cholestane can be used.

    • Consistent [5][12]Addition: The internal standard must be added at the very beginning of the sample preparation process and at a consistent concentration across all samples, calibrators, and quality controls.

• Sample Extraction and Cleanup: Inefficient or inconsistent extraction will lead to variable analyte recovery.

  • Causality: The matrix of your sample (e.g., serum, tissue) can interfere with the extraction process. A robust extraction and cleanup procedure is necessary to isolate the sterols effectively.

  • Recommended Workflow:

    • Liquid-Liquid Extraction (LLE): A common method for extracting sterols from biological matrices.

    • Solid-Phase Extraction (SPE): SPE can provide a more thorough cleanup, removing interfering lipids and other matrix components.

• Calibration Curve:[5][13] An improperly constructed calibration curve will lead to inaccurate quantification.

  • Best Practices:

    • Range: The calibration curve should bracket the expected concentration of 22R-HC in your samples.

    • Linearity: Assess the linearity of the curve and use appropriate weighting if necessary. A correlation coefficient (R²) of >0.99 is generally desired.

    • Matrix Matc[5]hing: Whenever possible, prepare your calibration standards in a matrix that is similar to your samples to account for matrix effects.

Question 5: How do I select the right ions for Selected Ion Monitoring (SIM) mode to maximize sensitivity and specificity?

Answer:

Selected Ion Monitoring (SIM) is a powerful technique for increasing the sensitivity and specificity of your GC-MS analysis.

• Understanding Fragmentation: First, you need to understand the electron ionization (EI) fragmentation pattern of the TMS-derivatized 22R-Hydroxycholesterol.

  • Process: Run a standard in full scan mode to obtain the mass spectrum. The molecular ion (M+) will be present, but often at a low abundance. More prominent will be fragment ions resulting from the loss of TMS groups, methyl groups, and cleavage of the sterol ring structure.

  • Key Fragments: For TMS-derivatized sterols, a characteristic ion at m/z 73 [(CH3)3Si]+ is often observed. Other significant fragmen[2]ts will be specific to the 22R-HC structure.

• Ion Selection Strategy:

  • Quantifier Ion: Choose a highly abundant and specific fragment ion for quantification. This ion should be unique to 22R-HC as much as possible to avoid interference from other compounds.

  • Qualifier Ions: Select one or two other less abundant but still characteristic fragment ions as qualifiers.

  • Causality: The ratio of the quantifier to qualifier ions should be consistent across all your samples and standards. This provides an additional layer of confirmation for the identity of your analyte. If the ion ratio in a sample deviates significantly from that of the standard, it may indicate the presence of an interfering compound.

Table 1: Example Ion Selection for TMS-Derivatized 22R-Hydroxycholesterol

Ion Type	Example m/z	Rationale
Quantifier	(Specific to 22R-HC)	High abundance, high specificity
Qualifier 1	(Specific to 22R-HC)	Moderate abundance, confirms identity
Qualifier 2	(Specific to 22R-HC)	Lower abundance, further confirmation

Note: The exact m/z values will need to be determined experimentally by analyzing the mass spectrum of your derivatized 22R-HC standard.

Section 3: Protocols and Workflows

This section provides detailed, step-by-step protocols for key experimental procedures.

Protocol 1: Silylation of 22R-Hydroxycholesterol

This protocol describes a general procedure for the trimethylsilylation of 22R-HC.

Materials:

• Dried 22R-Hydroxycholesterol extract or standard

• Silylation reagent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS))

• Anhydrous pyridine or other suitable solvent (e.g., acetonitrile)

• Heating block or oven

• GC vials with inserts

Procedure:

• Ensure the sample containing 22R-HC is completely dry. Any residual water will quench the silylation reagent.

• Add 50 µL of anhydrous pyridine and 50 µL of BSTFA (+1% TMCS) to the dried sample.

• Vortex the mixture ge[3]ntly to ensure the sample is fully dissolved.

• Incubate the vial at 70°C for 45 minutes.

• Allow the vial to coo[4]l to room temperature.

• The sample is now ready for GC-MS analysis.

Experimental Workflow Diagram

Caption: Overall workflow for 22R-Hydroxycholesterol quantification by GC-MS.

Troubleshooting Decision Tree

Caption: A decision tree for troubleshooting common GC-MS issues.

References

• Poli, G., Biasi, F., & Leonarduzzi, G. (2008). Validation of a gas chromatography-mass spectrometry method for the analysis of sterol oxidation products in serum. Journal of Chromatography B, 864(1-2), 61-68. [Link]

• Ansorena, D., & Astiasarán, I. (2008). Validation of a gas chromatography–mass spectrometry method for the analysis of sterol oxidation products in serum. Journal of Chromatography B, 864(1-2), 61-68. [Link]

• Lu, B., et al. (2016). Development and validation of a gas chromatography-mass spectrometry method for determination of sterol oxidation products in edible oils. RSC Advances, 6(73), 68953-68964. [Link]

• Wüst, M., & MöS, M. (2018). Comparison of Strategies for the Determination of Sterol Sulfates via GC-MS Leading to a Novel Deconjugation-Derivatization Protocol. Metabolites, 8(4), 65. [Link]

• Jenner, A. M., & Brown, S. H. (2021). Analysis of Sterols by Gas Chromatography–Mass Spectrometry. In Lipid Analysis (pp. 221-239). Humana, New York, NY. [Link]

• Shah, U., & Tran, T. T. (2021). Analytical Strategies to Analyze the Oxidation Products of Phytosterols, and Formulation-Based Approaches to Reduce Their Generation. Molecules, 26(4), 1053. [Link]

• Dickson, A. L., et al. (2022). Identification of unusual oxysterols biosynthesised in human pregnancy by charge-tagging and liquid chromatography-mass spectrometry. Frontiers in Physiology, 13, 909605. [Link]

• Little, J. L. (2014). Artifacts in Trimethylsilyl Derivatization Reactions and Ways to Avoid Them. Mass Spectrometry, 3(S0034), 1-22. [Link]

• Griffiths, W. J., et al. (2013). Evaluation of novel derivatisation reagents for the analysis of oxysterols. Biochimica et Biophysica Acta (BBA)-Molecular and Cell Biology of Lipids, 1831(4), 892-902. [Link]

• Harvey, D. J. (2020). The mass spectra of the trimethylsilyl derivatives of the common monosaccharides and alduronic acids. Journal of Chromatography A, 1632, 461589. [Link]

• Little, J. L. (2014). Artifacts in trimethylsilyl derivatization reactions and ways to avoid them. Journal of Chromatography A, 844(1-2), 1-22. [Link]

• Little, J. L. (n.d.). Identification of Silylation Artifacts in Derivatization Reactions. A "Little" Mass Spec and Sailing. [Link]

• Griffiths, W. J., et al. (2022). Identification of unusual oxysterols biosynthesised in human pregnancy by charge-tagging and liquid chromatography-mass spectrometry. bioRxiv. [Link]

• Honda, A., et al. (2024). Quantitative Determination of Cholesterol Hydroxylase Specificities by GC–MS/MS in Living Mammalian Cells. Current Protocols, 4(1), e959. [Link]

• Burstein, S., Middleditch, B. S., & Gut, M. (1975). Mass spectrometric study of the enzymatic conversion of cholesterol to (22R)-22-hydroxycholesterol, (20R, 22R)-20, 22-dihydroxycholesterol, and pregnenolone, and of (22R)-22-hydroxycholesterol to the lgycol and pregnenolone in bovine adrenocortical preparations. Mode of oxygen incorporation. The Journal of biological chemistry, 250(23), 9028–9037. [Link]

• Mure, A., et al. (2024). Integrative protocol for quantifying cholesterol-related sterols in human serum samples and building decision support systems. STAR Protocols, 5(3), 103094. [Link]

• Dickson, A. L., et al. (2022). Identification of Unusual Oxysterols Biosynthesised in Human Pregnancy by Charge-Tagging and Liquid Chromatography - Mass Spectrometry. bioRxiv. [Link]

• Grandgirard, A., & Sebedio, J. L. (2010). New Internal Standard for Quantitative Determination of Oxyphytosterols by Gas Chromatography. Journal of the American Oil Chemists' Society, 87(8), 951-952. [Link]

• Burstein, S., & Zamoscianyk, H. (1970). Transformation of labeled cholesterol, 20-alpha-hydroxycholesterol, (22R)-22-hydroxycholesterol, and (22R)-20-alpha, 22-dihydroxycholesterol by adrenal acetone-dried preparations from guinea pigs, cattle and man. Steroids, 15(1), 13-60. [Link]

• Agilent Technologies. (2022, April 10). How to Troubleshoot and Improve your GC/MS [Video]. YouTube. [Link]

• D'Arcy, B. R., & Vouros, P. (1993). Trimethylsilyl group migration in the mass spectra of trimethylsilyl ethers of cholesterol oxidation products. product ion characterization by linked-scan tandem mass spectrometry. Journal of the American Society for Mass Spectrometry, 4(4), 327-335. [Link]

• Wang, Y., et al. (2024). Quantitative Determination of a Series of Oxysterols by an Optimized LC-MS/MS Analysis in Different Tissue Types. Metabolites, 14(1), 2. [Link]

• Li, Y., et al. (2015). A Validated LC-MS/MS Assay for Quantification of 24 (S)-Hydroxycholesterol in Plasma and Cerebrospinal Fluid. Journal of lipid research, 56(6), 1222-1233. [Link]

• Demian, I., et al. (2020). Typical partial total ion current chromatograms of TMS-derivatized... ResearchGate. [Link]

• Wüst, M., & MöS, M. (2018). (a) Total ion chromatogram (TIC) of pregnenolone-TMS derivatives... ResearchGate. [Link]

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• 2. researchgate.net [researchgate.net]
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• 4. Chromatogram Detail [sigmaaldrich.com]
• 5. Development and validation of a gas chromatography-mass spectrometry method for determination of sterol oxidation products in edible oils - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 6. Identification of unusual oxysterols biosynthesised in human pregnancy by charge-tagging and liquid chromatography - mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Frontiers | Identification of unusual oxysterols biosynthesised in human pregnancy by charge-tagging and liquid chromatography - mass spectrometry [frontiersin.org]
• 8. youtube.com [youtube.com]
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• 13. Validation of a gas chromatography-mass spectrometry method for the analysis of sterol oxidation products in serum - PubMed [pubmed.ncbi.nlm.nih.gov]

improving the stability of 22R-Hydroxycholesterol solutions

Welcome to the technical support center for 22R-Hydroxycholesterol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for the effective use of 22R-Hydroxycholesterol in your experiments. Here, we address common challenges related to solution stability, preparation, and experimental use, ensuring the integrity and reproducibility of your results.

Frequently Asked Questions (FAQs)

This section addresses the most common inquiries regarding the handling and storage of 22R-Hydroxycholesterol.

Q1: What is 22R-Hydroxycholesterol and what are its primary applications?

A1: 22R-Hydroxycholesterol is an oxysterol, a derivative of cholesterol. It is an important endogenous metabolic intermediate in the biosynthesis of steroid hormones from cholesterol.[1][2] In the laboratory, it is widely used as a potent agonist of the Liver X Receptor (LXR), a nuclear receptor that plays a crucial role in the regulation of cholesterol homeostasis, lipid metabolism, and inflammation.[1] Its ability to activate LXR makes it a valuable tool in studies related to atherosclerosis, neurodegenerative diseases, and other metabolic disorders.

Q2: What are the recommended solvents for dissolving 22R-Hydroxycholesterol?

A2: 22R-Hydroxycholesterol is a hydrophobic molecule with limited solubility in aqueous solutions. The recommended solvents for preparing stock solutions are high-purity, anhydrous organic solvents. Commonly used and effective solvents include:

• Ethanol: A preferred solvent for many cell culture applications due to its relatively low toxicity at low final concentrations.

• Dimethyl Sulfoxide (DMSO): Offers excellent solubilizing capacity for 22R-Hydroxycholesterol.

• Chloroform: While an effective solvent, its use in biological experiments is limited due to its toxicity.

• Dimethylformamide (DMF): Another suitable organic solvent.

The choice of solvent will depend on the specific requirements of your experiment, particularly the tolerance of your biological system to the solvent.

Q3: What are the optimal storage conditions for 22R-Hydroxycholesterol powder and its solutions?

A3: Proper storage is critical to maintain the stability and activity of 22R-Hydroxycholesterol.

• Powder: The solid form of 22R-Hydroxycholesterol should be stored at -20°C for long-term stability. When stored correctly, it can be stable for several years.

• Solutions: Stock solutions in organic solvents like ethanol or DMSO are best stored in small aliquots at -80°C to minimize freeze-thaw cycles. For shorter-term storage (up to one month), -20°C is acceptable. It is crucial to use tightly sealed vials to prevent solvent evaporation and the introduction of moisture, which can degrade the compound.

Storage Form	Temperature	Duration	Key Considerations
Powder	-20°C	≥ 2 years	Keep desiccated and protected from light.
Stock Solution (-80°C)	-80°C	Up to 6 months	Aliquot to avoid freeze-thaw cycles. Use anhydrous solvents.
Stock Solution (-20°C)	-20°C	Up to 1 month	Suitable for short-term storage. Aliquotting is still recommended.

Q4: Is 22R-Hydroxycholesterol sensitive to light or air?

A4: Yes, like other cholesterol derivatives, 22R-Hydroxycholesterol is susceptible to oxidation, a process that can be accelerated by exposure to light and air (oxygen).[3] Oxidation can lead to the formation of various byproducts, altering the purity and biological activity of the compound. Therefore, it is essential to store both the solid compound and its solutions protected from light and under an inert atmosphere (e.g., argon or nitrogen) whenever possible, especially for long-term storage.

Troubleshooting Guide

This section provides solutions to specific problems you may encounter during your experiments with 22R-Hydroxycholesterol.

Problem 1: My 22R-Hydroxycholesterol solution is cloudy or has visible precipitate.

Cause: This is a common issue arising from the low aqueous solubility of 22R-Hydroxycholesterol. Precipitation often occurs when a concentrated stock solution in an organic solvent is diluted into an aqueous buffer or cell culture medium.[4][5] The abrupt change in solvent polarity causes the compound to fall out of solution.

Solution:

• Optimize Final Solvent Concentration: Ensure the final concentration of the organic solvent (e.g., DMSO or ethanol) in your working solution is as low as possible, typically below 0.5%, to minimize solvent-induced cytotoxicity and precipitation.

• Stepwise Dilution: Avoid direct, large-volume dilutions. Instead, perform a series of smaller, stepwise dilutions. For example, first, dilute your concentrated stock into a smaller volume of your aqueous buffer, vortex gently, and then add this intermediate dilution to the final volume.

• Pre-warming the Aqueous Medium: Gently warming your cell culture medium or buffer to 37°C before adding the 22R-Hydroxycholesterol solution can sometimes improve solubility.

• Gentle Mixing: After adding the compound to the aqueous medium, mix gently but thoroughly. Vigorous vortexing can sometimes promote aggregation.

Problem 2: I am observing inconsistent or lower-than-expected biological activity in my assays.

Cause: This could be due to the degradation of 22R-Hydroxycholesterol in your stock or working solutions. The primary degradation pathway is oxidation.[3] Repeated freeze-thaw cycles can also compromise the integrity of the compound in solution.[6][7]

Solution:

• Proper Aliquoting: Prepare single-use aliquots of your stock solution to avoid repeated freeze-thaw cycles.

• Use of Antioxidants: Consider adding a small amount of an antioxidant, such as butylated hydroxytoluene (BHT) or α-tocopherol, to your stock solution to inhibit oxidation. A final concentration of 0.01-0.1% BHT can be effective.[8] However, always perform a vehicle control to ensure the antioxidant itself does not affect your experimental system.

• Freshly Prepared Working Solutions: Prepare your final working solutions fresh for each experiment from a properly stored stock.

• Purity Check: If you suspect significant degradation, you may need to assess the purity of your compound using analytical techniques like HPLC.

Problem 3: The pH of my culture medium changes after adding the 22R-Hydroxycholesterol solution.

Cause: While the small volumes of organic solvent typically used should not significantly alter the pH of a well-buffered medium, preparing stock solutions in acidic or basic solvents (if not using neutral ones like DMSO or ethanol) could have an effect.

Solution:

• Use Neutral Solvents: Stick to high-purity, neutral organic solvents like DMSO and ethanol for preparing stock solutions.

• Verify Medium Buffering Capacity: Ensure your cell culture medium has adequate buffering capacity. Most commercial media are well-buffered for this purpose.

• Check pH after Dilution: If you are concerned, you can check the pH of your final working solution after adding the 22R-Hydroxycholesterol.

Experimental Protocols

Protocol for Preparing 22R-Hydroxycholesterol Stock and Working Solutions for Cell Culture

This protocol provides a step-by-step guide for preparing solutions of 22R-Hydroxycholesterol for use in cell-based assays, such as LXR activation studies.

Materials:

• 22R-Hydroxycholesterol powder

• Anhydrous, cell culture grade Dimethyl Sulfoxide (DMSO) or Ethanol

• Sterile, polypropylene microcentrifuge tubes

• Sterile, cell culture medium

Procedure:

• Prepare a Concentrated Stock Solution (e.g., 10 mM):

  • In a sterile environment (e.g., a biological safety cabinet), weigh the desired amount of 22R-Hydroxycholesterol powder.

  • Add the appropriate volume of anhydrous DMSO or ethanol to achieve a 10 mM concentration. For example, for 1 mg of 22R-Hydroxycholesterol (MW: 402.65 g/mol ), add 248.4 µL of solvent.

  • Vortex gently until the powder is completely dissolved. The solution should be clear.

• Aliquot and Store the Stock Solution:

  • Dispense the stock solution into small, single-use aliquots (e.g., 10-20 µL) in sterile polypropylene microcentrifuge tubes.

  • Store the aliquots at -80°C for long-term storage (up to 6 months).

• Prepare the Working Solution for Cell Treatment:

  • Thaw a single aliquot of the 10 mM stock solution at room temperature.

  • Perform a serial dilution of the stock solution in your cell culture medium to achieve the desired final concentration. It is recommended to do this in a stepwise manner to avoid precipitation.

    • Example for a 10 µM final concentration:

      • Prepare an intermediate dilution by adding 1 µL of the 10 mM stock solution to 99 µL of pre-warmed (37°C) cell culture medium to get a 100 µM solution. Mix gently by pipetting.

      • Add the required volume of this 100 µM intermediate solution to your cell culture plates. For example, to achieve a final concentration of 10 µM in 1 mL of medium, add 100 µL of the 100 µM solution.

  • Ensure the final concentration of the organic solvent in the cell culture medium is non-toxic (typically ≤ 0.1%).

  • Always include a vehicle control (medium with the same final concentration of the organic solvent) in your experiments.

Workflow for Preparing 22R-Hydroxycholesterol Solutions

Caption: Workflow for preparing 22R-Hydroxycholesterol solutions.

Biological Pathway

LXR Signaling Pathway

22R-Hydroxycholesterol is a key activator of the Liver X Receptor (LXR), which forms a heterodimer with the Retinoid X Receptor (RXR). This complex then binds to LXR Response Elements (LXREs) in the promoter regions of target genes, regulating their transcription.

Caption: Simplified LXR signaling pathway activation.

References

• 22R-Hydroxycholesterol – Knowledge and References. Taylor & Francis. [Link]

• 22R-Hydroxycholesterol | C27H46O2. PubChem. [Link]

• The Effect of Freeze/Thaw Cycles on the Stability of Compounds in DMSO. Kozikowski, B. A., et al. Journal of Biomolecular Screening. [Link]

• The effect of freeze/thaw cycles on the stability of compounds in DMSO. PubMed. [Link]

• Mass Spectrometric Study of the Enzymatic Conversion of Cholesterol to (22R)-22-hydroxycholesterol... Burstein, S., et al. Journal of Biological Chemistry. [Link]

• 22R-Hydroxycholesterol. Wikipedia. [Link]

• 20α,22R-Dihydroxycholesterol. Wikipedia. [Link]

• LXR signaling pathways and atherosclerosis. Calkin, A. C., & Tontonoz, P. Arteriosclerosis, Thrombosis, and Vascular Biology. [Link]

• Troubleshooting Precipitation in Cell Culture: Causes and Solutions. Procell. [Link]

• 22R-Hydroxycholesterol-induced pregnenolone synthesis in... ResearchGate. [Link]

• What is the solution for dissolving cholesterol? ResearchGate. [Link]

• Stability of Cholesterol, 7-Ketocholesterol and β-Sitosterol during Saponification... Chen, Y., et al. Journal of Food Science. [Link]

• Troubleshooting Cell Culture Media for Bioprocessing. BioProcess International. [Link]

• Schematic diagram of LXR/RXR activation mechanism... ResearchGate. [Link]

• Schematic representation of the activation/inhibition cycle of liver X... ResearchGate. [Link]

• Graphical representation of the metabolic pathway LXR/RXR activation... ResearchGate. [Link]

• LXR/RXR Activation. QIAGEN GeneGlobe. [Link]

• The antioxidant butylated hydroxytoluene protects against atherosclerosis. Björkhem, I., et al. Arteriosclerosis and Thrombosis: A Journal of Vascular Biology. [Link]

• Dietary (+)-catechin and BHT markedly increase alpha-tocopherol concentrations in rats... Kalt, W., et al. The Journal of Nutrition. [Link]

• Use of alpha-tocopherol combined with synergists and compared to other antioxidants on the oxidative stability of sardine skin lipids. ResearchGate. [Link]

• Dramatic solvent effect on the synergy between α-tocopherol and BHT antioxidants. ResearchGate. [Link]

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• 8. researchgate.net [researchgate.net]

Technical Support Center: Effective Delivery of 22R-Hydroxycholesterol to Cells

Welcome to the technical support center for 22R-Hydroxycholesterol (22R-OHC). This resource is designed for researchers, scientists, and drug development professionals to navigate the complexities of delivering this potent oxysterol to cells effectively. As a key intermediate in steroid hormone biosynthesis and a known Liver X Receptor (LXR) agonist, 22R-OHC is a critical tool in studying lipid metabolism, inflammation, and neuroprotection.[1][2][3] However, its hydrophobic nature presents significant challenges in experimental systems.

This guide provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to ensure reproducible and meaningful results in your research.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common initial questions researchers have when starting to work with 22R-Hydroxycholesterol.

Q1: What is 22R-Hydroxycholesterol and what are its primary cellular functions?

A1: 22R-Hydroxycholesterol ((3β)-cholest-5-ene-3,22-diol) is an endogenous oxysterol, an intermediate in the metabolic pathway that converts cholesterol into steroid hormones.[2] Its primary known function in research settings is as a potent agonist of Liver X Receptors (LXRα and LXRβ).[3][4] LXRs are nuclear receptors that play a pivotal role in regulating the transcription of genes involved in cholesterol homeostasis, fatty acid metabolism, and inflammatory responses.[1] Activation of LXRs by 22R-OHC can induce the expression of genes like ABCA1, which is involved in reverse cholesterol transport.[4][5] It is also studied for its neuroprotective effects and its role in cancer cell proliferation.[3][6]

Q2: Why is delivering 22R-Hydroxycholesterol to cells in culture so challenging?

A2: The primary challenge stems from its physicochemical properties. Like cholesterol, 22R-OHC is a highly lipophilic molecule with very low aqueous solubility.[4][7] When directly added to aqueous cell culture media, it tends to precipitate, leading to inconsistent and non-reproducible cellular effects. Effective delivery requires a carrier or a specific solvent system to maintain its bioavailability to the cells.

Q3: What are the recommended solvents for making a 22R-Hydroxycholesterol stock solution?

A3: The choice of solvent is critical. Based on supplier data and common laboratory practice, the following solvents are recommended. The selection depends on the required stock concentration and the tolerance of your specific cell line to the solvent.

Solvent	Reported Solubility	Recommended Stock Conc.	Notes
Ethanol	≥ 100 mg/mL[8]	10-20 mg/mL	Preferred for many cell culture applications due to lower cytotoxicity compared to other organic solvents.
DMSO	0.1 mg/mL[4]	0.1 mg/mL	Use with caution; can have biological effects on its own. Ensure final concentration in media is low (<0.1%).
Chloroform	20 mg/mL[9]	20 mg/mL	Primarily for analytical purposes. Not suitable for direct use in cell culture due to high toxicity.
DMF	2 mg/mL[4]	1-2 mg/mL	Can be used, but cell line tolerance must be verified.

Q4: Can I just add my ethanol stock of 22R-OHC directly to my cell culture media?

A4: This is a common pitfall. While ethanol is a good solvent for the stock solution, simply diluting this stock into aqueous media can cause the 22R-OHC to precipitate. The final concentration of ethanol in the media should also be kept low (typically ≤0.5%) to avoid solvent-induced cytotoxicity. For consistent results, a carrier molecule or a more sophisticated delivery method is highly recommended.

Q5: What are the best methods for delivering 22R-OHC to cells to ensure bioavailability?

A5: The most reliable method involves using a carrier molecule to form a complex with 22R-OHC, enhancing its solubility and facilitating its transfer to the cells. The gold standard is cyclodextrin , particularly methyl-β-cyclodextrin (MβCD) or hydroxypropyl-β-cyclodextrin (HP-β-CD).[10][11] These cyclic oligosaccharides have a hydrophobic inner cavity that encapsulates the 22R-OHC and a hydrophilic exterior, allowing the complex to dissolve in culture media.[10][12] Another approach is to pre-complex the 22R-OHC with bovine serum albumin (BSA) in the media.

Part 2: Troubleshooting Guide

This section provides solutions to specific problems you might encounter during your experiments.

Issue 1: Precipitation or Cloudiness in Culture Media After Adding 22R-OHC

Symptom	Potential Cause	Troubleshooting Action & Rationale
Immediate white precipitate upon adding stock solution to media.	Poor Solubility/Exceeded Solubility Limit: The 22R-OHC is crashing out of solution. This is common with direct addition of a concentrated ethanol stock.	Use a Carrier Molecule: The most robust solution is to use cyclodextrin. Prepare a 22R-OHC:cyclodextrin complex before adding it to your media. This encapsulates the hydrophobic molecule, preventing precipitation.[10][11] See Protocol 2 for a detailed method.
Media becomes cloudy over time during incubation.	Instability of the Delivery System: The 22R-OHC may be slowly coming out of solution, or the final solvent concentration might be too high, causing media components to precipitate.	Optimize Carrier Ratio: If using cyclodextrin, ensure you are using an appropriate molar excess (e.g., 1:10 ratio of 22R-OHC to cyclodextrin). Reduce Final Solvent Concentration: Ensure the final concentration of ethanol or DMSO in your media is minimal (ideally <0.1%). Perform a serial dilution of your stock in media to find the highest workable concentration that doesn't cause precipitation.
Interaction with Serum: Components in fetal bovine serum (FBS) can interact with the delivery vehicle or the compound itself.	Test in Serum-Free Media: As a control, see if precipitation occurs in serum-free media. If not, consider reducing the serum percentage or using a charcoal-stripped serum to remove endogenous lipids and steroids that might compete.

Issue 2: Inconsistent or No Cellular Response to 22R-OHC Treatment

Symptom	Potential Cause	Troubleshooting Action & Rationale
No induction of target genes (e.g., ABCA1) or expected phenotype.	Ineffective Cellular Delivery: The 22R-OHC is not reaching its intracellular target (LXR). This is a direct consequence of poor solubility and bioavailability.	Validate Delivery with a Positive Control: Use a well-established, water-soluble synthetic LXR agonist (e.g., T0901317 or GW3965) to confirm that your cells are responsive and the downstream assay (e.g., qPCR, Western blot) is working.[3][8] Switch to Cyclodextrin Delivery: This is the most common solution. Cyclodextrins actively transfer sterols to the cell membrane.[11][13]
High variability between replicate experiments.	Inconsistent Stock Solution/Complex Preparation: Precipitation during dilution or improper complex formation leads to variable dosing.	Strictly Follow a Standardized Protocol: Always prepare fresh dilutions for each experiment from a validated stock. When using cyclodextrin, ensure the complex is fully formed (solution should be clear). See Protocol 2 . Vortex Vigorously During Dilution: When adding the stock or complex to the final media, vortex or pipette mix vigorously to ensure rapid and even dispersion.
Degradation of 22R-OHC: Improper storage of the compound or stock solutions can lead to loss of activity.	Proper Storage is Crucial: Store the solid compound at -20°C.[4] Prepare stock solutions and aliquot them into single-use volumes to avoid repeated freeze-thaw cycles. Store stock solutions at -80°C for up to 6 months.[8][9]

Issue 3: Observed Cytotoxicity at Expected Working Concentrations

Symptom	Potential Cause	Troubleshooting Action & Rationale
Significant cell death observed via microscopy or viability assays (e.g., MTT, LDH).	Solvent Toxicity: The final concentration of the vehicle (ethanol, DMSO) in the culture media is too high for your cell type.	Perform a Solvent Toxicity Curve: Treat your cells with a range of final solvent concentrations (without 22R-OHC) to determine the maximum tolerated concentration (e.g., 0.05%, 0.1%, 0.2%, 0.5%). Always include a vehicle-only control in your experiments.
Cyclodextrin-Induced Toxicity: At high concentrations, cyclodextrins can extract cholesterol from cell membranes, leading to cytotoxicity.	Optimize Cyclodextrin Concentration: Run a dose-response experiment with the cyclodextrin alone to find the highest non-toxic concentration for your cells. The concentration needed for delivery is often well below the toxic threshold.
On-Target Toxicity or Off-Target Effects: High concentrations of 22R-OHC itself can induce cell cycle arrest or apoptosis in certain cell types.[3][14]	Perform a Dose-Response and Time-Course Experiment: Determine the EC50 for your desired effect (e.g., target gene induction) and the IC50 for cytotoxicity. Select a working concentration that provides a robust biological response with minimal cell death. It's possible the desired effect occurs at a lower concentration or earlier time point than the toxicity.

Part 3: Key Experimental Protocols

These protocols provide a self-validating system for preparing and delivering 22R-Hydroxycholesterol.

Protocol 1: Preparation of 22R-Hydroxycholesterol Stock Solution

Rationale: Creating a stable, concentrated stock solution is the first critical step. Ethanol is often the preferred solvent due to its high solvating capacity for 22R-OHC and its relatively lower cellular toxicity compared to other organic solvents.[8]

Materials:

• 22R-Hydroxycholesterol powder (e.g., Sigma-Aldrich H9384)[9]

• Anhydrous/Absolute Ethanol (200 proof)

• Sterile, amber glass vial or a clear vial wrapped in aluminum foil

• Sterile microcentrifuge tubes for aliquoting

Procedure:

• Calculate Amount: Determine the desired stock concentration (e.g., 10 mg/mL). The molecular weight of 22R-OHC is 402.65 g/mol .[9][15]

  • Example for 1 mL of a 10 mg/mL stock: Weigh out 10 mg of 22R-OHC powder.

• Dissolution: a. Aseptically add the weighed 22R-OHC powder to the sterile amber vial. b. Add the calculated volume of absolute ethanol (e.g., 1 mL). c. Vortex vigorously for 1-2 minutes until the powder is completely dissolved. The solution should be clear and colorless.[16] Gentle warming (to 37°C) can assist dissolution if needed.

• Sterilization (Optional but Recommended): Filter the stock solution through a 0.22 µm syringe filter compatible with ethanol (e.g., a PTFE filter) into a new sterile amber vial. This removes any potential microbial contamination.

• Aliquoting and Storage: a. Dispense the stock solution into single-use aliquots (e.g., 20-50 µL) in sterile microcentrifuge tubes. b. Store the aliquots at -80°C for long-term stability (up to 6 months).[8][9] Avoid repeated freeze-thaw cycles.

Workflow for Preparing 22R-OHC Stock Solution

Caption: Cellular delivery workflow using cyclodextrin.

Part 4: Signaling Pathway Context

Understanding the downstream effects of 22R-OHC is key to designing your experiments. The primary pathway involves the activation of Liver X Receptors.

Simplified LXR Signaling Pathway

Upon entering the cell, 22R-OHC binds to the LXR, which is typically heterodimerized with the Retinoid X Receptor (RXR). This ligand-activated complex then translocates to the nucleus and binds to LXR Response Elements (LXREs) in the promoter regions of target genes, initiating their transcription. [1][17][18]

Caption: Simplified LXR signaling pathway activated by 22R-OHC.

References

• Deng, R., Yang, D., & Yang, J. (2006). Oxysterol 22(R)-Hydroxycholesterol Induces the Expression of the Bile Salt Export Pump through Nuclear Receptor Farsenoid X Receptor but Not Liver X Receptor. Journal of Pharmacology and Experimental Therapeutics, 317(1), 317-25. [Link]

• Deng, R., Yang, D., & Yang, J. (2006). Oxysterol 22(R)-hydroxycholesterol Induces the Expression of the Bile Salt Export Pump Through Nuclear Receptor Farsenoid X Receptor but Not Liver X Receptor. PubMed. [Link]

• Mhatre, P. (2022). Create a Flowchart using Graphviz Dot. Medium. [Link]

• Puglielli, L., et al. (2001). 22R-Hydroxycholesterol protects neuronal cells from beta-amyloid-induced cytotoxicity by binding to beta-amyloid peptide. The Journal of biological chemistry, 276(16), 12788–12794. [Link]

• Dare, J. (2025). Creating Software Engineering Flow Charts with Graphviz Dot. Joel Dare. [Link]

• Viedt, C., et al. (2018). Effects of Oxysterols on Immune Cells and Related Diseases. International Journal of Molecular Sciences, 19(9), 2567. [Link]

• Sketchviz. Guide to Flowcharts in Graphviz. Sketchviz. [Link]

• Sketchviz. Graphviz Examples and Tutorial. Sketchviz. [Link]

• Ren, G., et al. (2019). 25-Hydroxycholesterol activates the expression of cholesterol 25-hydroxylase in an LXR-dependent mechanism. Journal of Lipid Research, 60(2), 329-342. [Link]

• Calkin, A. C., & Tontonoz, P. (2012). Liver X receptors in lipid signalling and membrane homeostasis. Nature reviews. Molecular cell biology, 13(4), 213–224. [Link]

• ResearchGate. Interacting effects of 22( R )-hydroxycholesterol and 9- cis- RA with... ResearchGate. [Link]

• Taylor & Francis. 22R-Hydroxycholesterol – Knowledge and References. Taylor & Francis. [Link]

• Graphviz. DOT Language. Graphviz. [Link]

• Wikipedia. 22R-Hydroxycholesterol. Wikipedia. [Link]

• Peet, D. J., et al. (1998). Regulation of Cholesterologenesis by the Oxysterol Receptor, LXRα. Cell, 93(5), 693-704. [Link]

• Karmaus, A. L., et al. (2016). High-Throughput H295R Steroidogenesis Assay: Utility as an Alternative and a Statistical Approach to Characterize Effects on Steroidogenesis. Environmental Health Perspectives, 124(4), 454-462. [Link]

• PhytoTech Labs. Preparing Stock Solutions. PhytoTech Labs. [Link]

• Kim, H. J., et al. (2008). Inhibitory effect of LXR activation on cell proliferation and cell cycle progression through lipogenic activity. Experimental & Molecular Medicine, 40(5), 558-565. [Link]

• Li, H., et al. (2020). The Sterol Carrier Hydroxypropyl-β-Cyclodextrin Enhances the Metabolism of Phytosterols by Mycobacterium neoaurum. Applied and Environmental Microbiology, 86(15), e00813-20. [Link]

• ResearchGate. 22R-Hydroxycholesterol-induced pregnenolone synthesis in... ResearchGate. [Link]

• National Center for Biotechnology Information. 22R-Hydroxycholesterol. PubChem Compound Database. [Link]

• Academia.edu. PRACTICE PROCEDURES FOR MAKING STOCK SOLUTION. Academia.edu. [Link]

• Cheruku, S. R., et al. (2012). Sterol Transfer between Cyclodextrin and Membranes: Similar but Not Identical Mechanism to NPC2-Mediated Cholesterol Transfer. Biochemistry, 51(28), 5543–5552. [Link]

• ResearchGate. What is the solution for dissolving cholesterol?. ResearchGate. [Link]

• National Toxicology Program. (2018). In Vitro Tox Study Report: H295R Steroidogenesis Assay. National Toxicology Program. [Link]

• Burstein, S., et al. (1975). Mass spectrometric study of the enzymatic conversion of cholesterol to (22R)-22-hydroxycholesterol, (20R,22R)-20,22-dihydroxycholesterol, and pregnenolone, and of (22R)-22-hydroxycholesterol to the glycol and pregnenolone. Biochimica et Biophysica Acta (BBA) - Lipids and Lipid Metabolism, 409(3), 327-340. [Link]

• ResearchGate. How can I prepare stock solution of cholesterol?. ResearchGate. [Link]

• Li, Y., et al. (2025). Applications of Cyclodextrin-Based Drug Delivery Systems in Inflammation-Related Diseases. Pharmaceutics, 17(3), 345. [Link]

• Semantic Scholar. Sterol transfer between cyclodextrin and membranes: similar but not identical mechanism to NPC2-mediated cholesterol transfer. Semantic Scholar. [Link]

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minimizing off-target effects of 22R-Hydroxycholesterol

Welcome to the technical support center for 22R-Hydroxycholesterol (22R-HC). This resource is designed for researchers, scientists, and drug development professionals to provide in-depth guidance and troubleshooting for experiments involving this multifaceted oxysterol. Here, we address common challenges and provide evidence-based protocols to help you minimize off-target effects and ensure the scientific validity of your results.

Introduction to 22R-Hydroxycholesterol

22R-Hydroxycholesterol is an endogenous oxysterol, an intermediate in the biosynthesis of steroid hormones from cholesterol.[1][2][3] It is widely used in research as a potent agonist of the Liver X Receptors (LXRα and LXRβ), which are key nuclear receptors regulating cholesterol homeostasis, lipid metabolism, and inflammation.[4] However, like many bioactive lipids, the effects of 22R-HC are not exclusively mediated by LXR, and understanding its potential off-target activities is crucial for accurate data interpretation. This guide will walk you through the known on-target and off-target effects of 22R-HC and provide practical strategies to de-risk your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of 22R-Hydroxycholesterol?

A1: The primary and most well-characterized mechanism of action of 22R-HC is the activation of Liver X Receptors (LXRα and LXRβ).[4] As an LXR agonist, 22R-HC binds to the ligand-binding domain of LXRs, inducing a conformational change that leads to the recruitment of coactivator proteins and the transcriptional regulation of LXR target genes. These genes are involved in reverse cholesterol transport (e.g., ABCA1, ABCG1), fatty acid synthesis (e.g., SREBP-1c, FASN), and inflammatory responses.[5][6]

Q2: What are the known off-target effects of 22R-Hydroxycholesterol?

A2: One of the most significant off-target effects of 22R-HC is the activation of the Farnesoid X Receptor (FXR), another nuclear receptor involved in bile acid, lipid, and glucose metabolism.[4][7][8] This can lead to the regulation of FXR target genes, such as the Bile Salt Export Pump (BSEP), independently of LXR activation.[7][9][10] Additionally, 22R-HC can influence the expression of genes regulated by other nuclear receptors like the Vitamin D Receptor (VDR) and Retinoid X Receptor (RXR), with which LXR can form heterodimers.[11]

Q3: What is the difference between 22R- and 22S-Hydroxycholesterol?

A3: 22R- and 22S-Hydroxycholesterol are stereoisomers, and this difference in the spatial arrangement of the hydroxyl group at the 22-position results in distinct biological activities. 22R-HC is a potent LXR agonist. In contrast, 22S-HC has been shown to have little to no LXR agonist activity in some contexts, and in others, it can even have antagonistic effects or regulate a different set of genes.[5][12][13] Therefore, it is critical to use the correct and pure stereoisomer for your experiments.

Q4: Can 22R-Hydroxycholesterol be cytotoxic?

A4: The cytotoxic potential of 22R-HC is cell-type and concentration-dependent. While some oxysterols are known to induce cytotoxicity, 22R-HC has been reported to be protective against β-amyloid-induced neurotoxicity.[8] However, at higher concentrations, like other lipids, it may induce cellular stress and toxicity. It is always recommended to perform a dose-response curve and assess cell viability in your specific experimental system.

Troubleshooting Guides

Issue 1: Confounding results due to off-target FXR activation.

Underlying Cause: 22R-Hydroxycholesterol can directly bind to and activate FXR, leading to the transcription of FXR target genes. This can complicate the interpretation of results intended to be LXR-specific.

Troubleshooting Workflow:

Caption: Workflow for assessing and mitigating cytotoxicity.

Detailed Protocols:

• MTT Assay (Measures Metabolic Activity):

  • Cell Seeding: Plate cells in a 96-well plate at an appropriate density and allow them to adhere overnight.

  • Treatment: Treat cells with a serial dilution of 22R-HC (e.g., 0.1, 1, 5, 10, 25 µM) for the desired experimental duration.

  • MTT Addition: Add MTT reagent to each well and incubate for 2-4 hours at 37°C. [12][14][15][16][17] 4. Solubilization: Add solubilization buffer (e.g., DMSO or a specialized reagent) to dissolve the formazan crystals.

  • Absorbance Reading: Measure the absorbance at the appropriate wavelength (typically 570 nm). A decrease in absorbance indicates reduced cell viability.

• LDH Assay (Measures Membrane Integrity):

  • Cell Seeding and Treatment: Follow the same procedure as for the MTT assay.

  • Supernatant Collection: Carefully collect the cell culture supernatant from each well.

  • LDH Reaction: Add the supernatant to a new plate with the LDH reaction mixture. [1][7][18][19][20] 4. Incubation: Incubate at room temperature for the time specified in the kit protocol.

  • Absorbance Reading: Measure the absorbance at the recommended wavelength (usually around 490 nm). An increase in absorbance corresponds to increased LDH release and, therefore, cytotoxicity.

Issue 3: Experimental Variability and Inconsistent Results.

Underlying Cause: Poor solubility and delivery of 22R-HC to cells is a common source of variability.

Protocol for Preparing 22R-Hydroxycholesterol Stock Solutions:

• Solvent Selection: 22R-Hydroxycholesterol is a lipophilic molecule. The recommended solvent for preparing a concentrated stock solution is ethanol or DMSO.

• Stock Concentration: Prepare a high-concentration stock solution (e.g., 10-20 mM) to minimize the final solvent concentration in your cell culture medium.

• Dissolution: To aid dissolution, you can gently warm the solution and vortex it. Sonication can also be used, but be cautious to avoid overheating.

• Storage: Store the stock solution in small aliquots at -20°C or -80°C to avoid repeated freeze-thaw cycles. Protect from light.

• Working Dilution: When preparing your working concentration, dilute the stock solution in your cell culture medium. It is crucial to mix thoroughly immediately after adding the stock to the medium to prevent precipitation. For sensitive cell lines, consider using a carrier protein like BSA or cyclodextrin to improve solubility and delivery.

Signaling Pathway Overview

Caption: On-target (LXR) and off-target (FXR) signaling of 22R-Hydroxycholesterol.

References

• Deng, R., Yang, D., Yang, J., & Yan, B. (2006). Oxysterol 22(R)-hydroxycholesterol induces the expression of the bile salt export pump through nuclear receptor farnesoid X receptor but not liver X receptor. Journal of Pharmacology and Experimental Therapeutics, 317(1), 335-341.
• Kou, J., Lee, M., & Yao, J. (2005). 22R-hydroxycholesterol protects neuronal cells from beta-amyloid-induced cytotoxicity by binding to beta-amyloid peptide. Journal of Neuroscience Research, 80(4), 543-553.
• Marwarha, G., Ghribi, O., & Biggs, T. (2014). Side chain-oxidized oxysterols regulate the brain renin-angiotensin system through a liver X receptor-dependent mechanism. Journal of Biological Chemistry, 289(35), 24290-24304.

• Wikipedia. (2023, December 29). 22R-Hydroxycholesterol. Retrieved from [Link]

• Ren, G., Nian, Y., Chen, C., & Li, J. (2013). 25-Hydroxycholesterol activates the expression of cholesterol 25-hydroxylase in an LXR-dependent mechanism. American Journal of Physiology-Endocrinology and Metabolism, 305(1), E113-E121.

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• Proctor, W. R., Foster, A. J., & Vogt, J. (2020). In vitro assessment of farnesoid X receptor antagonism to predict drug-induced liver injury risk. Archives of toxicology, 94(8), 2859–2872.
• Fujioka, K., et al. (2021). Discovery of Orally Active and Nonsteroidal Farnesoid X Receptor (FXR) Antagonist with Propensity for Accumulation and Responsiveness in Ileum. ACS Medicinal Chemistry Letters, 12(3), 443-449.
• Haukeland, J. W., et al. (2009). 22-Hydroxycholesterols Regulate Lipid Metabolism Differently Than T0901317 in Human Myotubes. Lipids, 44(10), 883-892.

• Synapse. (2024, June 21). What are FXR antagonists and how do they work?. Retrieved from [Link]

• Macias, R. I. R., et al. (2013). Differential activation of the human farnesoid X receptor depends on the pattern of expressed isoforms and the bile acid pool composition. Biochemical pharmacology, 86(7), 939-947.
• Bar-Or, D., et al. (2019).
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• Deng, R., et al. (2006). Oxysterol 22(R)-hydroxycholesterol induces the expression of the bile salt export pump through nuclear receptor farnesoid X receptor but not liver X receptor. Journal of Pharmacology and Experimental Therapeutics, 317(1), 335-341.

• Taylor & Francis. (n.d.). 22R-Hydroxycholesterol – Knowledge and References. Retrieved from [Link]

• Burstein, S., & Gut, M. (1975). Mass spectrometric study of the enzymatic conversion of cholesterol to (22R)-22-hydroxycholesterol, (20R,22R)-20,22-dihydroxycholesterol, and pregnenolone, and of (22R)-22-hydroxycholesterol to the glycol and pregnenolone in bovine adrenocortical preparations. Mode of oxygen incorporation. The Journal of biological chemistry, 250(23), 9028–9037.
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• 8. Natural Products Targeting Liver X Receptors or Farnesoid X Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Oxysterol 22(R)-Hydroxycholesterol Induces the Expression of the Bile Salt Export Pump through Nuclear Receptor Farsenoid X Receptor but Not Liver X Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. Regulation of liver X receptor target genes by 22-functionalized oxysterols. Synthesis, in silico and in vitro evaluations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. 四唑盐法(MTT)细胞活力和增殖检测方案 [sigmaaldrich.cn]
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• 19. LDH-Glo™ Cytotoxicity Assay | LDHアッセイ | LDH放出 | J2380 | Promega [promega.jp]
• 20. tribioscience.com [tribioscience.com]

Technical Support Center: 22R-Hydroxycholesterol Purity Confirmation

Welcome to the technical support guide for 22R-Hydroxycholesterol. As a Senior Application Scientist, my goal is to provide you with the robust, field-tested methodologies required to confidently assess the purity of this critical reagent in your research. This guide is structured to move from foundational questions to in-depth troubleshooting, ensuring both clarity and scientific rigor.

Frequently Asked Questions (FAQs)

Q1: What is 22R-Hydroxycholesterol and why is its purity paramount?

22R-Hydroxycholesterol is a key endogenous oxysterol, acting as a metabolic intermediate in the conversion of cholesterol to steroid hormones like pregnenolone.[1][2] It is also a known agonist for Liver X Receptors (LXRs), making it a vital tool in studies of lipid metabolism, inflammation, and neurodegenerative diseases.[3][4]

Causality of Purity: The presence of impurities, particularly other oxysterol isomers (e.g., 22S-Hydroxycholesterol, 24S-Hydroxycholesterol, 25-Hydroxycholesterol) or related sterols, can lead to confounding experimental results.[5] These closely related molecules may have different biological activities or binding affinities for nuclear receptors, potentially leading to misinterpretation of data. Therefore, confirming high purity (typically ≥98%) is a non-negotiable first step for any experiment.[3]

Q2: What are the most common impurities I should be aware of?

Common impurities can arise from the synthetic route or degradation. These include:

• Stereoisomers: The 22S epimer is a common isomeric impurity.

• Positional Isomers: Other hydroxycholesterols (e.g., 20S-, 24S-, 25-hydroxycholesterol) can be present.[5]

• Oxidation Products: Oxysterols are susceptible to oxidation, leading to the formation of dihydroxy or ketone derivatives.

• Unreacted Cholesterol: Residual starting material from the synthesis process.

Q3: How should I properly store and handle 22R-Hydroxycholesterol to maintain its purity?

Proper storage is critical to prevent degradation.

Storage Condition	Recommendation	Rationale
Solid Form	Store at -20°C.[3]	Low temperature minimizes oxidation and degradation over the long term. Stability is often rated for several years under these conditions.[3]
In Solvent	Prepare solutions fresh. If storage is necessary, aliquot into single-use vials and store at -80°C for up to 6 months.[4]	Aliquoting prevents contamination and degradation from repeated freeze-thaw cycles. Solvents like ethanol are common.[4]
Handling	Handle under an inert atmosphere (e.g., argon or nitrogen) when possible, especially when weighing or preparing solutions.	Minimizes exposure to atmospheric oxygen, reducing the risk of oxidation.

Troubleshooting & Purity Analysis Guides

This section provides detailed, protocol-driven answers to common challenges encountered during purity verification.

Problem 1: I've received a new batch of 22R-Hydroxycholesterol. How can I perform an initial, baseline purity check?

Expert Insight: Your first line of analysis should be High-Performance Liquid Chromatography (HPLC). It is a robust, quantitative technique that separates compounds based on their differential partitioning between a stationary and a mobile phase. For oxysterols, which are relatively non-polar, a reverse-phase (e.g., C18) column is the standard choice.[6][7]

Workflow for Baseline HPLC Purity Assessment

Caption: HPLC workflow for initial purity assessment.

Protocol: Reverse-Phase HPLC Analysis

• Mobile Phase Preparation: Prepare a mobile phase, for example, Acetonitrile:Water (90:10 v/v). Degas thoroughly.

• Standard Preparation: Accurately prepare a 1 mg/mL stock solution of your 22R-Hydroxycholesterol in ethanol or the mobile phase.

• HPLC System Setup:

  • Equilibrate a C18 column (e.g., 4.6 x 250 mm, 5 µm) with the mobile phase until a stable baseline is achieved.

• Analysis: Inject 10-20 µL of the sample and monitor the effluent at a low wavelength (e.g., 205 nm), as sterols lack a strong chromophore.

• Quantification: Calculate the area percentage of the main peak relative to the total area of all peaks in the chromatogram.

Typical HPLC Parameters

Parameter	Value	Rationale
Column	C18 Reverse-Phase	Good retention and separation for non-polar sterols.
Mobile Phase	Acetonitrile/Water or Methanol/Water	Common solvents providing good resolution for oxysterols.[6][7]
Flow Rate	1.0 mL/min	Standard flow rate for a 4.6 mm ID column.
Detection	UV at 205-210 nm	Sterols absorb weakly at low UV wavelengths.
Column Temp.	30-40 °C	Improves peak shape and run-to-run reproducibility.

Problem 2: My HPLC shows a single sharp peak at >99%, but my cell-based assay results are inconsistent. Could isomeric impurities be the issue?

Expert Insight: Yes, this is a classic scenario. Standard HPLC conditions may not resolve structurally similar isomers, which can co-elute and appear as a single peak.[5] To resolve this, you must use a method that provides structural information in addition to retention time. The definitive technique for this is Liquid Chromatography-Mass Spectrometry (LC-MS).[8][9] MS separates ions based on their mass-to-charge ratio (m/z), allowing you to confirm the molecular weight of the compound in your HPLC peak and analyze its fragmentation pattern.

Workflow for LC-MS Confirmation

Caption: Logic for confirming compound identity using LC-MS.

Protocol: LC-MS Analysis

• Sample Preparation: Prepare the sample as you would for HPLC analysis.

• LC-MS Method: Use the same or a similar LC method to separate the compound. The eluent is directed into the mass spectrometer.

• Ionization: Use Atmospheric Pressure Chemical Ionization (APCI) or Electrospray Ionization (ESI). APCI is often preferred for less polar molecules like sterols.

• Mass Analysis (MS1): In full scan mode, verify that the primary ion in the mass spectrum of your peak corresponds to the expected molecular weight of 22R-Hydroxycholesterol (C₂₇H₄₆O₂; MW = 402.65). Common adducts to look for are [M+H]⁺ (m/z 403.3) or the dehydrated ion [M-H₂O+H]⁺ (m/z 385.3).

• Fragmentation Analysis (MS/MS or MS²): Isolate the parent ion (e.g., m/z 385.3) and fragment it. The resulting fragmentation pattern is a structural fingerprint. For 22R-HC, characteristic fragments can help confirm the structure.[10] Compare this pattern against a known standard or published spectra to confirm identity and rule out isomers, which may fragment differently.

Problem 3: I need absolute certainty of the structure, including the stereochemistry at the C-22 position. What is the gold-standard method?

Expert Insight: For unequivocal structural and stereochemical confirmation, Nuclear Magnetic Resonance (NMR) spectroscopy is the required technique.[11] While HPLC and MS provide information on purity and molecular weight, only NMR can map the complete carbon-hydrogen framework of the molecule and provide definitive proof of its constitution and stereochemistry.[12]

• ¹H NMR: Provides information on the chemical environment and connectivity of hydrogen atoms. The specific chemical shifts and coupling constants of the protons near the C-22 hydroxyl group are diagnostic.[13]

• ¹³C NMR: Provides information on the chemical environment of each carbon atom, confirming the carbon skeleton.

• 2D NMR (e.g., COSY, HSQC): These experiments reveal which protons are coupled to each other (COSY) and which protons are attached to which carbons (HSQC), allowing for a complete and unambiguous assignment of the structure.

Overall Purity Confirmation Strategy

Caption: A tiered approach to comprehensive purity validation.

Protocol: Sample Preparation for NMR

• Sample Quantity: A sufficient amount of sample is required (typically 1-5 mg).

• Solvent Selection: Dissolve the sample in a deuterated solvent (e.g., Chloroform-d, CDCl₃). The deuterium is not detected in ¹H NMR, so it does not obscure the sample signals.

• Filtration: Filter the solution into a clean, dry NMR tube using a pipette with a cotton or glass wool plug to remove any particulate matter.

• Analysis: Acquire ¹H, ¹³C, and relevant 2D NMR spectra. Compare the obtained spectra with reference data from a trusted source or a certified standard to confirm the identity and stereochemistry.[11]

By following this tiered, self-validating approach, you can ensure the integrity of your 22R-Hydroxycholesterol, leading to more reliable and reproducible experimental outcomes.

References

• Burstein, S., Middleditch, B. S., & Gut, M. (1975). Mass spectrometric study of the enzymatic conversion of cholesterol to (22R)-22-hydroxycholesterol, (20R,22R)-20,22-dihydroxycholesterol, and pregnenolone... Journal of Biological Chemistry, 250(23), 9028-37. [Link]

• Dickson, A. L., Yutuc, E., Thornton, C. A., Wang, Y., & Griffiths, W. J. (2022). Identification of unusual oxysterols biosynthesised in human pregnancy by charge-tagging and liquid chromatography - mass spectrometry. Frontiers in Endocrinology, 13, 1062973. [Link]

• Griffiths, W. J., Yutuc, E., Abdel-Khalik, J., & Wang, Y. (2022). Identification of unusual oxysterols biosynthesised in human pregnancy by charge-tagging and liquid chromatography - mass spectrometry. bioRxiv. [Link]

• McDonald, J. G., Smith, D. D., & Russell, D. W. (2012). A comprehensive method for extraction and quantitative analysis of sterols and secosteroids from human plasma. Journal of Lipid Research, 53(7), 1399-1409. [Link]

• Dickson, A. L., Yutuc, E., Thornton, C. A., Wang, Y., & Griffiths, W. J. (2022). Identification of unusual oxysterols biosynthesised in human pregnancy by charge-tagging and liquid chromatography - mass spectrometry. bioRxiv. [Link]

• National Center for Biotechnology Information. (n.d.). 22R-Hydroxycholesterol. PubChem Compound Database. [Link]

• Taylor & Francis. (n.d.). 22R-Hydroxycholesterol – Knowledge and References. [Link]

• Wikipedia. (2023). 22R-Hydroxycholesterol. [Link]

• Zhang, Z., Li, D., Blanchard, D. E., Lear, S. R., Erickson, S. K., & Spencer, T. A. (2001). Key regulatory oxysterols in liver: analysis as delta4-3-ketone derivatives by HPLC and response to physiological perturbations. Journal of Lipid Research, 42(4), 649-658. [Link]

• Shimizu, K., Gut, M., & Dorfman, R. I. (1970). The isolation of crystalline 22R-hydroxycholesterol and 20 alpha, 22R-dihydroxycholesterol from bovine adrenals. Biochemical and Biophysical Research Communications, 40(1), 161-165. [Link]

• St-Gelais, F., et al. (2023). Mass Spectrometry Reveals that Oxysterols are Secreted from Non-Alcoholic Fatty Liver Disease Induced Organoids. bioRxiv. [Link]

• McDonald, J. G., Smith, D. D., & Russell, D. W. (2012). A comprehensive method for extraction and quantitative analysis of sterols and secosteroids from human plasma. PubMed. [Link]

• Wikipedia. (2023). 22R-Hydroxycholesterol. [Link]

• Su, P., et al. (1987). Identification of intermediates in the conversion of cholesterol to pregnenolone with a reconstituted cytochrome p-450scc system: accumulation of the intermediate modulated by the adrenodoxin level. Journal of Biochemistry, 101(3), 639-646. [Link]

• ResearchGate. (n.d.). Identification of sterol products.: (1) 1H NMR spectra of (A).... [Link]

• Powers, R. (n.d.). Introduction to NMR and Its Application in Metabolite Structure Determination. University of Nebraska-Lincoln. [Link]

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• 6. A comprehensive method for extraction and quantitative analysis of sterols and secosteroids from human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A comprehensive method for extraction and quantitative analysis of sterols and secosteroids from human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Frontiers | Identification of unusual oxysterols biosynthesised in human pregnancy by charge-tagging and liquid chromatography - mass spectrometry [frontiersin.org]
• 9. biorxiv.org [biorxiv.org]
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• 13. researchgate.net [researchgate.net]

Technical Support Center: Managing 22R-Hydroxycholesterol-Induced Cytotoxicity at High Concentrations

Welcome to the technical support center for researchers utilizing 22R-Hydroxycholesterol. This guide is designed to provide in-depth troubleshooting assistance and frequently asked questions (FAQs) to help you navigate the challenges of working with high concentrations of this oxysterol. Our goal is to equip you with the knowledge to understand the underlying mechanisms of cytotoxicity and implement effective strategies to mitigate off-target effects, ensuring the integrity and success of your experiments.

Introduction: The Double-Edged Sword of 22R-Hydroxycholesterol

22R-Hydroxycholesterol is a pivotal intermediate in the biosynthesis of steroid hormones from cholesterol and a known agonist of the Liver X Receptor (LXR).[1][2] While its role in regulating lipid metabolism and its anti-proliferative effects in cancer cell lines are well-documented, high concentrations can lead to significant cytotoxicity.[3] This toxicity often manifests as a complex interplay of apoptosis, oxidative stress, and disruption of cellular membranes, which can confound experimental results. This guide will dissect these cytotoxic mechanisms and provide actionable protocols and solutions.

Troubleshooting Guide: Addressing Common Experimental Issues

This section provides a structured approach to identifying and solving common problems encountered when working with high doses of 22R-Hydroxycholesterol.

Issue 1: Excessive Cell Death and Detachment in Culture

Symptoms:

• A significant decrease in cell viability observed through microscopy.

• Large numbers of floating cells in the culture medium.

• Difficulty in obtaining a sufficient number of viable cells for downstream analysis.

Root Cause Analysis and Solutions:

The primary reason for excessive cell death is the induction of apoptosis and potentially necroptosis by high concentrations of 22R-Hydroxycholesterol. This is often mediated by the generation of reactive oxygen species (ROS) and subsequent mitochondrial dysfunction.

Experimental Workflow for Mitigation:

Caption: Experimental workflow for troubleshooting and mitigating 22R-Hydroxycholesterol-induced cytotoxicity.

Solutions:

• Optimize 22R-Hydroxycholesterol Concentration:

  • Recommendation: Perform a dose-response curve to determine the optimal concentration that elicits the desired biological effect without causing excessive cytotoxicity. Start with a broad range of concentrations and narrow down to an effective, non-toxic range.

  • Causality: Different cell lines exhibit varying sensitivities to oxysterols. An IC50 value (the concentration that inhibits 50% of cell growth) can vary significantly.[4][5][6][7]

• Co-treatment with Antioxidants:

  • Recommendation: Co-incubate cells with an antioxidant such as N-acetylcysteine (NAC) or Vitamin E.

  • Causality: High levels of oxysterols can induce oxidative stress through the generation of ROS, which can damage cellular components and trigger apoptosis.[3] Antioxidants can neutralize these ROS and protect the cells.

• Inhibition of Apoptosis:

  • Recommendation: Use a pan-caspase inhibitor, such as Z-VAD-FMK, to block the apoptotic cascade.

  • Causality: 22R-Hydroxycholesterol, like other oxysterols, can activate caspases, the key executioner enzymes of apoptosis.[8] Inhibiting these enzymes can prevent cell death.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of 22R-Hydroxycholesterol cytotoxicity at high doses?

At high concentrations, 22R-Hydroxycholesterol primarily induces cytotoxicity through the activation of the intrinsic apoptotic pathway. This is characterized by:

• Increased Oxidative Stress: Generation of reactive oxygen species (ROS) leads to cellular damage.

• Mitochondrial Dysfunction: Disruption of the mitochondrial membrane potential and release of cytochrome c into the cytoplasm.[8]

• Caspase Activation: Subsequent activation of caspase-9 and effector caspases like caspase-3, leading to the execution of apoptosis.[8]

Caption: Signaling pathway of 22R-Hydroxycholesterol-induced apoptosis.

Q2: How can I distinguish between apoptosis and necrosis induced by 22R-Hydroxycholesterol?

Simultaneous staining with Annexin V and a viability dye like Propidium Iodide (PI) followed by flow cytometry is the most effective method.

• Apoptotic cells: Annexin V-positive and PI-negative (early apoptosis) or Annexin V-positive and PI-positive (late apoptosis).

• Necrotic cells: Annexin V-negative and PI-positive.

• Live cells: Annexin V-negative and PI-negative.

Q3: Can 22R-Hydroxycholesterol affect cellular membranes directly?

Yes, as an oxysterol, 22R-Hydroxycholesterol can intercalate into cellular membranes, altering their physical properties. This can lead to the disruption of lipid rafts, which are specialized membrane microdomains crucial for signal transduction.[9][10] This disruption can, in turn, affect the function of membrane-associated proteins and contribute to cytotoxicity.

Q4: What are the recommended working concentrations for antioxidants and caspase inhibitors?

The optimal concentration will be cell-type dependent and should be determined empirically. However, here are some common starting ranges:

• N-acetylcysteine (NAC): 1-10 mM

• Vitamin E (α-tocopherol): 50-200 µM

• Z-VAD-FMK: 20-50 µM

Mitigating Agent	Typical Starting Concentration	Mechanism of Action
N-acetylcysteine (NAC)	1-10 mM	ROS scavenger, precursor to glutathione.
Vitamin E (α-tocopherol)	50-200 µM	Lipid-soluble antioxidant, protects membranes from lipid peroxidation.
Z-VAD-FMK	20-50 µM	Irreversible pan-caspase inhibitor, blocks apoptosis.

Q5: I'm seeing high background in my TUNEL assay. What could be the cause?

High background in a TUNEL assay can be caused by several factors:

• Excessive DNA fragmentation in necrotic cells: Ensure you can distinguish between apoptosis and necrosis.

• Endogenous enzyme activity: Properly block endogenous peroxidases if using a colorimetric detection method.

• Non-specific binding of reagents: Use appropriate blocking solutions.

• Over-fixation or insufficient permeabilization: Optimize fixation and permeabilization times and reagent concentrations.

Experimental Protocols

Protocol 1: Assessment of Apoptosis by Annexin V-FITC and PI Staining

This protocol allows for the differentiation between viable, apoptotic, and necrotic cells.[11][12][13][14]

Materials:

• Annexin V-FITC Apoptosis Detection Kit

• Phosphate-Buffered Saline (PBS)

• Flow cytometer

Procedure:

• Seed and treat cells with 22R-Hydroxycholesterol (and mitigating agents, if applicable) for the desired time.

• Harvest both adherent and floating cells. For adherent cells, use a gentle non-enzymatic cell dissociation solution to minimize membrane damage.

• Wash the cells twice with cold PBS by centrifuging at 300 x g for 5 minutes.

• Resuspend the cell pellet in 1X Binding Buffer to a concentration of 1 x 10^6 cells/mL.

• Transfer 100 µL of the cell suspension (1 x 10^5 cells) to a flow cytometry tube.

• Add 5 µL of Annexin V-FITC and 5 µL of PI solution.

• Gently vortex and incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the samples by flow cytometry within one hour.

Protocol 2: Measurement of Intracellular ROS using DCFH-DA

This assay measures the overall levels of ROS within the cells.[15][16][17][18][19]

Materials:

• 2',7'-dichlorodihydrofluorescein diacetate (DCFH-DA)

• Cell culture medium without phenol red

• Fluorescence microplate reader or fluorescence microscope

Procedure:

• Seed cells in a 96-well black, clear-bottom plate and allow them to adhere.

• Treat cells with 22R-Hydroxycholesterol (and mitigating agents) for the desired time. Include a positive control (e.g., H2O2).

• Remove the treatment medium and wash the cells once with warm PBS.

• Load the cells with 10 µM DCFH-DA in serum-free medium and incubate for 30 minutes at 37°C in the dark.

• Wash the cells twice with PBS to remove excess probe.

• Add 100 µL of PBS to each well.

• Measure the fluorescence intensity using a microplate reader with excitation at ~485 nm and emission at ~535 nm.

Protocol 3: Detection of DNA Fragmentation by TUNEL Assay

This assay detects the fragmented DNA characteristic of late-stage apoptosis.[20][21][22]

Materials:

• TUNEL Assay Kit

• 4% Paraformaldehyde in PBS (Fixation Buffer)

• 0.1% Triton X-100 in PBS (Permeabilization Buffer)

• Fluorescence microscope

Procedure:

• Culture and treat cells on glass coverslips.

• Wash the cells with PBS and fix with 4% paraformaldehyde for 15 minutes at room temperature.

• Wash twice with PBS.

• Permeabilize the cells with 0.1% Triton X-100 for 10 minutes at room temperature.

• Wash twice with PBS.

• Follow the manufacturer's instructions for the TUNEL reaction mixture incubation (typically 60 minutes at 37°C in a humidified chamber).

• Wash the cells to remove the reaction mixture.

• Counterstain the nuclei with DAPI, if desired.

• Mount the coverslips on microscope slides and visualize using a fluorescence microscope.

References

• Mastering Apoptosis Detection: A Step-by-Step TUNEL Assay Protocol. (2025, November 24). Bio-protocol.[Link]

• Annexin V PI Staining Guide for Apoptosis Detection. (2024, November 12). Boster Bio.[Link]

• TUNEL Apoptosis Assay (TUNEL). ScienCell.[Link]

• 22R-Hydroxycholesterol protects neuronal cells from beta-amyloid-induced cytotoxicity by binding to beta-amyloid peptide. PubMed.[Link]

• Video: Detection of Total Reactive Oxygen Species in Adherent Cells by 2',7'-Dichlorodihydrofluorescein Diacetate Staining. JoVE.[Link]

• Apoptosis detection protocol using the Annexin-V and PI kit. Bio-protocol.[Link]

• Annexin V-FITC Staining Protocol for Apoptosis Detection. Creative Diagnostics.[Link]

• ROS Assay Kit Protocol. Cusabio.[Link]

• TUNEL Apoptosis Assay (Fluorescent). Creative Bioarray.[Link]

• Detection of Total Reactive Oxygen Species in Adherent Cells by 2',7'-Dichlorodihydrofluorescein Diacetate Staining. NIH.[Link]

• 22R-Hydroxycholesterol-induced pregnenolone synthesis in... ResearchGate.[Link]

• IC50 values for compounds 1 and 2 in various cancer cell lines and a... ResearchGate.[Link]

• 22R-Hydroxycholesterol. Wikipedia.[Link]

• 22R-Hydroxycholesterol – Knowledge and References. Taylor & Francis.[Link]

• Elevated Levels of Cholesterol-Rich Lipid Rafts in Cancer Cells Are Correlated with Apoptosis Sensitivity Induced by Cholesterol-Depleting Agents. PMC - NIH.[Link]

• 22R-Hydroxycholesterol. Wikipedia.[Link]

• 5,6-Epoxycholesterol Isomers Induce Oxiapoptophagy in Myeloma Cells. PMC - NIH.[Link]

• Differential Cytotoxic Effects of 7-Dehydrocholesterol-derived Oxysterols on Cultured Retina-derived Cells: Dependence on Sterol Structure, Cell Type, and Density. PubMed Central.[Link]

• Dose dependent effect of LXR agonist +22(R) hydroxy cholesterol on... ResearchGate.[Link]

• Cholesterol targeting alters lipid raft composition and cell survival in prostate cancer cells and xenografts. NIH.[Link]

• 22R-Hydroxycholesterol | C27H46O2 | CID 167685. PubChem - NIH.[Link]

• Impact of Oxysterols on Cell Death, Proliferation, and Differentiation Induction. NIH.[Link]

• Effects of Oxysterols on Immune Cells and Related Diseases. MDPI.[Link]

• 25-Hydroxycholesterol activates a cytochrome c release-mediated caspase cascade. PubMed.[Link]

• Side effects of oxysterols: cytotoxicity, oxidation, inflammation, and phospholipidosis. SciELO.[Link]

• lines ic50 values: Topics by Science.gov. Science.gov.[Link]

• A database of IC50 values and principal component analysis of results from six basal cytotoxicity assays, for use in the modelling of the in vivo and in vitro data of the EU ACuteTox project. PubMed.[Link]

• Bar graph of the IC50 values in a variety of cell lines. ResearchGate.[Link]

• Membrane Incorporation of 22-hydroxycholesterol Inhibits Chemokine Receptor Activity. PubMed.[Link]

• Mass Spectrometric Study of the Enzymatic Conversion of Cholesterol to (22R)-22-hydroxycholesterol, (20R,22R)-20,22-dihydroxycholesterol, and Pregnenolone, and of (22R). PubMed.[Link]

• How mitochondrial membrane potential is related to ROS generation? ResearchGate.[Link]

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• 9. Elevated Levels of Cholesterol-Rich Lipid Rafts in Cancer Cells Are Correlated with Apoptosis Sensitivity Induced by Cholesterol-Depleting Agents - PMC [pmc.ncbi.nlm.nih.gov]
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Reference Data & Comparative Studies

A Tale of Two Isomers: A Comparative Guide to the Activities of 22R- and 22S-Hydroxycholesterol

For researchers in metabolic disease, neurodegeneration, and developmental biology, the subtle difference of a single hydroxyl group's orientation can mean the difference between activating or antagonizing a critical signaling pathway. This guide provides an in-depth comparison of two pivotal stereoisomers: 22R-Hydroxycholesterol (22R-HC) and 22S-Hydroxycholesterol (22S-HC). While structurally similar, their biological activities diverge dramatically, making them unique tools for dissecting cellular signaling. Here, we explore their differential effects on key nuclear and transmembrane receptors, supported by experimental data and detailed protocols to empower your research.

At a Glance: Key Differentiators

Feature	22R-Hydroxycholesterol (22R-HC)	22S-Hydroxycholesterol (22S-HC)
Primary Target	Liver X Receptor (LXR)	Smoothened (SMO), Liver X Receptor (LXR)
LXR Activity	Potent pan-Agonist	Selective LXR Modulator (SLxM)
Hedgehog Pathway Activity	Inactive	Agonist / Synergistic Activator
Neuroprotection (vs. Aβ)	Protective	Inactive
Key Research Use	Canonical LXR activation studies	Hedgehog pathway activation; selective LXR modulation

I. The Liver X Receptor (LXR): A Story of Agonism vs. Modulation

The Liver X Receptors (LXRα and LXRβ) are master regulators of cholesterol, fatty acid, and glucose homeostasis.[1] Their activation offers therapeutic potential but can also lead to undesirable side effects like hypertriglyceridemia through the induction of lipogenic genes. The stereochemistry at the C-22 position of hydroxycholesterol dictates a profoundly different interaction with LXRs.

22R-Hydroxycholesterol: The Canonical Agonist

22R-HC is widely recognized and utilized as a potent, endogenous agonist for both LXRα and LXRβ.[1][2] Upon entering the cell, it binds directly to the ligand-binding pocket of LXR. This binding event induces a conformational change in the receptor, causing the dissociation of co-repressor complexes and the recruitment of co-activator proteins. The LXR/RXR heterodimer then activates the transcription of a broad range of target genes, including:

• ABCA1/ABCG1: Critical for reverse cholesterol transport, an atheroprotective process.[1][3]

• SREBP-1c: A key transcription factor that promotes the synthesis of fatty acids and triglycerides.[3]

This broad activation profile makes 22R-HC an excellent positive control for studying LXR signaling but also highlights the challenge of separating therapeutic from adverse effects.

22S-Hydroxycholesterol: The Selective LXR Modulator (SLxM)

In contrast to its epimer, 22S-HC acts as a Selective LXR Modulator (SLxM).[4] Its activity is highly cell-type dependent and distinct from classical agonists. Crucially, in metabolically active tissues like skeletal muscle and liver, 22S-HC has been shown to reduce lipogenesis and lipid accumulation, in some cases even antagonizing the effects of potent synthetic LXR agonists.[4][5]

The mechanism behind this selectivity is thought to involve the induction of a unique receptor conformation upon binding. This altered conformation may lead to the recruitment of a different subset of co-regulatory proteins compared to 22R-HC, resulting in the selective activation of genes like ABCA1 without the potent induction of lipogenic genes like SREBP-1c and Fatty Acid Synthase (FAS).[5] This profile makes 22S-HC an intriguing molecule for developing therapies that retain the anti-atherosclerotic benefits of LXR activation while minimizing the risk of steatosis.

Fig. 1: LXR activation by 22R-HC vs. 22S-HC.

II. The Hedgehog Pathway: A Clear Case of Stereospecific Activation

The Hedgehog (Hh) signaling pathway is fundamental to embryonic development and tissue homeostasis, and its aberrant activation is implicated in various cancers. The G protein-coupled receptor Smoothened (SMO) is the central transducer of the Hh signal. Here, the difference between the two isomers is stark and unambiguous.

22S-Hydroxycholesterol: A Smoothened Agonist

Multiple studies have identified 22S-HC as an activator of the Hh pathway.[6] While less potent than the synthetic agonist SAG or other oxysterols like 20(S)-hydroxycholesterol (20(S)-HC), it can induce Hh target gene expression.[6][7] Notably, 22S-HC often works synergistically with 20(S)-HC, suggesting a cooperative mechanism in activating SMO.[8] This activation occurs through binding to the extracellular cysteine-rich domain (CRD) of SMO, a site distinct from where canonical inhibitors like cyclopamine bind.[8]

22R-Hydroxycholesterol: Inactive in the Hedgehog Pathway

In direct contrast, 22R-HC does not significantly activate the Hh pathway.[7] Luciferase reporter assays measuring the activity of the downstream Hh transcription factor, Gli, show no significant induction upon treatment with 22R-HC. This exquisite stereoselectivity underscores a specific molecular recognition event at the SMO receptor that the R-isomer cannot fulfill.

Fig. 2: Differential activity on the Hedgehog signaling pathway.

III. Neuroprotection: A Stereospecific Phenomenon

The distinct activities of these isomers extend to neurobiology. In models of Alzheimer's disease, the accumulation of β-amyloid (Aβ) peptide is a key pathological event leading to neuronal cell death. Research has shown that 22R-HC can directly bind to the Aβ peptide, neutralizing its toxicity and protecting neuronal cells in a dose-dependent manner. This effect is highly specific; its enantiomer, 22S-HC, fails to provide any neuroprotection , highlighting a precise structural requirement for this interaction.

IV. Experimental Workflows & Protocols

To enable researchers to verify and build upon these findings, we provide detailed protocols for the key reporter assays used to quantify the activity of these isomers.

Protocol 1: LXR Activity Assessment via Luciferase Reporter Assay

This assay quantifies the ability of a compound to activate LXR-dependent transcription.

Workflow Diagram

Fig. 3: Workflow for LXR luciferase reporter assay.

Step-by-Step Methodology:

• Cell Culture: Seed HEK293T or a similar easily transfectable cell line into 96-well white, clear-bottom plates at a density of 1.5 - 2.0 x 10⁴ cells per well. Allow cells to adhere overnight.

• Transfection: Prepare a transfection cocktail using a suitable lipid-based reagent (e.g., Lipofectamine). For each well, co-transfect plasmids encoding:

  • Human LXRα or LXRβ

  • Human RXRα (the obligate heterodimer partner)

  • A firefly luciferase reporter plasmid driven by a promoter containing multiple LXR response elements (LXREs)

  • A Renilla luciferase plasmid (e.g., pRL-TK) for normalization of transfection efficiency.

• Compound Preparation: Prepare stock solutions of 22R-HC and 22S-HC in DMSO. Create a serial dilution in culture medium to achieve final desired concentrations (e.g., 0.1 to 25 µM). Ensure the final DMSO concentration is ≤ 0.1% to avoid solvent toxicity.

• Treatment: Approximately 24 hours after transfection, carefully remove the transfection medium and replace it with medium containing the vehicle control (DMSO) or the serially diluted hydroxycholesterols.

• Incubation: Incubate the plates for an additional 18-24 hours at 37°C and 5% CO₂.

• Lysis and Luminescence Measurement:

  • Remove the medium and wash cells once with PBS.

  • Lyse the cells using a passive lysis buffer.

  • Measure firefly and Renilla luciferase activity sequentially using a dual-luciferase reporter assay system and a plate luminometer.

• Data Analysis: For each well, normalize the firefly luciferase signal to the Renilla luciferase signal. Calculate the fold induction relative to the vehicle-treated control wells. Plot the dose-response curves to determine EC₅₀ values where applicable.

Protocol 2: Hedgehog Pathway Activity via Gli-Luciferase Reporter Assay

This assay measures the activation of the Hh pathway by quantifying the transcriptional activity of its terminal effector, the Gli transcription factor.

Step-by-Step Methodology:

• Cell Culture: Seed a Hh-responsive cell line (e.g., Shh-LIGHT2 cells, which are NIH/3T3 cells stably expressing a Gli-responsive firefly luciferase reporter and a constitutive Renilla luciferase reporter) into 96-well plates. Grow to confluence.

• Serum Starvation: To reduce basal pathway activity, switch the cells to a low-serum medium (e.g., 0.5% serum) for 24 hours prior to treatment.

• Compound Preparation: Prepare stock solutions and serial dilutions of 22R-HC and 22S-HC in the low-serum medium as described above. Include a positive control such as the synthetic SMO agonist SAG (Smoothened Agonist).

• Treatment: Replace the starvation medium with the medium containing the vehicle, positive control, or test compounds.

• Incubation: Incubate the plates for 30-48 hours to allow for signal transduction and reporter gene expression.

• Lysis and Luminescence Measurement: Perform cell lysis and dual-luciferase measurements as described in the LXR protocol.

• Data Analysis: Normalize firefly to Renilla luciferase activity. Calculate fold induction over the vehicle control to determine the agonistic activity of each compound.

V. Conclusion: Stereochemistry as a Decisive Factor in Biological Activity

The cases of 22R- and 22S-hydroxycholesterol provide a compelling illustration of the principle of stereochemical specificity in pharmacology and cell biology. While nearly identical in structure, their distinct spatial arrangements lead to profoundly different interactions with their protein targets.

• 22R-Hydroxycholesterol is a classic, potent LXR agonist , making it a foundational tool for studying cholesterol homeostasis and metabolic gene regulation.

• 22S-Hydroxycholesterol is a dual-activity molecule, acting as a selective LXR modulator with an anti-lipogenic profile in certain cells and as a Hedgehog pathway agonist .

For researchers, the choice between these two isomers is not arbitrary but a critical experimental decision. Understanding their unique activity profiles is essential for designing well-controlled experiments and accurately interpreting results, whether the goal is to unravel the complexities of metabolic disease, cancer, or neurodegeneration.

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Validating 22R-Hydroxycholesterol as a Liver X Receptor Ligand: A Comparative Guide

For researchers in metabolic disease, oncology, and neurodegenerative disorders, the Liver X Receptors (LXRs), LXRα (NR1H3) and LXRβ (NR1H2), represent a critical therapeutic target. These nuclear receptors act as cellular cholesterol sensors, modulating the transcription of genes involved in cholesterol homeostasis, lipogenesis, and inflammation.[1][2] Endogenous oxysterols, such as 22(R)-hydroxycholesterol (22R-HC), are known activators of LXRs.[3][4][5][6][7][8] However, rigorous validation of any compound as a true LXR ligand is paramount for accurate interpretation of experimental results and for advancing drug discovery programs.

This guide provides a comprehensive framework for validating 22R-HC as an LXR ligand, comparing its activity with commonly used synthetic LXR agonists, T0901317 and GW3965. We will delve into the mechanistic basis of LXR activation and provide detailed, field-proven protocols for robust, in-vitro validation.

The LXR Signaling Axis: A Mechanistic Overview

LXRs form obligate heterodimers with the Retinoid X Receptor (RXR).[1][2] In the absence of a ligand, the LXR/RXR heterodimer is typically bound to LXR response elements (LXREs) in the promoter regions of target genes, complexed with corepressor proteins that silence gene transcription.[9] Ligand binding induces a conformational change in the LXR ligand-binding domain (LBD), leading to the dissociation of corepressors and the recruitment of coactivator proteins. This complex then initiates the transcription of LXR target genes.

Caption: Tiered LXR Ligand Validation Workflow.

Tier 1: Direct Ligand-Receptor Interaction - LanthaScreen™ TR-FRET Assay

Principle: Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) is a robust method to quantify ligand-receptor interactions in a homogenous format. [10][11]The LanthaScreen™ TR-FRET LXR Coactivator Assay measures the ability of a test compound to facilitate the interaction between the LXR Ligand Binding Domain (LBD) and a fluorescently labeled coactivator peptide. [10][12][13][14]

Step-by-Step Protocol:

• Reagent Preparation:

  • Prepare a 4X solution of the test compounds (22R-HC, T0901317, GW3965) and a known antagonist in the appropriate assay buffer.

  • Prepare a 4X solution of the LXRα or LXRβ-LBD (GST-tagged) in the assay buffer.

  • Prepare a 4X mixture of the Terbium-labeled anti-GST antibody and the Fluorescein-labeled coactivator peptide in the assay buffer.

• Assay Assembly (384-well plate):

  • Add 5 µL of the 4X test compound solution to the appropriate wells.

  • Add 5 µL of the 4X LXR-LBD solution to all wells.

  • Incubate for 1 hour at room temperature to allow for ligand-receptor binding.

  • Add 10 µL of the 4X antibody/coactivator peptide mixture to all wells.

  • Incubate for 1-2 hours at room temperature, protected from light.

• Data Acquisition:

  • Read the plate on a TR-FRET compatible plate reader, measuring the emission at 495 nm (Terbium) and 520 nm (Fluorescein) after a 100 µs delay following excitation at 340 nm. [13] * Calculate the 520/495 nm emission ratio.

• Data Analysis:

  • Plot the emission ratio against the log of the compound concentration.

  • Determine the EC50 value for each compound using a sigmoidal dose-response curve fit.

Tier 2: Cellular Transcriptional Activation - Luciferase Reporter Assay

Principle: This cell-based assay quantifies the ability of a ligand to activate the LXR-mediated transcription of a reporter gene (e.g., firefly luciferase) under the control of an LXR response element (LXRE). [15][16][17][18][19]

Step-by-Step Protocol:

• Cell Culture and Transfection:

  • Plate a suitable cell line (e.g., HEK293T, HepG2) in a 96-well plate.

  • Co-transfect the cells with a plasmid containing a luciferase reporter gene driven by an LXRE-containing promoter and a plasmid expressing LXRα or LXRβ. A constitutively expressed Renilla luciferase plasmid should also be co-transfected for normalization.

• Compound Treatment:

  • After 24 hours, replace the medium with fresh medium containing serial dilutions of the test compounds (22R-HC, T0901317, GW3965).

  • Include a vehicle control (e.g., DMSO).

  • Incubate for 18-24 hours.

• Lysis and Luminescence Measurement:

  • Lyse the cells using a dual-luciferase reporter assay lysis buffer.

  • Measure the firefly and Renilla luciferase activities sequentially using a luminometer.

• Data Analysis:

  • Normalize the firefly luciferase activity to the Renilla luciferase activity for each well.

  • Calculate the fold activation relative to the vehicle control.

  • Plot the fold activation against the log of the compound concentration and determine the EC50 values.

Tier 3: Endogenous Target Gene Expression - Quantitative PCR (qPCR)

Principle: This assay confirms that the test compound can induce the expression of known endogenous LXR target genes in a relevant cell type (e.g., macrophages, hepatocytes). Key LXR target genes include ATP-binding cassette transporter A1 (ABCA1) and Sterol regulatory element-binding protein 1c (SREBP-1c). [9][20][21][22][23][24]

Step-by-Step Protocol:

• Cell Culture and Treatment:

  • Plate a relevant cell line (e.g., THP-1 macrophages, HepG2 hepatocytes) in a 6-well plate.

  • Treat the cells with the test compounds (22R-HC, T0901317, GW3965) at various concentrations for 18-24 hours.

• RNA Extraction and cDNA Synthesis:

  • Isolate total RNA from the cells using a suitable RNA extraction kit.

  • Synthesize cDNA from the RNA using a reverse transcription kit.

• qPCR:

  • Perform qPCR using primers specific for ABCA1, SREBP-1c, and a housekeeping gene (e.g., GAPDH, ACTB) for normalization.

  • Use a SYBR Green-based detection method.

• Data Analysis:

  • Calculate the relative mRNA expression of the target genes using the ΔΔCt method, normalized to the housekeeping gene and relative to the vehicle control.

  • Compare the dose-dependent induction of target gene expression by 22R-HC to that of the synthetic agonists.

Expected Outcomes and Interpretation

A successful validation will demonstrate that 22R-Hydroxycholesterol:

• Directly binds to the LXR LBD , as evidenced by a dose-dependent increase in the TR-FRET signal.

• Activates LXR-mediated transcription in a cellular context , shown by a dose-dependent increase in luciferase reporter activity.

• Induces the expression of endogenous LXR target genes , confirmed by increased mRNA levels of genes like ABCA1 and SREBP-1c.

By comparing the potency (EC50) and efficacy (maximal activation) of 22R-HC with T0901317 and GW3965 across these assays, researchers can gain a comprehensive understanding of its LXR ligand activity. It is important to note that as an endogenous ligand, 22R-HC is expected to have a lower potency than the highly optimized synthetic agonists. [25]Furthermore, its potential off-target effects, such as activation of FXR, should be considered when interpreting results in complex biological systems. [26][27] This systematic and comparative approach ensures the rigorous validation of 22R-Hydroxycholesterol as an LXR ligand, providing a solid foundation for its use in elucidating the intricate roles of LXR signaling in health and disease.

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22R-Hydroxycholesterol: A Comparative Analysis Against Key Oxysterols in Research and Drug Development

An In-Depth Technical Guide for Researchers

Introduction: The Diverse World of Oxysterols

Oxysterols, the oxygenated derivatives of cholesterol, are far more than simple metabolic byproducts. These molecules are critical signaling lipids involved in a vast array of physiological and pathological processes.[1][2] They are formed either through enzymatically controlled pathways, leading to specific stereoisomers with defined roles, or via non-enzymatic autoxidation, which generates a diverse mixture of compounds often associated with cellular stress.[3][4]

These bioactive lipids exert their influence by binding to various receptors, both in the nucleus and at the cell membrane. Key targets include Liver X Receptors (LXRs), Farnesoid X Receptor (FXR), Retinoid-related Orphan Receptors (RORs), and G-protein coupled receptors like EBI2 (GPR183) and Smoothened (SMO).[1][4][5] Through these interactions, oxysterols are pivotal in regulating cholesterol homeostasis, inflammation, immunity, and cellular differentiation, making them compelling molecules for researchers in metabolic diseases, oncology, and neurodegenerative disorders.[6][7]

This guide provides a comparative analysis focusing on 22R-Hydroxycholesterol (22R-HC), a molecule distinguished by its roles as both a key intermediate in steroidogenesis and a potent nuclear receptor agonist. We will objectively compare its performance and biological functions against other well-characterized oxysterols—25-Hydroxycholesterol (25-HC), 27-Hydroxycholesterol (27-HC), and 7-Ketocholesterol (7-KC)—providing the supporting data and experimental context required by researchers and drug development professionals.

Spotlight on 22R-Hydroxycholesterol (22R-HC)

22R-HC holds a unique position among oxysterols. Its primary and most established role is as an endogenous, metabolic intermediate in the biosynthesis of all steroid hormones from cholesterol.[8] The cholesterol side-chain cleavage enzyme, P450scc, hydroxylates cholesterol to form 22R-HC, which is the first step in the pathway leading to pregnenolone.[8]

Beyond this fundamental metabolic role, 22R-HC is a potent, naturally occurring agonist for Liver X Receptors (LXRα and LXRβ).[8][9][10] LXRs are master regulators of cholesterol, fatty acid, and glucose homeostasis.[11][12] Upon activation by ligands like 22R-HC, LXRs form a heterodimer with the Retinoid X Receptor (RXR) and bind to LXR Response Elements (LXREs) in the promoter regions of target genes, stimulating their transcription.[13][14] This leads to increased cholesterol efflux, a key anti-atherogenic process. More recently, 22R-HC has also been identified as an agonist for the Farnesoid X Receptor (FXR), a critical regulator of bile acid synthesis and metabolism, revealing a dual role in metabolic regulation that distinguishes it from many other oxysterols.[13][15]

Comparative Analysis: 22R-HC vs. Other Key Oxysterols

The specific biological outcome of an oxysterol is dictated by its unique structure, which governs its receptor binding profile, metabolic stability, and tissue distribution. Here, we compare 22R-HC to three other widely studied oxysterols.

22R-Hydroxycholesterol vs. 25-Hydroxycholesterol (25-HC)

• Primary Function & Origin: While 22R-HC is an intermediate in steroidogenesis, 25-HC is primarily synthesized by cholesterol 25-hydroxylase (CH25H), an enzyme induced by inflammatory stimuli, particularly viral infections. This positions 25-HC as a key mediator of the innate immune response.[16][17]

• Receptor Activation Profile: Both 22R-HC and 25-HC are well-established LXR agonists.[10][18][19] They effectively induce the expression of LXR target genes like ATP-binding cassette transporter A1 (ABCA1), which promotes reverse cholesterol transport.[14][17] However, 25-HC is also a potent suppressor of SREBP (Sterol Regulatory Element-Binding Protein) processing, a key pathway in cholesterol synthesis, giving it a strong dual action in maintaining cellular cholesterol balance.[6]

• Inflammation & Immunity: This is a key point of divergence. 25-HC is deeply integrated into immune signaling. It can have both pro- and anti-inflammatory effects depending on the context and is a powerful modulator of immune cell function.[5][17] For instance, it suppresses IgA synthesis in B cells and can influence T-cell differentiation.[10] While 22R-HC can modulate immune cells through LXR activation, it is not considered a primary inflammatory oxysterol in the same manner as 25-HC.[20]

22R-Hydroxycholesterol vs. 27-Hydroxycholesterol (27-HC)

• Primary Function & Origin: 27-HC is one of the most abundant oxysterols in human circulation. It is generated by the enzyme sterol 27-hydroxylase (CYP27A1), which is widely expressed, particularly in macrophages.[4] A major function of 27-HC is to serve as a transport form for cholesterol efflux from peripheral tissues, especially the brain, back to the liver for catabolism.[21]

• Receptor Activation Profile: Like 22R-HC, 27-HC is an LXR agonist.[10] However, its most defining characteristic is its function as the first identified endogenous selective estrogen receptor modulator (SERM).[22] 27-HC binds to estrogen receptors (ERα and ERβ) and can act as an antagonist, inhibiting the effects of 17β-estradiol.[22] This SERM activity, which 22R-HC does not possess, links cholesterol metabolism directly to hormone signaling and has profound implications in hormone-dependent cancers like breast cancer.[22] 22R-HC, along with 27-HC, has also been shown to facilitate the recruitment of pro-tumor neutrophils via the CXCR2 receptor.[23]

• Pathophysiological Roles: The dual LXR and SERM activity of 27-HC implicates it in a unique set of pathologies. It has been linked to the progression of breast cancer and may adversely affect estrogen-related cardiovascular protection and bone mineralization.[22]

22R-Hydroxycholesterol vs. 7-Ketocholesterol (7-KC)

• Primary Function & Origin: Unlike the enzymatically produced 22R-HC, 7-KC is predominantly formed through non-enzymatic, free radical-mediated oxidation of cholesterol.[3] Its presence in high concentrations is often a marker of oxidative stress. It is a major oxysterol found in atherosclerotic plaques.[3]

• Receptor Activation Profile: 7-KC is a very weak LXR activator and its biological effects are largely considered LXR-independent. Instead, its actions are often mediated through the induction of oxidative stress and inflammation.[1] It is a potent inducer of inflammatory cytokines and can trigger inflammatory pathways through receptors like Toll-like receptor 4 (TLR4).[1]

• Cellular Effects: 7-KC is strongly pro-inflammatory and cytotoxic.[3] It is heavily implicated in the pathology of atherosclerosis, contributing to foam cell formation, endothelial dysfunction, and plaque instability.[3] This pro-inflammatory and cytotoxic profile stands in stark contrast to the primarily regulatory roles of 22R-HC mediated through specific nuclear receptor activation.

Data Presentation: Summarizing Key Differences

For ease of comparison, the following tables summarize the key properties and potencies of these oxysterols.

Table 1: Comparative Receptor Activation Profile

Oxysterol	LXRα Agonist	LXRβ Agonist	FXR Agonist	Other Key Receptors
22R-Hydroxycholesterol	Potent (EC50 ≈ 325 nM)[14]	Yes	Yes[13][15]	CXCR2[23]
25-Hydroxycholesterol	Potent[19]	Yes[19]	No	GPR183 (EBI2)[5]
27-Hydroxycholesterol	Yes[10]	Yes	No	ERα/β (SERM)[22], CXCR2[23]
7-Ketocholesterol	Very Weak/Inactive	Very Weak/Inactive	No	TLR4[1]

Table 2: Summary of Primary Biological Effects

Feature	22R-Hydroxycholesterol	25-Hydroxycholesterol	27-Hydroxycholesterol	7-Ketocholesterol
Primary Role	Steroid hormone precursor; LXR/FXR agonist[8][15]	Immune modulator; LXR agonist[5][16]	Cholesterol transport; LXR agonist; SERM[21][22]	Marker of oxidative stress[3]
Cholesterol Homeostasis	↑ Cholesterol efflux (via LXR)[14]	↑ Cholesterol efflux, ↓ Synthesis (via LXR & SREBP)[6]	↑ Cholesterol efflux (via LXR)[10]	Pro-atherogenic; induces foam cell formation[3]
Inflammation	Generally regulatory (via LXR)	Potent modulator (pro- and anti-inflammatory)[5]	Pro-inflammatory in certain contexts	Strongly pro-inflammatory and cytotoxic[1][3]
Key Pathology	-	Viral infections, Inflammatory diseases[16]	Atherosclerosis, Breast Cancer, Bone density loss[22]	Atherosclerosis, Neurodegenerative diseases[3]

Visualization of Key Pathways & Workflows

Understanding the molecular mechanisms and experimental approaches is crucial for researchers. The following diagrams illustrate a core signaling pathway and a standard experimental workflow.

Diagram 1: LXR Signaling Pathway Activation

Caption: Step-by-step workflow for a cell-based LXR reporter gene assay.

Experimental Protocols: Methodologies for Oxysterol Research

To ensure scientific integrity, protocols must be robust and self-validating. Here we detail a foundational method for assessing the biological activity of oxysterols like 22R-HC.

Protocol 1: LXRα Activation Reporter Gene Assay

This assay quantitatively measures the ability of a compound to activate the LXRα transcription factor in a cellular context.

• Objective: To determine the potency (EC50) of 22R-Hydroxycholesterol in activating the LXRα signaling pathway.

• Causality & Rationale: HEK293T cells are chosen due to their high transfection efficiency and low endogenous expression of nuclear receptors, providing a clean system to assess the activity of exogenously expressed LXRα. A luciferase reporter gene is linked to an LXR-responsive promoter (LXRE). Activation of LXRα by a ligand drives the expression of luciferase, producing a light signal directly proportional to receptor activation. A synthetic agonist like T0901317 is used as a positive control to validate the assay's performance.

• Materials:

  • HEK293T cells

  • DMEM with 10% Fetal Bovine Serum (FBS)

  • Opti-MEM Reduced Serum Medium

  • Lipofectamine 2000 or similar transfection reagent

  • Plasmids: pCMX-hLXRα (human LXRα expression vector), pCMX-hRXRα, (tk-LXRE)x3-LUC (luciferase reporter), pRL-TK (Renilla luciferase for normalization)

  • 22R-Hydroxycholesterol (in ethanol), T0901317 (in DMSO)

  • 96-well white, clear-bottom cell culture plates

  • Dual-Luciferase Reporter Assay System

  • Luminometer

• Step-by-Step Methodology:

  • Cell Seeding: Seed HEK293T cells in a 96-well plate at a density of 2 x 10⁴ cells per well in 100 µL of DMEM + 10% FBS. Incubate for 24 hours at 37°C, 5% CO₂.

  • Transfection: For each well, prepare a transfection mix in Opti-MEM containing the LXRα, RXRα, LXRE-luciferase, and Renilla plasmids. The DNA-to-reagent ratio should be optimized as per the manufacturer's protocol. Replace the cell media with 50 µL of fresh, serum-free DMEM and add the transfection mix.

  • Incubation: Incubate the cells for 4-6 hours. Then, add 50 µL of DMEM + 20% charcoal-stripped FBS (to remove endogenous lipids) and incubate for another 18 hours.

  • Treatment: Prepare serial dilutions of 22R-Hydroxycholesterol and the T0901317 positive control in serum-free DMEM. Aspirate the media from the cells and add 100 µL of the compound dilutions. Include a vehicle-only control (e.g., 0.1% ethanol).

  • Incubation: Incubate for 24 hours at 37°C, 5% CO₂.

  • Lysis & Assay: Aspirate the media. Lyse the cells using the passive lysis buffer from the assay kit. Measure both Firefly and Renilla luciferase activity sequentially using a luminometer according to the manufacturer's instructions.

  • Data Analysis: Normalize the Firefly luciferase signal to the Renilla luciferase signal for each well to control for transfection efficiency and cell number. Calculate the "Fold Activation" relative to the vehicle control. Plot the fold activation against the log of the compound concentration and fit a dose-response curve to determine the EC50 value.

Protocol 2: Quantification of Oxysterols by LC-MS/MS

Accurate quantification of oxysterols in biological samples is essential but challenging due to their low abundance and susceptibility to autoxidation. [2][24]

• Objective: To accurately measure the concentration of 22R-HC and other oxysterols in plasma or cell lysates.

• Methodology Overview:

  • Sample Preparation (Critical Step): Samples must be handled rapidly and on ice, with antioxidants like butylated hydroxytoluene (BHT) added immediately to prevent artificial oxysterol formation. [2]A deuterated internal standard for each analyte is added for accurate quantification.

  • Extraction: Oxysterols are extracted from the matrix using a liquid-liquid extraction (e.g., with hexane/isopropanol) or solid-phase extraction (SPE). [25] 3. Derivatization (Optional but Recommended): To improve chromatographic separation and ionization efficiency in the mass spectrometer, oxysterols are often derivatized. [26] 4. LC-MS/MS Analysis: Samples are injected into a liquid chromatography system (typically reverse-phase) coupled to a tandem mass spectrometer. [25][27]The instrument is operated in Multiple Reaction Monitoring (MRM) mode, providing high selectivity and sensitivity by monitoring specific precursor-to-product ion transitions for each oxysterol and its internal standard. [26] 5. Quantification: A calibration curve is generated using known concentrations of analytical standards, and the concentration in the unknown sample is calculated based on the peak area ratio of the analyte to its internal standard.

Conclusion and Future Directions

22R-Hydroxycholesterol is a distinctive oxysterol, bridging the gap between core metabolic pathways like steroidogenesis and the intricate regulatory networks governed by nuclear receptors LXR and FXR. Its profile as a potent endogenous agonist without the strong inflammatory characteristics of oxysterols like 7-KC or the specific immune-modulating and SERM activities of 25-HC and 27-HC, respectively, makes it an important tool for dissecting metabolic regulation.

For researchers and drug development professionals, understanding these distinctions is paramount. The choice of oxysterol for a given experiment fundamentally dictates the biological pathways being interrogated. As research progresses, the development of highly selective synthetic LXR and FXR agonists continues, often using the activity of natural ligands like 22R-HC as a benchmark. [28][29]The therapeutic potential of modulating these pathways is vast, with applications in atherosclerosis, MASH, and other metabolic and inflammatory diseases. [30]A thorough understanding of the comparative biology of oxysterols, grounded in robust experimental data, will be essential for realizing this potential.

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A Researcher's Guide to Navigating the Cross-Reactivity Landscape of 22R-Hydroxycholesterol Antibodies

For researchers, scientists, and drug development professionals investigating the roles of 22R-Hydroxycholesterol (22R-OHC), a critical metabolic intermediate in steroidogenesis and a potent agonist for Liver X Receptors (LXRs) and Farnesoid X Receptor (FXR), the ability to specifically detect and quantify this molecule is paramount.[1][2] However, the commercial availability of antibodies specifically raised against 22R-OHC is limited, compelling researchers to consider antibodies developed against structurally similar oxysterols. This guide provides a comprehensive framework for understanding and evaluating the cross-reactivity of such antibodies, ensuring the scientific integrity of your immunoassays.

The Challenge of Specificity Among Oxysterols

Oxysterols are a class of molecules derived from the oxidation of cholesterol, often differing by only the position or stereochemistry of a single hydroxyl group.[2] This structural similarity is the primary reason for the significant challenge in developing truly specific antibodies. An antibody raised against one oxysterol may recognize and bind to others that share similar epitopes, leading to inaccurate quantification and misinterpretation of biological effects.[3]

Therefore, any researcher intending to use an antibody for 22R-OHC quantification must embark on a rigorous validation process to characterize its cross-reactivity profile against a panel of relevant oxysterols.

Potential Cross-Reactive Antibodies for 22R-Hydroxycholesterol

Given the lack of commercially available antibodies specifically marketed for 22R-OHC, a logical starting point is to investigate antibodies targeting structurally related oxysterols. The following table outlines potential candidates and the rationale for their consideration.

Antibody Target	Rationale for Potential Cross-Reactivity with 22R-Hydroxycholesterol	Key Structural Differences
20S-Hydroxycholesterol	Stereoisomer with a hydroxyl group on the side chain, albeit at a different position.	Position of the hydroxyl group on the cholesterol side chain.
25-Hydroxycholesterol	A common and well-studied oxysterol with a hydroxyl group on the side chain.	Position of the hydroxyl group on the cholesterol side chain.
20α,22R-Dihydroxycholesterol	The immediate downstream metabolite of 22R-OHC in the steroidogenic pathway, sharing the 22R-hydroxyl group.[1][4]	Presence of an additional hydroxyl group at the C20 position.
General Oxysterol Antibodies	Some antibodies are developed to recognize a common structural motif among a class of oxysterols.	Specificity would need to be thoroughly evaluated.

It is crucial to obtain the product datasheets for any candidate antibody and scrutinize any provided cross-reactivity data. However, it is highly probable that 22R-OHC was not included in the manufacturer's validation panel. Thus, the onus is on the end-user to perform these critical experiments.

Experimental Workflow for Assessing Cross-Reactivity

The gold-standard method for determining the cross-reactivity of antibodies against small molecules like oxysterols is the competitive Enzyme-Linked Immunosorbent Assay (ELISA) .[5][6] This assay measures the ability of various oxysterols to compete with a labeled or coated 22R-OHC for binding to the antibody.

Caption: Workflow for a competitive ELISA to assess antibody cross-reactivity.

Detailed Protocol for Competitive ELISA

This protocol provides a framework for assessing the cross-reactivity of a candidate antibody. Optimization of concentrations and incubation times will be necessary.

Materials:

• High-binding 96-well microplates

• Candidate primary antibody

• 22R-Hydroxycholesterol standard (for coating and as a competitor)

• Panel of other oxysterols for cross-reactivity testing (e.g., 20S-hydroxycholesterol, 25-hydroxycholesterol, 20α,22R-dihydroxycholesterol, cholesterol)

• Protein carrier for conjugation (e.g., Bovine Serum Albumin - BSA, or Keyhole Limpet Hemocyanin - KLH)

• Coating Buffer (e.g., carbonate-bicarbonate buffer, pH 9.6)

• Blocking Buffer (e.g., 3% BSA in PBS)

• Wash Buffer (e.g., PBS with 0.05% Tween-20)

• Enzyme-conjugated secondary antibody (e.g., HRP-conjugated anti-species IgG)

• Substrate solution (e.g., TMB)

• Stop solution (e.g., 2N H2SO4)

• Microplate reader

Procedure:

• Preparation of 22R-OHC-Protein Conjugate for Coating: As small molecules like 22R-OHC do not efficiently bind to microplates, they must first be conjugated to a larger protein carrier. This is a critical step that may require expertise in bioconjugation chemistry.

• Plate Coating:

  • Dilute the 22R-OHC-protein conjugate to an optimized concentration in Coating Buffer.

  • Add 50 µL of the diluted conjugate to each well of the microplate.

  • Incubate overnight at 4°C.

  • Wash the wells twice with Wash Buffer.

• Blocking:

  • Add 200 µL of Blocking Buffer to each well.

  • Incubate for at least 2 hours at room temperature.

  • Wash the wells twice with Wash Buffer.

• Competitive Reaction:

  • Prepare serial dilutions of the 22R-OHC standard and each of the competing oxysterols in your panel.

  • In a separate plate or tubes, mix a fixed, optimized concentration of the primary antibody with each dilution of the standards and competitors.

  • Transfer 100 µL of these mixtures to the coated and blocked microplate wells.

  • Incubate for 2 hours at room temperature.

• Detection:

  • Wash the wells four times with Wash Buffer.

  • Add 100 µL of the diluted enzyme-conjugated secondary antibody to each well.

  • Incubate for 1 hour at room temperature.

  • Wash the wells five times with Wash Buffer.

  • Add 100 µL of the substrate solution to each well and incubate in the dark for an appropriate time (typically 15-30 minutes) for color development.

  • Stop the reaction by adding 50 µL of Stop Solution.

• Data Acquisition and Analysis:

  • Read the absorbance at the appropriate wavelength (e.g., 450 nm for TMB).

  • Plot the absorbance versus the log of the competitor concentration to generate competition curves for 22R-OHC and each of the other oxysterols.

  • Determine the IC50 value (the concentration of the competitor that inhibits 50% of the maximal signal) for each oxysterol.

  • Calculate the percent cross-reactivity for each competing oxysterol using the following formula:

    % Cross-Reactivity = (IC50 of 22R-OHC / IC50 of competing oxysterol) x 100

Interpreting the Data: A Comparative Framework

The results of your competitive ELISA should be compiled into a clear, comparative table. This will allow for an objective assessment of the antibody's specificity.

Competing Sterol	IC50 (nM)	% Cross-Reactivity
22R-Hydroxycholesterol	[Experimental Value]	100%
20S-Hydroxycholesterol	[Experimental Value]	[Calculated Value]
25-Hydroxycholesterol	[Experimental Value]	[Calculated Value]
20α,22R-Dihydroxycholesterol	[Experimental Value]	[Calculated Value]
Cholesterol	[Experimental Value]	[Calculated Value]
Other relevant sterols	[Experimental Value]	[Calculated Value]

A lower percent cross-reactivity indicates higher specificity of the antibody for 22R-OHC. Ideally, for an antibody to be considered highly specific, the cross-reactivity with other physiologically relevant oxysterols should be negligible (e.g., <1%).

Visualizing Structural Similarities

Understanding the structural basis of potential cross-reactivity is crucial. The following diagram illustrates the structural similarities and differences between 22R-OHC and other relevant oxysterols.

Caption: Structural comparison of 22R-OHC and potentially cross-reactive oxysterols.

Conclusion and Recommendations

The specific and accurate measurement of 22R-Hydroxycholesterol is essential for advancing our understanding of its physiological and pathological roles. In the absence of commercially validated antibodies, researchers must take a proactive and rigorous approach to antibody selection and validation. By employing a systematic evaluation using competitive ELISA, you can confidently select an antibody with the required specificity for your research needs. Always be transparent about the cross-reactivity profile of the antibody used in any publications to ensure the reproducibility and integrity of your findings.

References

• A Direct, Competitive Enzyme-Linked Immunosorbent Assay (ELISA) as a Quantitative Technique for Small Molecules. Journal of Chemical Education. [Link]

• Competitive ELISA Protocol. Biomeda Corp. [Link]

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• 22R-Hydroxycholesterol - Wikipedia. Wikipedia. [Link]

• 22R-Hydroxycholesterol – Knowledge and References. Taylor & Francis. [Link]

• 20α,22R-Dihydroxycholesterol - Wikipedia. Wikipedia. [Link]

• Antibody Cross-Reactivity: How to Assess & Predict Binding. Boster Bio. [Link]

• 22R-Hydroxycholesterol | C27H46O2 | CID 167685 - PubChem. National Institutes of Health. [Link]

• 25-hydroxycholesterol: an integrator of antiviral ability and signaling. Frontiers. [Link]

• Mass Spectrometric Study of the Enzymatic Conversion of Cholesterol to (22R)-22-hydroxycholesterol, (20R,22R)-20,22-dihydroxycholesterol, and Pregnenolone, and of (22R). PubMed. [Link]

• Effects of Oxysterols on Immune Cells and Related Diseases. MDPI. [Link]

• Diverse Immunoregulatory Roles of Oxysterols—The Oxidized Cholesterol Metabolites. PMC. [Link]

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Decoding the Specificity of 22R-Hydroxycholesterol: A Comparative Guide for Researchers

For researchers and drug development professionals navigating the complex landscape of sterol signaling, understanding the precise molecular interactions of compounds like 22R-Hydroxycholesterol (22R-OHC) is paramount. This guide provides an in-depth, evidence-based comparison of 22R-OHC's effects on key cellular signaling pathways, offering clarity on its specificity and potential for off-target activities. By synthesizing experimental data and explaining the rationale behind key validation assays, this document serves as a critical resource for designing robust experiments and interpreting results in the context of nuclear receptor and Hedgehog signaling modulation.

Introduction: The Biological Context of 22R-Hydroxycholesterol

22R-Hydroxycholesterol is an endogenous oxysterol, an oxidized derivative of cholesterol, that serves as a crucial metabolic intermediate in the biosynthesis of steroid hormones.[1][2] The enzyme CYP11A1 stereospecifically hydroxylates cholesterol at the C22 position to form 22R-OHC, which is then further metabolized to pregnenolone, the precursor to all steroid hormones.[2] Beyond its role as a biosynthetic intermediate, 22R-OHC has emerged as a significant signaling molecule, primarily through its interaction with nuclear receptors. This guide will dissect its activity on Liver X Receptors (LXRs), its unexpected interaction with the Farnesoid X Receptor (FXR), and its nuanced relationship with the Hedgehog (Hh) signaling pathway.

Primary Target Profile: A Tale of Two Nuclear Receptors

The principal and most well-characterized targets of 22R-OHC are the Liver X Receptors, LXRα (NR1H3) and LXRβ (NR1H2). These nuclear receptors are critical regulators of cholesterol homeostasis, fatty acid metabolism, and inflammation.[1] However, emerging evidence has revealed a surprising promiscuity in 22R-OHC's interactions, extending its influence to the Farnesoid X Receptor (FXR).

Liver X Receptor (LXR) Agonism

22R-OHC is a well-established agonist of both LXRα and LXRβ, activating the transcription of LXR target genes.[1] This activation is central to its role in regulating lipid metabolism.

Signaling Pathway Overview:

Caption: LXR Signaling Pathway Activation by 22R-OHC.

Farnesoid X Receptor (FXR) Activation: An Unexpected Interaction

Intriguingly, 22R-OHC has been shown to activate the Farnesoid X Receptor (FXR), a nuclear receptor primarily known for its role in bile acid sensing and metabolism.[3][4][5][6] This finding highlights the potential for cross-talk between cholesterol and bile acid signaling pathways. Studies have demonstrated that 22R-OHC can induce the expression of the Bile Salt Export Pump (BSEP), a known FXR target gene, in a manner comparable to the natural FXR ligand chenodeoxycholic acid (CDCA).[3][6] This activation is mediated directly through FXR and not LXR.[3][6]

Signaling Pathway Overview:

Caption: FXR Signaling Pathway Activation by 22R-OHC.

Comparative Analysis: 22R-OHC vs. Other Modulators

To fully appreciate the specificity of 22R-OHC, it is essential to compare its activity with that of other endogenous and synthetic modulators of the LXR, FXR, and Hedgehog pathways.

Compound	Target Pathway	EC50 (µM)	Potency Relative to 22R-OHC	Reference
22R-Hydroxycholesterol	LXRα/β	~4-7	-	[2]
FXR	Comparable to CDCA (~10-50 µM)	-	[3][7][8]
Hedgehog	>10 (Inactive)	-	[9]
20S-Hydroxycholesterol	Hedgehog	~3	Significantly more potent	[2][9]
LXRα/β	Active	Similar	[1]
25-Hydroxycholesterol	LXRα/β	Active	Similar	[1]
Hedgehog	Active	Less potent than 20S-OHC	[10]
T0901317 (Synthetic)	LXRα/β	~0.05	~80-140x more potent	[1]
SAG (Synthetic)	Hedgehog	~0.003	Not applicable (different pathway)	[2]
Chenodeoxycholic Acid (CDCA)	FXR	~10-50	Similar	[7][8]

Note: EC50 values can vary depending on the specific cell line and assay conditions used. The values presented here are approximate and intended for comparative purposes.

The Hedgehog Pathway: A Case of Stereospecificity

The Hedgehog (Hh) signaling pathway plays a critical role in embryonic development and tissue homeostasis. While some oxysterols are potent activators of this pathway through their interaction with the seven-transmembrane protein Smoothened (Smo), the activity of 22R-OHC is negligible.[9] In stark contrast, its stereoisomer, 20S-Hydroxycholesterol (20S-OHC), is a potent agonist of the Hh pathway.[2][9] This highlights the exquisite stereoselectivity of the Smoothened oxysterol binding site. Some studies suggest that while not an agonist, the related compound 22(S)-azacholesterol can act as a non-competitive inhibitor of Smoothened, binding to the oxysterol binding site.[11] However, direct antagonist activity of 22R-OHC on Smoothened has not been definitively established.

Off-Target Effects and Broader Specificity Profile

A comprehensive understanding of a compound's specificity requires an investigation of its potential off-target effects. Transcriptomic and proteomic studies are invaluable tools for this purpose.

Induction of TREM-1 Expression

Transcriptomic studies have revealed that 22R-OHC can induce the expression of Triggering Receptor Expressed on Myeloid cells 1 (TREM-1) in maturing dendritic cells.[7] TREM-1 is a receptor involved in amplifying inflammatory responses. This effect appears to be mediated through nuclear receptors, including LXRs.[7]

Global Cellular Effects: Insights from Transcriptomic Analysis

• Cholesterol biosynthesis and efflux: As expected from an LXR agonist.

• Inflammatory and immune responses.

• Cell stress pathways, including the unfolded protein response.

A dedicated transcriptomic analysis of 22R-OHC-treated cells would be invaluable to fully delineate its on- and off-target gene regulatory networks.

Experimental Protocols for Specificity Assessment

To empower researchers to independently validate and further explore the specificity of 22R-OHC, this section provides detailed, step-by-step protocols for key assays.

Dual-Luciferase Reporter Assay for Nuclear Receptor Activation (LXR & FXR)

This cell-based assay is the gold standard for quantifying the ability of a compound to activate a specific nuclear receptor.

Workflow Overview:

Caption: Dual-Luciferase Reporter Assay Workflow.

Step-by-Step Methodology:

• Cell Culture and Plating:

  • Culture HEK293T cells in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin at 37°C in a 5% CO2 incubator.

  • Seed 10,000 cells per well in a 96-well white, clear-bottom plate and allow them to adhere overnight.[11]

• Transient Transfection:

  • For each well, prepare a transfection mix containing:

    • An expression plasmid for the Gal4 DNA-binding domain (DBD) fused to the ligand-binding domain (LBD) of the nuclear receptor of interest (e.g., LXRα, LXRβ, or FXR).[11]

    • A reporter plasmid containing a luciferase gene downstream of a promoter with multiple copies of the Gal4 Upstream Activating Sequence (UAS).[11]

    • A control plasmid constitutively expressing Renilla luciferase for normalization of transfection efficiency.[11]

  • Use a suitable transfection reagent (e.g., Lipofectamine) according to the manufacturer's instructions.

  • Incubate the cells with the transfection mix for 4-6 hours, then replace with fresh culture medium.

• Compound Treatment:

  • 24 hours post-transfection, prepare serial dilutions of 22R-OHC and control compounds (e.g., T0901317 for LXR, CDCA for FXR) in the appropriate vehicle (e.g., DMSO).

  • Add the compounds to the cells and incubate for an additional 24 hours.

• Lysis and Luminescence Measurement:

  • Aspirate the medium and wash the cells with phosphate-buffered saline (PBS).

  • Lyse the cells using a passive lysis buffer.

  • Measure Firefly and Renilla luciferase activities sequentially using a dual-luciferase reporter assay system and a luminometer.[9]

• Data Analysis:

  • Normalize the Firefly luciferase activity to the Renilla luciferase activity for each well.

  • Plot the normalized luciferase activity against the compound concentration and fit the data to a dose-response curve to determine the EC50 value.

Competitive Radioligand Binding Assay for Smoothened

This biochemical assay determines the ability of an unlabeled compound (like 22R-OHC) to compete with a known radiolabeled ligand for binding to Smoothened, thereby assessing its binding affinity.

Workflow Overview:

Caption: Competitive Radioligand Binding Assay Workflow.

Step-by-Step Methodology:

• Membrane Preparation:

  • Culture cells overexpressing Smoothened (e.g., HEK293-Smo).

  • Harvest the cells and homogenize them in a cold lysis buffer.

  • Centrifuge the homogenate at low speed to remove nuclei and debris, then centrifuge the supernatant at high speed to pellet the membranes.

  • Resuspend the membrane pellet in a binding buffer and determine the protein concentration.

• Binding Reaction:

  • In a 96-well plate, set up the binding reactions in a final volume of 250 µL containing:

    • A fixed concentration of a suitable radioligand (e.g., [³H]-Cyclopamine) at a concentration close to its Kd.

    • A range of concentrations of the unlabeled competitor (22R-OHC or control compounds).

    • The prepared cell membranes.

  • Include wells for total binding (radioligand and membranes only) and non-specific binding (radioligand, membranes, and a saturating concentration of an unlabeled ligand).

  • Incubate the plate at room temperature for a sufficient time to reach equilibrium (e.g., 60-90 minutes).

• Filtration and Washing:

  • Rapidly filter the contents of each well through a glass fiber filter plate using a cell harvester to separate bound from free radioligand.

  • Wash the filters multiple times with ice-cold wash buffer to remove unbound radioligand.

• Scintillation Counting:

  • Dry the filter plate, add scintillation cocktail to each well, and count the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding against the logarithm of the competitor concentration.

  • Fit the data to a one-site competition model to determine the IC50 value.

  • Calculate the inhibitory constant (Ki) from the IC50 using the Cheng-Prusoff equation.

Conclusion and Future Directions

22R-Hydroxycholesterol is a multifaceted signaling molecule with a clear and potent agonist activity on both LXRα and LXRβ. Its unexpected ability to also activate FXR at comparable concentrations to the endogenous ligand CDCA opens up new avenues for research into the interplay between cholesterol and bile acid metabolism. In contrast, its activity on the Hedgehog pathway is negligible, underscoring the high degree of stereospecificity in Smoothened's ligand recognition.

For researchers in drug development, the dual LXR/FXR agonism of 22R-OHC presents both opportunities and challenges. While targeting both receptors could be beneficial in certain metabolic diseases, it also represents a potential for off-target effects that must be carefully considered. The experimental frameworks provided in this guide offer the necessary tools to dissect the specificity of 22R-OHC and other oxysterols with high confidence.

Future research should focus on obtaining a comprehensive, unbiased profile of 22R-OHC's cellular targets through advanced proteomics and transcriptomics approaches. This will not only refine our understanding of its specificity but may also uncover novel biological roles for this important endogenous sterol.

References

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• Kozielewicz, P., Bowin, C. F., Turku, A., & Schulte, G. (2019). A NanoBRET-Based Binding Assay for Smoothened Allows Real-Time Analysis of Ligand Binding and Distinction of Two Binding Sites for BODIPY-Cyclopamine. Molecular Pharmacology, 96(6), 754–764.
• Krycer, J. R., & Brown, A. J. (2012). Ligand specificity and evolution of liver X receptors. Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids, 1821(11), 1383–1391.
• Nachtergaele, S., Mydock, L. K., & Rohatgi, R. (2012). Oxysterols are allosteric activators of the oncoprotein Smoothened.
• Nelson, E. R., & Holzer, G. (2016). Improved Dual-Luciferase Reporter Assays for Nuclear Receptors. Current Chemical Genomics, 10, 44–51.
• Richardson, T. I., & Scott, M. P. (2007). Oxysterols are novel activators of the hedgehog signaling pathway in pluripotent mesenchymal cells. Journal of Biological Chemistry, 282(12), 8891–8900.
• Open EU-ToxRisk. (2021). Hybrid Reporter Gene Assay for the evaluation of nuclear receptors as targets Version 1.0.
• Huang, P., Nedelcu, D., Watanabe, M., Jao, C., Kim, Y., Liu, J., & Salic, A. (2016). Cellular cholesterol directly activates Smoothened in Hedgehog signaling. Cell, 166(5), 1176–1187.e14.

• INDIGO Biosciences. (n.d.). Panel of Human LXR Reporter Assays: LXRα & LXRβ. Retrieved from [Link]

• Torra, I. P., & Pineda-Torra, I. (2015). Luciferase Reporter Assays to Assess Liver X Receptor Transcriptional Activity. Methods in Molecular Biology, 1324, 67–76.

• Gifford Bioscience. (n.d.). Data Sheet Radioligand Binding Assay Protocol. Retrieved from [Link]

• Deng, R., Yang, D., Yang, J., & Yan, B. (2006). Oxysterol 22(R)-Hydroxycholesterol Induces the Expression of the Bile Salt Export Pump through Nuclear Receptor Farsenoid X Receptor but Not Liver X Receptor. Journal of Pharmacology and Experimental Therapeutics, 317(1), 317–325.

• Alfa Cytology. (n.d.). Competitive Radioligand Binding Assays. Retrieved from [Link]

• Dwyer, J. R., Sever, N., Carlson, M., Nelson, S. F., Beachy, P. A., & Parhami, F. (2007). Oxysterols are novel activators of the hedgehog signaling pathway in pluripotent mesenchymal cells. The Journal of biological chemistry, 282(12), 8959–8968.
• Deng, R. (2006). Oxysterol 22(R)-hydroxycholesterol Induces the Expression of the Bile Salt Export Pump Through Nuclear Receptor Farsenoid X Receptor but Not Liver X Receptor. Journal of Pharmacology and Experimental Therapeutics, 317(1), 317-325.
• Deng, R., Yang, D., Yang, J., & Yan, B. (2006). Oxysterol 22(R)-Hydroxycholesterol Induces the Expression of the Bile Salt Export Pump through Nuclear Receptor Farsenoid X Receptor but Not Liver X Receptor. Journal of Pharmacology and Experimental Therapeutics, 317(1), 317–325.
• Deng, R., Yang, D., Yang, J., & Yan, B. (2006). Oxysterol 22(R)-Hydroxycholesterol Induces the Expression of the Bile Salt Export Pump through Nuclear Receptor Farsenoid X Receptor but Not Liver X Receptor. Journal of Pharmacology and Experimental Therapeutics, 317(1), 317–325.
• Mouchiroud, L., & Auwerx, J. (2010). A proteome-wide map of 20(S)-hydroxycholesterol interactors in cell membranes. Scientific reports, 8(1), 1-13.

• GraphPad. (n.d.). Analyzing Radioligand Binding Data. Retrieved from [Link]

• Fontana, R., Raccosta, L., Rovati, L., Steffensen, K. R., Paniccia, A., Jakobsson, T., ... & Russo, V. (2019). Nuclear receptor ligands induce TREM-1 expression on dendritic cells: analysis of their role in tumors. OncoImmunology, 8(12), e1669420.
• Singh, A. B., Dong, B., Kraemer, F. B., Xu, Y., Zhang, Y., & Liu, J. (2020). FXR activation by obeticholic acid elevates liver LDL receptor expression by mRNA stabilization and reduces plasma LDL-cholesterol in mice. Journal of lipid research, 61(12), 1633-1643.
• Wang, J., & Tang, Y. (2020). A proteomic platform to identify off-target proteins associated with therapeutic modalities that induce protein degradation or gene silencing. Scientific reports, 10(1), 1-11.
• Goya, J., & Thiele, C. (2021). Thermal proteome profiling reveals distinct target selectivity for differentially oxidized oxysterols. bioRxiv.
• Nguyen, T. M., Sreekanth, V., Deb, A., Kokkonda, P., T., P. K., Donovan, K. A., ... & Ciulli, A. (2022). Proteolysis-targeting chimeras with reduced off-targets. Nature chemical biology, 18(12), 1369-1378.
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A Researcher's Guide to Validating 22R-Hydroxycholesterol in Atherosclerosis Models: A Comparative Approach

For researchers in cardiovascular drug development, dissecting the role of specific endogenous molecules in the complex pathology of atherosclerosis is paramount. Among the myriad of players, oxysterols—oxidized derivatives of cholesterol—have emerged as critical signaling molecules. This guide provides an in-depth, technical comparison for validating the function of a specific oxysterol, 22R-Hydroxycholesterol (22R-OHC), in established atherosclerosis models. We will move beyond a simple recitation of protocols to explain the scientific rationale behind experimental choices, ensuring a robust and self-validating research strategy. This guide is designed for fellow scientists and drug development professionals seeking to rigorously evaluate 22R-OHC's potential as a therapeutic target.

Introduction to 22R-Hydroxycholesterol: A Molecule of Interest in Atherosclerosis

22R-Hydroxycholesterol is an endogenous oxysterol, serving as an intermediate in the biosynthesis of steroid hormones from cholesterol.[1] Its significance in cardiovascular research stems primarily from its function as a potent agonist of Liver X Receptors (LXRα and LXRβ).[1] LXRs are nuclear receptors that play a pivotal role in regulating cholesterol homeostasis, inflammation, and fatty acid metabolism—all key processes in the development and progression of atherosclerosis.[2][3] Upon activation by oxysterols like 22R-OHC, LXRs form heterodimers with the Retinoid X Receptor (RXR) and bind to LXR response elements (LXREs) in the promoter regions of target genes.[2] This transcriptional activation leads to the expression of proteins involved in reverse cholesterol transport, such as ATP-binding cassette transporters A1 (ABCA1) and G1 (ABCG1), which are crucial for removing excess cholesterol from macrophages in the arterial wall.[2][3][4]

Interestingly, 22R-OHC has also been identified as an agonist for the Farnesoid X Receptor (FXR), another nuclear receptor involved in bile acid and lipid metabolism.[5] This dual activity adds a layer of complexity to its biological functions and necessitates a careful and comparative experimental approach to delineate its precise role in atherosclerosis.

The Comparative Landscape: Why Not Just Study 22R-OHC in Isolation?

To truly understand the specific contribution of 22R-OHC to atherosclerosis, it is essential to compare its effects against other relevant molecules. This comparative approach provides context and helps to dissect LXR-dependent versus independent effects, as well as isoform-specific actions. Our recommended comparators include:

• 22S-Hydroxycholesterol (22S-OHC): The synthetic epimer of 22R-OHC. In some cellular contexts, 22S-OHC has been shown to have little to no effect on LXR target genes or even act as an antagonist, making it an excellent negative control to distinguish stereospecific effects.[6]

• 25-Hydroxycholesterol (25-HC): Another endogenous oxysterol and LXR agonist that is known to accumulate in atherosclerotic plaques.[7][8] Comparing 22R-OHC with 25-HC can reveal distinct roles of different oxysterols in atherogenesis. 25-HC has been shown to amplify inflammatory responses in lipid-loaded macrophages, providing a potentially pro-atherogenic comparator.[9]

• T0901317: A potent, non-steroidal synthetic LXR agonist.[6] T0901317 is a valuable tool to probe the consequences of systemic LXR activation. However, it often leads to undesirable side effects like hypertriglyceridemia, a limitation that necessitates the exploration of more selective endogenous modulators like 22R-OHC.[10][11][12]

Experimental Validation: A Multi-pronged Approach

A rigorous validation of 22R-OHC's role in atherosclerosis requires a combination of in vitro cellular assays and in vivo animal models. This multi-pronged approach allows for the dissection of molecular mechanisms at the cellular level and the confirmation of physiological relevance in a whole-organism context.

In Vitro Cellular Models: Unraveling Molecular Mechanisms

The initial stages of atherosclerosis are characterized by the accumulation of cholesterol-laden macrophages, known as foam cells, in the arterial intima. Therefore, macrophage-based assays are central to the in vitro validation of 22R-OHC.

• Macrophage Foam Cell Formation Assay: This assay visually and quantitatively assesses the ability of a compound to inhibit the uptake of modified low-density lipoprotein (oxLDL) by macrophages.

• Cholesterol Efflux Assay: This functional assay measures the capacity of a compound to promote the removal of cholesterol from macrophages, a key anti-atherosclerotic process mediated by LXR activation.

• Endothelial Cell Inflammation Assay: This assay evaluates the effect of 22R-OHC on the expression of adhesion molecules and inflammatory cytokines in endothelial cells, which are critical for the recruitment of monocytes to the arterial wall.

• Smooth Muscle Cell Migration Assay: This assay investigates the impact of 22R-OHC on the migration of vascular smooth muscle cells, a process that contributes to the thickening of the arterial wall in advanced atherosclerotic lesions.

Table 1: Comparison of Expected Outcomes in Key In Vitro Assays

Assay	22R-Hydroxycholesterol (22R-OHC)	22S-Hydroxycholesterol (22S-OHC)	25-Hydroxycholesterol (25-HC)	T0901317
Macrophage Foam Cell Formation	Expected to decrease due to LXR-mediated cholesterol efflux.	Little to no effect expected.	May increase due to pro-inflammatory effects.	Expected to significantly decrease.
Cholesterol Efflux	Expected to increase via ABCA1/ABCG1 upregulation.	Little to no effect expected.	May have a modest effect or be counteracted by inflammation.	Expected to significantly increase.
Endothelial Cell Inflammation	Potential for both pro- and anti-inflammatory effects; LXR-independent pro-inflammatory effects have been reported for some oxysterols.[13]	Minimal effect expected.	Pro-inflammatory effects expected.	Generally anti-inflammatory effects expected.
Smooth Muscle Cell Migration	Effect is context-dependent and needs to be empirically determined.	Minimal effect expected.	May promote migration due to inflammatory signaling.	May inhibit migration through LXR activation.

In Vivo Animal Models: Assessing Physiological Relevance

To translate in vitro findings to a more complex physiological system, the use of genetically modified mouse models of atherosclerosis is indispensable. The two most widely used and relevant models are:

• Apolipoprotein E-deficient (ApoE-/-) mice: These mice lack ApoE, a protein crucial for lipoprotein clearance, leading to spontaneous hypercholesterolemia and the development of atherosclerotic lesions that resemble those in humans.[14]

• Low-density lipoprotein receptor-deficient (LDLR-/-) mice: These mice lack the LDL receptor, resulting in elevated LDL cholesterol levels, especially when fed a high-fat, high-cholesterol "Western" diet.[15][16][17]

The choice between these models can depend on the specific research question, as they have different lipid profiles and lesion characteristics.[18][19]

• Atherosclerotic Lesion Size and Composition: Quantification of plaque area in the aortic root and/or entire aorta is the primary endpoint. Immunohistochemical analysis of lesion composition (e.g., macrophage, smooth muscle cell, and collagen content) provides further insights.

• Plasma Lipid Profile: Measurement of total cholesterol, LDL-C, HDL-C, and triglycerides is essential to understand the systemic effects of 22R-OHC.

• Inflammatory Markers: Analysis of circulating cytokines (e.g., IL-6, TNF-α) and expression of inflammatory genes in the aorta provides a measure of the inflammatory component of atherosclerosis.

• Gene Expression Analysis: RT-qPCR analysis of LXR target genes (e.g., Abca1, Abcg1) in tissues like the aorta and liver confirms target engagement.

Detailed Experimental Protocols

To ensure reproducibility and scientific rigor, we provide detailed, step-by-step protocols for the key in vitro assays.

Protocol 1: Macrophage Foam Cell Formation Assay

This protocol is a synthesis of established methods for inducing and quantifying foam cell formation.[20][21]

Materials:

• RAW 264.7 or bone marrow-derived macrophages (BMDMs)

• DMEM with 10% FBS

• Oxidized LDL (oxLDL)

• 22R-OHC, 22S-OHC, 25-HC, T0901317

• Oil Red O staining solution

• Phosphate-buffered saline (PBS)

• Formalin (10%)

• Isopropanol (60%)

Procedure:

• Seed macrophages in a 24-well plate and allow them to adhere overnight.

• Pre-treat the cells with various concentrations of 22R-OHC or comparators for 2-4 hours.

• Add oxLDL (50 µg/mL) to the wells and incubate for 24 hours to induce foam cell formation.

• Wash the cells twice with PBS.

• Fix the cells with 10% formalin for 10 minutes.

• Wash with PBS and then briefly with 60% isopropanol.

• Stain with Oil Red O solution for 15-30 minutes.

• Wash with 60% isopropanol and then with PBS to remove excess stain.

• Visualize lipid droplets using light microscopy.

• For quantification, extract the Oil Red O stain with isopropanol and measure the absorbance at 510 nm.

Protocol 2: Cholesterol Efflux Assay

This protocol is based on well-established methods for measuring cholesterol efflux to apolipoprotein A-I (ApoA-I) or high-density lipoprotein (HDL).[22][23]

Materials:

• Macrophages (e.g., J774 or BMDMs)

• RPMI 1640 medium with 10% FBS

• [³H]-cholesterol

• Apolipoprotein A-I (ApoA-I) or HDL

• 22R-OHC, 22S-OHC, 25-HC, T0901317

• Scintillation fluid and counter

Procedure:

• Seed macrophages in a 24-well plate.

• Label the cells with [³H]-cholesterol in media containing 0.2% BSA for 24 hours.

• Wash the cells and equilibrate them in serum-free media containing the test compounds (22R-OHC or comparators) for 18-24 hours to upregulate ABCA1/G1 expression.

• Wash the cells and add serum-free media containing ApoA-I (10 µg/mL) or HDL (50 µg/mL) as cholesterol acceptors.

• Incubate for 4-6 hours.

• Collect the supernatant and lyse the cells with 0.1 M NaOH.

• Measure the radioactivity in both the supernatant and the cell lysate using a scintillation counter.

• Calculate the percentage of cholesterol efflux as: (dpm in supernatant / (dpm in supernatant + dpm in cell lysate)) x 100.

Visualizing the Pathways: Signaling and Workflows

To better understand the underlying mechanisms and experimental designs, the following diagrams are provided.

Signaling Pathway of 22R-Hydroxycholesterol in Macrophages

Caption: 22R-OHC activates LXR/RXR and FXR/RXR pathways in macrophages.

Experimental Workflow for In Vivo Validation

Caption: Workflow for in vivo validation of 22R-OHC in mouse models.

Conclusion and Future Directions

The validation of 22R-Hydroxycholesterol's role in atherosclerosis is a multifaceted process that requires a carefully designed, comparative experimental strategy. By employing a combination of in vitro cellular assays and in vivo animal models, and by comparing its effects against relevant molecules like its stereoisomer 22S-OHC, other endogenous oxysterols, and potent synthetic LXR agonists, researchers can build a comprehensive and robust understanding of its therapeutic potential.

The evidence suggests that 22R-OHC, through its activation of LXR, holds promise as a modulator of cholesterol metabolism and inflammation in the context of atherosclerosis. However, its dual activity on FXR and the potential for LXR-independent effects warrant further investigation. Future studies should focus on dissecting the relative contributions of LXR and FXR signaling to the observed effects of 22R-OHC and exploring its impact on other cell types involved in atherosclerosis, such as T cells and dendritic cells. A thorough understanding of these nuances will be critical for the successful translation of these findings into novel therapeutic strategies for cardiovascular disease.

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A Researcher's Guide to the Independent Replication of 22R-Hydroxycholesterol Findings

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

In the landscape of drug discovery and molecular biology, the independent replication of experimental findings is the cornerstone of scientific validity. This guide provides a comprehensive framework for researchers aiming to independently verify and build upon the established findings related to 22R-Hydroxycholesterol (22R-HC), an endogenous oxysterol with significant biological activity. As a potent agonist of Liver X Receptors (LXRs), and with emerging evidence of Farnesoid X Receptor (FXR) activity, 22R-HC stands as a molecule of interest in the regulation of lipid metabolism, inflammation, and steroidogenesis. This document will navigate the complexities of its dual receptor agonism, provide detailed experimental protocols for in vitro and in vivo validation, and offer a comparative analysis against widely used synthetic LXR agonists.

Introduction to 22R-Hydroxycholesterol: Beyond a Simple LXR Agonist

22R-Hydroxycholesterol is a naturally occurring oxysterol, an intermediate in the biosynthesis of steroid hormones from cholesterol.[1] Its primary recognition in the scientific community stems from its role as an endogenous ligand for Liver X Receptors (LXRs), nuclear receptors that are critical regulators of cholesterol homeostasis, fatty acid metabolism, and inflammatory responses.[2][3] Upon activation, LXRs form a heterodimer with the Retinoid X Receptor (RXR) and bind to LXR response elements (LXREs) in the promoter regions of target genes, thereby modulating their expression.[2]

However, the biological profile of 22R-HC is more nuanced than that of a simple LXR agonist. Studies have revealed that its effects can diverge from those of potent synthetic LXR agonists like T0901317. For instance, in human myotubes, while both 22R-HC and T0901317 increased the expression of some LXR target genes, T0901317 promoted the formation of diacylglycerol and triacylglycerol, an effect not observed with 22R-HC.[4][5] Furthermore, compelling evidence suggests that 22R-HC can also function as a ligand for the Farnesoid X Receptor (FXR), a key regulator of bile acid synthesis and metabolism.[6][7][8] This dual agonism complicates the interpretation of its biological effects and underscores the importance of rigorous, independent validation.

Part 1: In Vitro Validation of LXR Activation

A critical first step in replicating 22R-HC findings is to confirm its ability to activate LXR in a controlled cellular environment. A luciferase reporter assay is a robust and widely used method for this purpose.

Experimental Protocol: LXR Activation Luciferase Reporter Assay

This protocol outlines the steps to quantify the activation of LXR by 22R-HC in a cell-based assay.

Materials:

• HEK293T cells (or other suitable cell line)

• DMEM with 10% FBS and 1% Penicillin-Streptomycin

• LXRα or LXRβ expression plasmid

• LXRE-luciferase reporter plasmid (containing multiple copies of an LXR response element driving luciferase expression)

• Renilla luciferase plasmid (for normalization)

• Transfection reagent (e.g., Lipofectamine 3000)

• 22R-Hydroxycholesterol (≥98% purity, available from suppliers like Sigma-Aldrich)[9]

• T0901317 and GW3965 (as positive controls)

• Dual-Luciferase® Reporter Assay System

• Luminometer

Step-by-Step Methodology:

• Cell Seeding: Seed HEK293T cells in a 96-well plate at a density that will result in 70-80% confluency at the time of transfection.

• Transfection: Co-transfect the cells with the LXR expression plasmid, the LXRE-luciferase reporter plasmid, and the Renilla luciferase plasmid using a suitable transfection reagent according to the manufacturer's protocol.

• Incubation: Incubate the cells for 24 hours post-transfection to allow for adequate expression of the transfected plasmids.

• Treatment: Prepare serial dilutions of 22R-HC, T0901317, and GW3965 in serum-free DMEM. After the 24-hour incubation, replace the culture medium with the treatment solutions. Include a vehicle control (e.g., DMSO or ethanol).

• Second Incubation: Incubate the treated cells for another 16-24 hours.

• Cell Lysis: Wash the cells with PBS and then lyse the cells using the passive lysis buffer provided with the Dual-Luciferase® Reporter Assay System.

• Luminescence Measurement: Measure the firefly and Renilla luciferase activities sequentially in a luminometer according to the assay system's protocol.

• Data Analysis: Normalize the firefly luciferase activity to the Renilla luciferase activity for each well to correct for transfection efficiency and cell number. Calculate the fold induction relative to the vehicle control.

Visualizing the Workflow

Caption: Workflow for the LXR activation luciferase reporter assay.

Expected Outcomes and Comparative Analysis

The results of the luciferase assay should demonstrate a dose-dependent increase in luciferase activity in cells treated with 22R-HC, confirming its role as an LXR agonist. For a robust comparison, it is essential to include the synthetic LXR agonists T0901317 and GW3965 as positive controls.

Compound	LXRα EC50 (nM)	LXRβ EC50 (nM)	Source
22R-Hydroxycholesterol	~300 - 6710	~300 - 4750	[10]
T0901317	~20 - 50	~20 - 50	[11]
GW3965	~190	~30	[11]

Note: EC50 values can vary depending on the cell line, reporter construct, and specific assay conditions. The data presented here are aggregated from multiple sources to provide a general comparison.

The data clearly indicates that while 22R-HC is an LXR agonist, it is significantly less potent than the synthetic agonists T0901317 and GW3965. This difference in potency is a critical factor to consider when designing and interpreting experiments.

The LXR Signaling Pathway

Caption: LXR signaling pathway activated by 22R-Hydroxycholesterol.

Part 2: In Vivo Validation in an Atherosclerosis Model

To translate the in vitro findings to a more physiologically relevant context, in vivo studies are indispensable. Mouse models of atherosclerosis, such as Apolipoprotein E-deficient (ApoE-/-) or LDL receptor-deficient (LDLR-/-) mice, are widely used to investigate the effects of LXR agonists on plaque development.[12]

Experimental Protocol: 22R-Hydroxycholesterol Treatment in an Atherosclerosis Mouse Model

This protocol provides a framework for assessing the in vivo efficacy of 22R-HC in reducing atherosclerosis.

Materials:

• ApoE-/- mice (or LDLR-/- mice)

• High-fat diet (Western diet)

• 22R-Hydroxycholesterol

• Vehicle (e.g., corn oil)

• Oral gavage needles

• Surgical tools for tissue collection

• Oil Red O stain

• Histology equipment

Step-by-Step Methodology:

• Animal Model and Diet: At 6-8 weeks of age, place ApoE-/- mice on a high-fat diet to induce atherosclerotic lesion development.

• Treatment Groups: After an initial period of lesion development (e.g., 4-6 weeks), divide the mice into treatment and control groups.

• Dosing: Administer 22R-HC (e.g., 10-50 mg/kg/day) or vehicle to the respective groups via oral gavage. The precise dosage may require optimization.

• Treatment Duration: Continue the treatment for a specified period (e.g., 8-12 weeks).

• Tissue Collection: At the end of the treatment period, euthanize the mice and perfuse the vascular system with PBS followed by a fixative (e.g., 4% paraformaldehyde). Carefully dissect the entire aorta.

• En Face Analysis: Open the aorta longitudinally, pin it flat, and stain with Oil Red O to visualize lipid-rich lesions. Capture images and quantify the lesion area as a percentage of the total aortic surface area.

• Aortic Root Histology: Embed the heart and aortic root in OCT compound, and prepare serial cryosections. Stain sections with Oil Red O and hematoxylin to visualize lesion area and cellularity. Additional immunohistochemical staining can be performed to analyze lesion composition (e.g., macrophage and smooth muscle cell content).

• Data Analysis: Compare the lesion size and composition between the 22R-HC-treated and vehicle-treated groups using appropriate statistical tests.

Visualizing the In Vivo Workflow

Caption: Workflow for in vivo validation of 22R-HC in a mouse model of atherosclerosis.

Part 3: Investigating the Dual LXR/FXR Agonism

The finding that 22R-HC can also activate FXR presents both a challenge and an opportunity.[7][8] It necessitates a more careful interpretation of in vivo results, as some of the observed effects may be mediated through FXR, LXR, or a combination of both. To dissect these dual activities, further in vitro experiments are warranted.

Experimental Approach: FXR Activation Assay

A luciferase reporter assay, similar to the one described for LXR, can be employed to specifically measure FXR activation. This involves using an FXR expression plasmid and a reporter construct containing FXR response elements (FXREs). By comparing the dose-response of 22R-HC in both LXR and FXR reporter assays, researchers can quantify its relative potency for each receptor.

Conclusion: The Path Forward for 22R-Hydroxycholesterol Research

The independent replication of scientific findings is paramount to the advancement of knowledge. 22R-Hydroxycholesterol, with its multifaceted biological activities, presents a compelling case for such rigorous validation. By employing the detailed protocols and comparative frameworks outlined in this guide, researchers can confidently and accurately assess the roles of 22R-HC as both an LXR and FXR agonist. This will not only solidify our understanding of its physiological functions but also pave the way for its potential therapeutic applications in metabolic and inflammatory diseases. The journey of scientific discovery is one of continuous verification and refinement, and the independent replication of 22R-HC's effects is a critical step on that path.

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Assessing the Physiological Relevance of 22R-Hydroxycholesterol Concentrations: A Comparative Guide for Researchers

For researchers in cellular metabolism, steroidogenesis, and drug development, understanding the precise roles of endogenous signaling molecules is paramount. Among these, the oxysterol 22R-Hydroxycholesterol (22R-HC) presents a molecule of dual significance. It is not only a critical intermediate in the biosynthesis of all steroid hormones but also a potent endogenous agonist of the Liver X Receptor (LXR), a master regulator of cholesterol homeostasis, lipid metabolism, and inflammation. This guide provides an in-depth analysis of 22R-HC, offering a comparative assessment of its physiological relevance, methodologies for its quantification, and its standing amongst other key oxysterols. Our objective is to equip researchers with the necessary context and technical insights to design and interpret experiments involving this pivotal molecule.

Section 1: The Dual Roles of 22R-Hydroxycholesterol in Cellular Physiology

22R-Hydroxycholesterol occupies a central crossroads in sterol metabolism. Its physiological importance stems from two primary functions:

• An Obligate Intermediate in Steroidogenesis: 22R-HC is the first hydroxylated product in the conversion of cholesterol to pregnenolone, the precursor to all steroid hormones[1][2]. This conversion is catalyzed by the mitochondrial cytochrome P450 side-chain cleavage enzyme (P450scc, also known as CYP11A1). The production of 22R-HC is the rate-limiting step in steroid hormone synthesis, highlighting its critical role in endocrinology. Tissues with high steroidogenic activity, such as the adrenal glands, ovaries, and testes, are primary sites of 22R-HC synthesis[3][4].

• A Potent Liver X Receptor (LXR) Agonist: Beyond its role in steroid synthesis, 22R-HC is a potent endogenous ligand for both LXRα and LXRβ nuclear receptors[1]. LXRs are critical transcriptional regulators of lipid metabolism and inflammatory responses. Upon activation by oxysterols like 22R-HC, LXRs form a heterodimer with the Retinoid X Receptor (RXR) and bind to LXR response elements (LXREs) in the promoter regions of target genes. This leads to the upregulation of genes involved in reverse cholesterol transport (e.g., ABCA1, ABCG1), and the regulation of fatty acid metabolism (e.g., SREBP1c)[5][6].

The dual functionality of 22R-HC makes it a molecule of significant interest. Its localized production in steroidogenic tissues suggests a potential for paracrine or autocrine signaling, while its presence in circulation implies broader systemic effects.

Section 2: Quantifying 22R-Hydroxycholesterol: A Methodological Comparison

Accurate quantification of 22R-HC is essential for assessing its physiological relevance. Due to its low abundance and structural similarity to other sterols, sensitive and specific analytical methods are required. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) has emerged as the gold standard for oxysterol analysis.

Comparison of Analytical Techniques

Feature	Gas Chromatography-Mass Spectrometry (GC-MS)	Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)
Sample Preparation	Requires derivatization (e.g., silylation) to increase volatility. Can be complex and time-consuming.	Derivatization is often not required, simplifying the workflow.
Sensitivity	High sensitivity, capable of detecting low concentrations.	Generally offers higher sensitivity and specificity, especially with modern instrumentation.
Specificity	Good, but can have challenges in resolving isomeric oxysterols.	Excellent specificity due to precursor-product ion transitions (Multiple Reaction Monitoring - MRM).
Throughput	Lower, due to longer run times and more extensive sample preparation.	Higher, with shorter run times and simpler sample prep.
Matrix Effects	Can be significant, requiring careful sample cleanup.	Can be managed with appropriate internal standards and chromatographic separation.

For the analysis of 22R-HC, LC-MS/MS is the preferred method due to its superior specificity and higher throughput.

Detailed Experimental Protocol: Quantification of 22R-Hydroxycholesterol in Human Plasma by LC-MS/MS

This protocol is a representative method synthesized from established procedures for oxysterol analysis[7][8][9][10]. It is crucial to validate this method in your own laboratory setting.

1. Sample Preparation:

• Objective: To extract 22R-HC from plasma and remove interfering substances.

• Procedure:

  • To 100 µL of human plasma in a glass tube, add 10 µL of an internal standard solution (e.g., d7-22R-Hydroxycholesterol in ethanol). The internal standard is critical for correcting for matrix effects and variations in extraction efficiency.

  • Add 1 mL of ice-cold acetone to precipitate proteins. Vortex vigorously for 30 seconds.

  • Incubate at -20°C for 30 minutes to ensure complete protein precipitation.

  • Centrifuge at 4,000 x g for 10 minutes at 4°C.

  • Carefully transfer the supernatant to a new glass tube.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen at 37°C.

  • Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 80:20 methanol:water).

2. LC-MS/MS Analysis:

• Objective: To chromatographically separate 22R-HC from other oxysterols and quantify it using mass spectrometry.

• Instrumentation: A high-performance liquid chromatography (HPLC) system coupled to a triple quadrupole mass spectrometer.

• Chromatographic Conditions (Example):

  • Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm particle size).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Methanol with 0.1% formic acid.

  • Gradient: A linear gradient from 80% B to 100% B over 10 minutes, followed by a 5-minute hold at 100% B and a 5-minute re-equilibration at 80% B.

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 40°C.

• Mass Spectrometry Conditions (Example):

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • MRM Transitions:

    • 22R-Hydroxycholesterol: Monitor the transition of the precursor ion (e.g., m/z 385.3, corresponding to [M+H-H₂O]⁺) to a specific product ion.

    • d7-22R-Hydroxycholesterol (Internal Standard): Monitor the corresponding transition for the deuterated standard.

  • Optimization: Ion source parameters (e.g., capillary voltage, source temperature) and collision energies should be optimized for maximum sensitivity.

3. Data Analysis and Validation:

• Calibration Curve: Prepare a calibration curve using known concentrations of a 22R-HC standard spiked into a surrogate matrix (e.g., charcoal-stripped plasma).

• Quantification: Determine the concentration of 22R-HC in the samples by comparing the peak area ratio of the analyte to the internal standard against the calibration curve.

• Validation: The method should be validated for linearity, accuracy, precision, limit of detection (LOD), and limit of quantification (LOQ) according to regulatory guidelines.

Visualizing the Workflow: Quantification of 22R-Hydroxycholesterol

Caption: Workflow for the quantification of 22R-Hydroxycholesterol in plasma.

Section 3: Comparative Analysis of 22R-Hydroxycholesterol and Other Key Oxysterols

While 22R-HC is a potent LXR agonist, it is one of several endogenous oxysterols that can activate this receptor. Understanding the relative potencies and physiological concentrations of these molecules is crucial for deciphering their specific roles.

Key Endogenous LXR Agonists: A Comparison

Oxysterol	Primary Site of Synthesis	Typical Plasma Concentration (Healthy Adults)	LXRα Binding Affinity (Ki)	Key Physiological Roles
22R-Hydroxycholesterol	Steroidogenic tissues (adrenal glands, gonads), placenta[3][4]	Low ng/mL range (variable)	~380 nM[11]	Intermediate in steroidogenesis; LXR activation in steroidogenic tissues and potentially systemically.
24S-Hydroxycholesterol	Brain[12]	~30-60 ng/mL	~110 nM[11]	Cholesterol elimination from the brain; LXR activation in the CNS and periphery.
25-Hydroxycholesterol	Macrophages, various tissues upon inflammatory stimuli	Low ng/mL range, increases with inflammation	Potent LXR agonist	Regulation of immune responses and lipid metabolism.
27-Hydroxycholesterol	Most tissues (ubiquitous)	~80-150 ng/mL	Potent LXR agonist	Alternative pathway of bile acid synthesis; cholesterol transport.

Note: Plasma concentrations can vary significantly based on age, sex, and health status.

Experimental Evidence: Potency in LXR Target Gene Induction

Several in vitro studies have demonstrated the potent ability of 22R-HC to induce the expression of LXR target genes, particularly ABCA1, which is critical for reverse cholesterol transport.

• In cultured human retinal pigment epithelial (RPE) cells, 10 µM 22R-HC induced a 10-fold increase in ABCA1 mRNA expression[5].

• In brain cells, 22R-HC has been shown to markedly increase ABCA1 mRNA and protein levels, leading to enhanced cholesterol efflux[3][5].

• While direct head-to-head comparisons of EC50 values across a range of oxysterols in a single cell type are limited in the literature, the available data consistently position 22R-HC as one of the more potent endogenous LXR agonists for ABCA1 induction.

It is important to note that the cellular context and the specific LXR target gene can influence the relative potency of different oxysterols. For instance, some studies suggest that while 22R-HC is a strong inducer of ABCA1, other oxysterols might have a more pronounced effect on genes involved in fatty acid synthesis, such as SREBP1c.

Visualizing the Signaling Pathway: 22R-Hydroxycholesterol and LXR Activation

Caption: 22R-Hydroxycholesterol activates the LXR signaling pathway.

Section 4: Interpreting 22R-Hydroxycholesterol Concentrations: Physiological and Pathological Relevance

Assessing the physiological relevance of a given 22R-HC concentration requires consideration of its dual roles and the context in which it is measured.

• In Steroidogenic Tissues: The concentration of 22R-HC within the adrenal glands and gonads is expected to be significantly higher than in circulation, reflecting its role as a key intermediate in steroid hormone production. Changes in the levels of 22R-HC in these tissues would directly impact steroidogenesis. For example, in congenital adrenal hyperplasia (CAH), deficiencies in enzymes downstream of P450scc could potentially lead to an accumulation of 22R-HC, although this is not a primary diagnostic marker[13][14].

• In Circulation: The circulating levels of 22R-HC are generally low in healthy adults. Elevated plasma concentrations have been observed during pregnancy, originating from the placenta[4]. Pathological conditions that affect steroidogenic tissues or cholesterol metabolism could potentially alter circulating 22R-HC levels, but more research is needed to establish it as a reliable biomarker for specific diseases.

• As an LXR Agonist: The Ki of 22R-HC for LXRα is approximately 380 nM[11]. This corresponds to a concentration of about 153 ng/mL. While circulating levels are generally lower than this, local concentrations in steroidogenic tissues could be high enough to robustly activate LXR signaling. This suggests that 22R-HC may play a significant role in regulating cholesterol homeostasis and inflammation within these tissues. Furthermore, in pathological states where 22R-HC levels might be elevated, systemic LXR activation could occur.

Conclusion: A Molecule of Context-Dependent Significance

22R-Hydroxycholesterol is a multifaceted molecule whose physiological relevance is highly dependent on its concentration and location. As a cornerstone of steroidogenesis, its presence in steroidogenic tissues is fundamental to endocrine function. As a potent LXR agonist, it has the capacity to modulate key aspects of lipid metabolism and inflammation.

For researchers, the key to unraveling the precise role of 22R-HC lies in accurate quantification and careful consideration of the experimental context. The methodologies and comparative data presented in this guide provide a framework for designing and interpreting studies that aim to further elucidate the physiological and pathophysiological significance of this important oxysterol. Future research should focus on establishing definitive physiological and pathological concentration ranges in various human tissues and disease states to fully realize the potential of 22R-HC as a biomarker and therapeutic target.

References

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• Koldamova, R., et al. (2003). 22R-hydroxycholesterol and 9-cis-retinoic acid induce ATP-binding cassette transporter A1 expression and cholesterol efflux in brain cells and decrease amyloid beta secretion. Journal of Biological Chemistry, 278(15), 13244-13256. [Link]

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Safety & Regulatory Compliance

Mastering the Final Step: A Comprehensive Guide to the Proper Disposal of 22R-Hydroxycholesterol

For the diligent researcher, scientist, or drug development professional, the lifecycle of a chemical reagent extends far beyond its use in an experiment. The final, and arguably most critical, phase is its safe and compliant disposal. This guide provides an in-depth, procedural framework for the proper disposal of 22R-Hydroxycholesterol, a potent, biologically active oxysterol. By understanding the underlying principles of chemical safety and waste management, laboratories can not only ensure regulatory compliance but also foster a culture of safety and environmental stewardship.

Understanding the Hazard Profile of 22R-Hydroxycholesterol

Before any disposal protocol can be established, a thorough understanding of the compound's inherent risks is paramount. 22R-Hydroxycholesterol is not a benign substance; it is a biologically active molecule that serves as an intermediate in steroid hormone biosynthesis and is an agonist for Liver X Receptors (LXRs).[1][2] Its handling and disposal must be approached with the respect it deserves.

A review of the Safety Data Sheet (SDS) reveals the following classifications under the Globally Harmonized System (GHS), adopted by OSHA:

• Acute Toxicity, Oral (Category 4): Harmful if swallowed.[3]

• Skin Corrosion/Irritation (Category 2): Causes skin irritation.[3]

• Serious Eye Damage/Eye Irritation (Category 2A): Causes serious eye irritation.[3]

• Specific Target Organ Toxicity, Single Exposure (Category 3): May cause respiratory irritation.[3]

Beyond these immediate hazards, it is crucial to recognize that oxysterols as a class can exhibit a range of biological activities, including cytotoxicity and pro-apoptotic effects.[4][5] While 22R-Hydroxycholesterol is not explicitly listed on the NIOSH list of hazardous drugs, its potent biological activity warrants a cautious approach, treating it with handling and disposal protocols similar to those for other hazardous or cytotoxic compounds.[6][7][8][9][10]

Table 1: Key Safety and Physicochemical Properties of 22R-Hydroxycholesterol

Property	Value	Source
CAS Number	17954-98-2	[3]
Molecular Formula	C₂₇H₄₆O₂	[1]
Molecular Weight	402.65 g/mol	[11]
Appearance	Crystalline solid	[1]
GHS Hazard Statements	H302, H315, H319, H335	[3]
Solubility	Soluble in Ethanol, Chloroform, DMF. Sparingly soluble in DMSO.	[1]
Storage Class	11 - Combustible Solids

The Core Directive: A Step-by-Step Disposal Protocol

The proper disposal of 22R-Hydroxycholesterol is a multi-step process that begins at the point of generation. Adherence to these steps is crucial for ensuring safety and regulatory compliance.

Step 1: Immediate Waste Segregation at the Source

The cardinal rule of hazardous waste management is segregation.[12] Never mix 22R-Hydroxycholesterol waste with non-hazardous laboratory trash. At the point of generation, all materials contaminated with 22R-Hydroxycholesterol must be designated as hazardous waste.

This includes:

• Solid Waste: Unused or expired 22R-Hydroxycholesterol powder, contaminated personal protective equipment (PPE) such as gloves and disposable lab coats, weigh boats, pipette tips, and any absorbent material used for cleaning spills.

• Liquid Waste: Solutions containing 22R-Hydroxycholesterol, and the first and subsequent solvent rinses from decontaminating glassware or equipment.

• "Empty" Containers: The original container of 22R-Hydroxycholesterol, even when seemingly empty, will contain residual amounts and must be treated as hazardous waste until properly decontaminated.

Step 2: Proper Waste Containment

The choice of waste container is critical to prevent leaks and ensure compatibility.[13][14]

• For Solid Waste: Use a designated, leak-proof, and puncture-resistant container with a secure lid. A robust plastic pail or a drum is often suitable. The container should be clearly labeled for cytotoxic or hazardous chemical waste.[15][16]

• For Liquid Waste: Collect in a sealable, chemical-resistant container (e.g., a high-density polyethylene or glass bottle). Ensure the container material is compatible with the solvent used to dissolve the 22R-Hydroxycholesterol. For instance, do not store corrosive solutions in metal containers.[17] The container must be kept closed except when adding waste.[18][19]

Step 3: Accurate and Compliant Labeling

Proper labeling is a legal requirement and a cornerstone of safe waste handling.[20] Every hazardous waste container must be labeled with:

• The words "Hazardous Waste" .

• The full chemical name: "22R-Hydroxycholesterol" . If in a solution, list all constituents and their approximate percentages.

• The specific hazard characteristics (e.g., "Toxic," "Irritant").

• The date when waste was first added to the container (the "accumulation start date").

• The name and contact information of the principal investigator or laboratory responsible.

Step 4: Decontamination of Labware and Surfaces

Any laboratory equipment, such as glassware or magnetic stir bars, that has come into contact with 22R-Hydroxycholesterol must be decontaminated.

Protocol for Decontamination:

• Initial Gross Decontamination: Physically remove as much of the solid or concentrated liquid as possible. This material is hazardous waste.

• Solvent Rinse (Triple Rinse): Rinse the equipment a minimum of three times with a suitable solvent in which 22R-Hydroxycholesterol is soluble (e.g., ethanol or chloroform).[21][22]

• Collect all Rinsate: Every rinse must be collected as hazardous liquid waste.[21] Never pour the rinsate down the drain.

• Final Wash: After the triple rinse, the equipment can be washed with standard laboratory detergent and water.

The following diagram illustrates the workflow for decontaminating laboratory equipment after use with 22R-Hydroxycholesterol.

Diagram: Workflow for Labware Decontamination.

Step 5: Final Disposal Pathway

The ultimate fate of the collected hazardous waste is critical. 22R-Hydroxycholesterol waste, due to its organic nature and potential biological hazards, should be disposed of via high-temperature incineration by a licensed hazardous waste management company.[23][24][25][26]

Incineration at temperatures typically ranging from 1000°C to 1300°C ensures the complete destruction of the organic molecule, converting it into less harmful inorganic constituents.[25][27] This is the standard and most effective method for destroying cytotoxic and other biologically active organic compounds.[16][25]

Do not attempt to neutralize or chemically treat 22R-Hydroxycholesterol waste within the laboratory unless you have a validated and approved protocol and the necessary safety infrastructure.

The Logic of Segregation and Disposal: A Decision Framework

The following flowchart provides a logical decision-making process for the proper segregation and disposal of all waste generated from experiments involving 22R-Hydroxycholesterol.

Diagram: Decision workflow for 22R-Hydroxycholesterol waste disposal.

By adhering to this comprehensive guide, laboratories can ensure that their use of 22R-Hydroxycholesterol is not only scientifically sound but also conducted with the highest commitment to safety and environmental responsibility.

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A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 22R-Hydroxycholesterol

As researchers and drug development professionals, our work with potent, biologically active molecules like 22R-Hydroxycholesterol demands a safety-first mindset. This compound is not merely a chemical reagent; it is an endogenous agonist for Liver X Receptors (LXRs) and an intermediate in steroid hormone biosynthesis, capable of exerting significant physiological effects.[1][2] Therefore, this guide moves beyond basic compliance to establish a comprehensive safety framework rooted in the principle of minimizing all potential routes of exposure.

The Occupational Safety and Health Administration (OSHA) provides guidelines for handling hazardous and cytotoxic drugs, which, while not always directly applicable by classification, offer a best-practice model for potent compounds like oxysterols.[3][4][5] The core principle is to treat 22R-Hydroxycholesterol with the respect its biological activity warrants, ensuring that our handling procedures form a self-validating system of containment and protection.

Hazard Assessment and Core Safety Principles

22R-Hydroxycholesterol presents several hazards as defined by the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals. Understanding these is the first step in establishing a robust safety protocol.

Hazard Classification	GHS Code	Description
Acute Toxicity, Oral	Category 4	H302: Harmful if swallowed.
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation.
Serious Eye Damage/Irritation	Category 2A	H319: Causes serious eye irritation.
Specific Target Organ Toxicity	Category 3	H335: May cause respiratory irritation.
Source: MedChemExpress Safety Data Sheet[6]

Given these known hazards, all work with 22R-Hydroxycholesterol must be governed by the ALARA (As Low As Reasonably Achievable) principle. The main routes of occupational exposure are inhalation of dust, absorption through the skin, and accidental ingestion.[7] Our procedural controls and personal protective equipment (PPE) are designed to systematically eliminate these risks.

Personal Protective Equipment (PPE) Protocol

The selection of PPE is not a static choice but is dictated by the specific task being performed. The following table outlines the minimum required PPE for common laboratory procedures involving 22R-Hydroxycholesterol.

Task	Hand Protection	Eye/Face Protection	Body Protection	Respiratory Protection
Receiving/Unpacking	Single pair of nitrile gloves	Safety glasses with side shields	Buttoned lab coat	Not required unless package is damaged
Weighing Solid	Double nitrile gloves	Chemical splash goggles & face shield	Disposable gown over lab coat	Required (Work within a certified chemical fume hood)
Preparing Solutions	Double nitrile gloves	Chemical splash goggles	Disposable gown over lab coat	Required (Work within a certified chemical fume hood)
Cell Culture/Assays	Sterile nitrile gloves	Safety glasses with side shields	Buttoned lab coat	Required (Work within a Class II Biosafety Cabinet)
Waste Disposal	Single pair of nitrile gloves	Safety glasses with side shields	Buttoned lab coat	Not required
Spill Cleanup	Heavy-duty nitrile or butyl rubber gloves	Chemical splash goggles & face shield	Disposable gown or coveralls	Required (N95 respirator minimum for powder)

Causality Behind PPE Choices:

• Hand Protection: Nitrile gloves are the minimum standard for incidental contact.[8] Double-gloving is mandated for weighing and solution preparation because these tasks carry the highest risk of contamination. This practice allows the user to remove the outer, potentially contaminated glove without exposing their skin.

• Eye and Face Protection: The H319 warning ("Causes serious eye irritation") necessitates more than standard safety glasses when handling the compound outside of a sealed container.[6] Chemical splash goggles provide a seal around the eyes, and a face shield is added during powder handling to protect the entire face from potential splashes or aerosolized particles.[8][9]

• Body Protection: A disposable, solid-front gown worn over a standard lab coat provides a crucial barrier against contamination of personal clothing, especially when handling the concentrated powder. This gown can be immediately removed and disposed of in case of a spill.

• Respiratory Protection: The primary method of respiratory protection is an engineering control, not a mask.[4] All work with solid 22R-Hydroxycholesterol or its volatile solutions must be performed within a certified chemical fume hood or a Class II Biosafety Cabinet to contain dust and aerosols at the source. This is critical to prevent respiratory tract irritation.[6] An N95 respirator is a last line of defense, primarily for emergency situations like cleaning up a spill outside of a containment device.[9][10]

Operational Workflow for Safe Handling

A structured workflow ensures that safety is integrated into every step of the experimental process. This diagram illustrates the critical control points from receiving the compound to its final disposal.

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. 22R-Hydroxycholesterol - Wikipedia [en.wikipedia.org]
• 3. academic.oup.com [academic.oup.com]
• 4. Guidelines for Cytotoxic (Antineoplastic) Drugs | Occupational Safety and Health Administration [osha.gov]
• 5. Hazardous Drugs - Controlling Occupational Exposure to Hazardous Drugs | Occupational Safety and Health Administration [osha.gov]
• 6. file.medchemexpress.com [file.medchemexpress.com]
• 7. OSHA work-practice guidelines for personnel dealing with cytotoxic (antineoplastic) drugs. Occupational Safety and Health Administration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Personal Protective Equipment Requirements for Laboratories – Environmental Health and Safety [ehs.ncsu.edu]
• 9. 8 Types of PPE to Wear When Compounding Hazardous Drugs | Provista [provista.com]
• 10. 22(R)-Hydroxycholesterol = 98 17954-98-2 [sigmaaldrich.com]